2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• CAS: 1580-05-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS 1580-05-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS 1580-05-8), a halogenated aromatic compound with significant potential as a versatile building block in medicinal chemistry and organic synthesis. This document consolidates available data on its physicochemical properties, synthesis, and spectroscopic characterization. Given the strategic importance of fluorinated and brominated scaffolds in drug discovery, this guide serves as a foundational resource for researchers interested in leveraging this molecule for the development of novel therapeutic agents. While specific biological activity data for this compound is limited in publicly accessible literature, its structural motifs suggest potential applications in creating compounds with enhanced metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3]

Chemical and Physical Properties

2-Bromo-4-fluoro-1,3,5-trimethylbenzene, also known as 2-bromo-4-fluoromesitylene, is a substituted aromatic hydrocarbon. The presence of a bromine atom, a fluorine atom, and three methyl groups on the benzene ring imparts a unique combination of steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

Table 1: Physicochemical Properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Property	Value	Source
CAS Number	1580-05-8	[4]
Molecular Formula	C₉H₁₀BrF	[4]
Molecular Weight	217.08 g/mol	[5]
Appearance	White powder	[6]
Boiling Point	102.5-103 °C at 14 mmHg	[7]
Solubility	Insoluble in water (6.9E-3 g/L at 25°C, estimated)	[4]
Canonical SMILES	CC1=CC(=C(C(=C1F)C)Br)C	[4]
InChI Key	ZFFSUDYUALDHPF-UHFFFAOYSA-N	[4]

Synthesis and Experimental Protocols

The primary synthetic route to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene involves the electrophilic bromination of its precursor, 2,4,6-trimethylfluorobenzene (also known as fluoromesitylene).[5] The electron-donating methyl groups activate the aromatic ring, facilitating the substitution of a hydrogen atom with a bromine atom.

Synthesis of the Precursor: 2,4,6-Trimethylfluorobenzene (CAS 392-69-8)

Alternatively, electrophilic fluorination of mesitylene (1,3,5-trimethylbenzene) using reagents like N-fluorobenzenesulfonimide (NFSI) or other electrophilic fluorine sources could be a viable route.[6]

Electrophilic Bromination of 2,4,6-Trimethylfluorobenzene

The following is a generalized experimental protocol for the bromination of an activated aromatic ring, which can be adapted for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Reaction Scheme:

Caption: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Experimental Protocol (Adapted from general electrophilic bromination procedures): [8][9][10]

• Materials:

  • 2,4,6-Trimethylfluorobenzene

  • N-Bromosuccinimide (NBS) or molecular bromine (Br₂)

  • Anhydrous solvent (e.g., dichloromethane, acetonitrile, or acetic acid)

  • Catalyst (e.g., iron(III) bromide (FeBr₃) if using Br₂, or a catalytic amount of a strong acid like HCl if using NBS)

  • Aqueous sodium bisulfite solution

  • Aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4,6-trimethylfluorobenzene in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • If using NBS, add a catalytic amount of a strong acid. If using molecular bromine, add a catalytic amount of FeBr₃.

  • Slowly add the brominating agent (NBS or Br₂) to the reaction mixture at a controlled temperature (often room temperature, but may require cooling depending on the reactivity).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding an aqueous solution of sodium bisulfite to consume any excess bromine.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by distillation under reduced pressure to obtain pure 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Workflow for Synthesis and Purification:

Caption: Generalized workflow for the synthesis and purification.

Spectroscopic Data

Detailed experimental spectroscopic data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is not widely available in the public domain. However, based on the known spectra of similar compounds, such as 2-bromomesitylene and other fluorinated aromatics, the following spectral characteristics can be predicted.[11][12][13]

Table 2: Predicted Spectroscopic Data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Spectroscopy	Predicted Data
¹H NMR	Aromatic region: A singlet or a narrowly split multiplet for the single aromatic proton. Methyl groups: Three distinct singlets for the three methyl groups, with chemical shifts influenced by the adjacent bromine and fluorine atoms.
¹³C NMR	Aromatic carbons: Six distinct signals, with the carbons directly bonded to fluorine and bromine showing characteristic chemical shifts and C-F coupling. Methyl carbons: Three distinct signals.
¹⁹F NMR	A single resonance, the chemical shift of which will be characteristic of a fluorine atom on a polysubstituted benzene ring.[14][15][16][17]
IR Spectroscopy	C-H stretching (aromatic and aliphatic), C=C stretching (aromatic ring), C-F stretching, and C-Br stretching vibrations.
Mass Spectrometry	A molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). Fragmentation would likely involve the loss of methyl groups and halogen atoms.

Workflow for Spectroscopic Analysis:

Caption: Logical workflow for spectroscopic analysis.

Role in Drug Development and Medicinal Chemistry

The incorporation of fluorine and bromine atoms into organic molecules is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of drug candidates.[1][2][3][18]

• Fluorine: The introduction of a fluorine atom can significantly impact a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism.[2] It can also alter the pKa of nearby functional groups, influence molecular conformation, and enhance binding affinity to target proteins through favorable electrostatic interactions.[2][3]

• Bromine: The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce further molecular complexity.[1] This allows for the exploration of a broader chemical space in the search for potent and selective drug candidates. Additionally, bromine can participate in halogen bonding, a non-covalent interaction that can contribute to ligand-protein binding.

Given these principles, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene represents a valuable scaffold for the synthesis of novel bioactive compounds. The combination of a metabolically robust fluorinated ring and a synthetically versatile bromine atom makes it an attractive starting material for the development of new therapeutics. While no specific signaling pathways have been directly associated with this compound, its derivatives could potentially be designed to target a wide range of biological targets, including kinases, proteases, and nuclear receptors, depending on the nature of the substituents introduced via the bromine handle.

Logical Relationship of Structural Features to Drug Discovery Potential:

Caption: Relationship between structure and drug discovery potential.

Conclusion

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a promising, yet underexplored, chemical entity with significant potential for application in drug discovery and organic synthesis. Its unique substitution pattern offers a combination of metabolic stability, synthetic versatility, and the potential for enhanced biological activity in its derivatives. This technical guide provides a foundational understanding of this compound, summarizing its known properties and outlining logical approaches to its synthesis and characterization. Further experimental investigation into its reactivity, spectroscopic properties, and the biological activities of its derivatives is warranted to fully unlock its potential as a valuable tool for medicinal chemists.

References

• 1. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 6. 2,4-Dibromo-1,3,5-trimethylbenzene | C9H10Br2 | CID 81368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch | MDPI [mdpi.com]
• 10. community.wvu.edu [community.wvu.edu]
• 11. rsc.org [rsc.org]
• 12. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]
• 13. C9H12 infrared spectrum of 1,3,5-trimethylbenzene prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of mesitylene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rsc.org [rsc.org]
• 16. biophysics.org [biophysics.org]
• 17. azom.com [azom.com]
• 18. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a halogenated aromatic hydrocarbon. Its structure, featuring a benzene ring substituted with a bromine atom, a fluorine atom, and three methyl groups, makes it a compound of interest in synthetic organic chemistry. Halogenated aromatic compounds are pivotal building blocks in the development of pharmaceuticals and advanced materials due to their unique reactivity and the specific physicochemical properties they impart to target molecules. The presence of both bromine and fluorine offers distinct opportunities for functionalization, making this compound a potentially versatile intermediate in the synthesis of complex chemical entities.

This technical guide provides a comprehensive overview of the known chemical and physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a proposed synthetic route with a generalized experimental protocol, predicted spectroscopic data for characterization, and a discussion of its potential applications in the field of drug discovery and development.

Chemical and Physical Properties

The following tables summarize the key chemical identifiers and physicochemical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Table 1: Chemical Identifiers and Molecular Properties

Property	Value	Source
IUPAC Name	2-Bromo-4-fluoro-1,3,5-trimethylbenzene	N/A
CAS Number	1580-05-8	[1]
Molecular Formula	C₉H₁₀BrF	[1]
Molecular Weight	217.08 g/mol	N/A
Canonical SMILES	CC1=CC(=C(C(=C1F)C)Br)C	[1]
InChI Key	ZFFSUDYUALDHPF-UHFFFAOYSA-N	[1]

Table 2: Physicochemical Properties

Property	Value	Source
Predicted Density	1.368 g/cm³	N/A
Boiling Point	102.5-103 °C at 14 mmHg	N/A
Solubility	Insoluble in water	[1]

Synthesis and Reactivity

The primary synthetic route to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is through the bromination of 2,4,6-trimethylfluorobenzene.[2] The reactivity of this compound is largely dictated by the substituents on the aromatic ring. The bromine atom can participate in various cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, which are fundamental transformations in the synthesis of complex organic molecules. The fluorine atom influences the electronic properties of the benzene ring and can affect the regioselectivity of further electrophilic aromatic substitution reactions.

Experimental Protocol: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Materials:

• 2,4,6-Trimethylfluorobenzene

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Inert gas (e.g., Nitrogen or Argon)

• Magnetic stirrer and heating mantle

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

• Saturated sodium thiosulfate solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a dropping funnel under an inert atmosphere, dissolve 2,4,6-trimethylfluorobenzene in the chosen anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, dissolve N-Bromosuccinimide in the same anhydrous solvent.

• Slowly add the NBS solution to the stirred solution of 2,4,6-trimethylfluorobenzene via the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to yield pure 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Synthesis Workflow Diagram

A generalized workflow for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Spectroscopic Data (Predicted)

As experimental spectra for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are not widely available, the following data are predicted based on the chemical structure and known spectroscopic principles.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show two singlets for the methyl groups and one singlet for the aromatic proton. Due to the symmetry of the molecule, the two methyl groups adjacent to the bromine and fluorine atoms are chemically equivalent, and the methyl group opposite the fluorine is unique.

Table 3: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.0	s	1H	Ar-H
~ 2.3	s	6H	2 x -CH₃
~ 2.2	s	3H	1 x -CH₃

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will be more complex, with distinct signals for the aromatic carbons and the methyl carbons. The carbon atoms directly bonded to bromine and fluorine will show characteristic chemical shifts and coupling with the fluorine atom.

Table 4: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 158 (d, ¹JCF ≈ 245 Hz)	C-F
~ 138 (d, ³JCF ≈ 3 Hz)	C-CH₃ (para to F)
~ 132 (d, ²JCF ≈ 15 Hz)	C-CH₃ (ortho to F)
~ 120 (d, ²JCF ≈ 20 Hz)	C-Br
~ 115 (d, ³JCF ≈ 5 Hz)	C-H
~ 20	-CH₃
~ 15	-CH₃

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for C-H stretching of the aromatic ring and methyl groups, C=C stretching of the aromatic ring, and C-F and C-Br stretching.

Table 5: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
3100-3000	Aromatic C-H Stretch
2980-2850	Aliphatic C-H Stretch (-CH₃)
1600-1450	Aromatic C=C Stretch
1250-1100	C-F Stretch
700-500	C-Br Stretch

Mass Spectrometry

The mass spectrum under electron ionization (EI) is expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). Fragmentation would likely involve the loss of a methyl radical (M-15) or a bromine atom (M-79/81).

Table 6: Predicted Key Mass Spectrometry Fragments

m/z	Assignment
216/218	[M]⁺, Molecular ion
201/203	[M - CH₃]⁺
137	[M - Br]⁺

Applications in Drug Development

While specific applications of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in drug development are not documented in the available literature, its structural motifs are of significant interest in medicinal chemistry. The incorporation of fluorine into drug candidates can enhance metabolic stability, binding affinity, and bioavailability.[3] Similarly, the bromine atom serves as a versatile synthetic handle for introducing further molecular complexity through cross-coupling reactions, a common strategy in the synthesis of active pharmaceutical ingredients (APIs).[4]

The trimethylated benzene core provides a rigid scaffold that can be functionalized to interact with biological targets. Substituted trimethylbenzenes are used as intermediates in the synthesis of various pharmaceuticals.[5] Therefore, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene represents a valuable, albeit underexplored, building block for the synthesis of novel chemical entities with potential therapeutic applications. Its utility lies in its potential to be elaborated into more complex molecules for screening in various drug discovery programs.

Conclusion

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a polysubstituted aromatic compound with physicochemical properties that make it a potentially useful intermediate in organic synthesis. While detailed experimental data for this specific molecule is limited, this guide provides a comprehensive overview based on available information and predictive models. The presence of orthogonal functionalization sites—a bromine atom amenable to cross-coupling and a fluorine atom that can modulate electronic and biological properties—positions this compound as a valuable tool for researchers in medicinal chemistry and materials science. Further investigation into its synthesis, reactivity, and biological activity is warranted to fully realize its potential in the development of novel chemical entities.

References

• 1. Page loading... [guidechem.com]
• 2. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 3. ajrconline.org [ajrconline.org]
• 4. adpharmachem.com [adpharmachem.com]
• 5. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a halogenated aromatic compound with potential applications in medicinal chemistry and materials science. The document details the primary synthetic route, including a thorough experimental protocol, and presents key data in a structured format for ease of reference.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8) is a substituted aromatic hydrocarbon. Its structure, featuring a bromine atom, a fluorine atom, and three methyl groups on a benzene ring, makes it a valuable intermediate for the synthesis of more complex molecules. The strategic placement of these functional groups allows for selective chemical modifications, rendering it a versatile building block in the development of novel pharmaceutical agents and advanced materials. This guide focuses on the direct bromination of 4-fluoro-1,3,5-trimethylbenzene, a known synthetic pathway to the target molecule.[1][2]

Synthetic Pathway

The primary route for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene involves the electrophilic aromatic substitution of 4-fluoro-1,3,5-trimethylbenzene (also known as 2,4,6-trimethylfluorobenzene). In this reaction, bromine is introduced onto the aromatic ring.

Reaction Scheme

The overall chemical transformation is depicted below:

References

• 1. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]

An In-depth Technical Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, alongside detailed experimental protocols for its synthesis and characterization. This compound, a halogenated aromatic hydrocarbon, serves as a potential building block in organic synthesis, particularly in the development of novel pharmaceutical agents and functional materials.

Core Chemical and Physical Properties

2-Bromo-4-fluoro-1,3,5-trimethylbenzene, also known as 2-Bromo-4-fluoromesitylene, is a substituted benzene derivative. Its key quantitative properties are summarized below for clear reference.

Property	Value
Molecular Formula	C₉H₁₀BrF
Molecular Weight	217.08 g/mol [1]
CAS Number	1580-05-8[1]
Density (Predicted)	1.368 ± 0.06 g/cm³
Boiling Point	102.5-103°C at 14 Torr
Flash Point (Predicted)	94.5 ± 20.8 °C
Solubility in Water	Insoluble (6.9E-3 g/L at 25°C)[1]

Synthesis Protocol

Objective: To synthesize 2-Bromo-4-fluoro-1,3,5-trimethylbenzene via electrophilic bromination.

Materials:

• 2,4,6-Trimethylfluorobenzene (starting material)

• N-Bromosuccinimide (NBS) (brominating agent)

• Dimethylformamide (DMF) (solvent)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve 2,4,6-trimethylfluorobenzene (1 equivalent) in DMF.

• Cool the solution in an ice bath to 0°C.

• Slowly add N-Bromosuccinimide (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Analytical Characterization

To confirm the identity and purity of the synthesized 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a suite of spectroscopic techniques should be employed.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to identify the chemical environment of the hydrogen atoms.

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence to identify the chemical environment of the carbon atoms.

• Data Processing: Process the raw data using Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak.

2. Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

• Sample Introduction: Introduce a small amount of the sample into the ion source of a mass spectrometer, typically using a direct insertion probe for solid samples or via a GC inlet for liquids.

• Ionization: Utilize Electron Ionization (EI) to induce ionization and fragmentation.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak (M⁺), which corresponds to the molecular weight of the compound, and the isotopic pattern characteristic of a bromine-containing molecule.

3. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

• Sample Preparation: Prepare a thin film of the liquid sample between two salt plates (e.g., NaCl or KBr) or prepare a KBr pellet if the sample is a solid.

• Data Acquisition: Record the IR spectrum using an FT-IR spectrometer.

• Data Analysis: Analyze the spectrum to identify characteristic absorption bands for C-H, C-F, C-Br, and aromatic C=C bonds.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Caption: A generalized workflow for the synthesis and characterization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. Page loading... [guidechem.com]
• 2. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]

Elucidating the Molecular Architecture of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No: 1580-05-8). The document details the compound's physicochemical properties, a plausible synthetic route, and a thorough analysis of its predicted spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Detailed experimental protocols are provided to guide researchers in obtaining and interpreting this data. The logical workflow for structural verification is also presented, offering a systematic approach for professionals in chemical research and drug development.

Compound Overview and Physicochemical Properties

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a halogenated aromatic compound. Its structure, featuring a benzene ring substituted with a bromine atom, a fluorine atom, and three methyl groups, makes it a potential building block in organic synthesis. A summary of its key properties is presented below.

Property	Value
CAS Number	1580-05-8[1]
Molecular Formula	C₉H₁₀BrF[1]
Molecular Weight	217.08 g/mol [1]
Boiling Point	102.5-103°C at 14 mmHg
Solubility	Insoluble in water[1]
Canonical SMILES	CC1=CC(=C(C(=C1F)C)Br)C[1]

Synthesis Pathway

The synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene can be achieved via the electrophilic bromination of its precursor, 2-fluoro-1,3,5-trimethylbenzene (fluoromesitylene). The reaction typically involves a bromine source and a Lewis acid catalyst.

Caption: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Spectroscopic Data for Structure Elucidation

Due to the limited availability of public experimental spectra, this guide presents predicted spectroscopic data based on established principles and analysis of similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of this molecule. The high degree of substitution leaves only one aromatic proton, simplifying the ¹H NMR spectrum. The ¹³C NMR spectrum is more complex and informative, especially due to carbon-fluorine coupling.

Table 2: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.05	Doublet (d)	1H	Ar-H (H-6)
~ 2.40	Singlet (s)	3H	-CH₃ (at C-1)
~ 2.35	Singlet (s)	3H	-CH₃ (at C-5)
~ 2.30	Doublet (d)	3H	-CH₃ (at C-3)

Note: The aromatic proton (H-6) is expected to show a doublet due to coupling with the adjacent fluorine atom. The methyl group at C-3 may exhibit a small four-bond coupling to the fluorine atom.

Table 3: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F)	Coupling Constant (J, Hz)	Assignment
~ 159.5	Doublet (d)	¹JCF ≈ 245	C-F (C-4)
~ 138.0	Doublet (d)	³JCF ≈ 4	C-3
~ 136.5	Singlet (s)	-	C-1
~ 135.0	Singlet (s)	-	C-5
~ 120.0	Doublet (d)	²JCF ≈ 22	C-Br (C-2)
~ 118.0	Doublet (d)	²JCF ≈ 25	C-6
~ 22.0	Singlet (s)	-	-CH₃ (at C-1)
~ 20.5	Doublet (d)	⁴JCF ≈ 3	-CH₃ (at C-3)
~ 18.0	Singlet (s)	-	-CH₃ (at C-5)

Note: Carbons in proximity to the fluorine atom are expected to show coupling, resulting in doublets with characteristic coupling constants.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides the molecular weight and fragmentation pattern, which is characteristic of the molecule's structure. The presence of bromine is easily identified by the isotopic pattern of its two stable isotopes, ⁷⁹Br and ⁸¹Br, which have a near 1:1 natural abundance. This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of almost equal intensity.

Table 4: Predicted Major Mass Spectral Fragments

m/z	Relative Intensity (%)	Assignment
216 / 218	High	[M]⁺ (Molecular Ion)
201 / 203	Moderate	[M - CH₃]⁺
137	High	[M - Br]⁺
122	Moderate	[M - Br - CH₃]⁺

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 5: Predicted FT-IR Data (Liquid Film)

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Medium	Aromatic C-H stretching
2980 - 2850	Strong	Aliphatic C-H stretching (from -CH₃ groups)
1600 - 1450	Strong	C=C stretching (aromatic ring)
1280 - 1200	Strong	C-F stretching
650 - 550	Medium	C-Br stretching
900 - 800	Strong	C-H bending (out-of-plane) for isolated H-atom

Experimental Protocols

The following are generalized methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework and connectivity.

• Instrumentation: A 500 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10-15 mg of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Data Acquisition:

  • Transfer the solution to a 5 mm NMR tube.

  • Place the tube in the spectrometer's probe and lock onto the deuterium signal of the solvent.

  • Optimize the magnetic field homogeneity (shimming).

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A sufficient number of scans should be averaged to achieve a good signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).[2]

Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern.

• Instrumentation: A mass spectrometer with an Electron Ionization (EI) source, often coupled with a Gas Chromatograph (GC-MS).

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Data Acquisition:

  • Inject the sample into the GC, which separates it from any impurities.

  • The compound elutes from the GC column and enters the ion source of the mass spectrometer.

  • Bombard the sample with a beam of electrons (typically 70 eV) to induce ionization and fragmentation.

  • The resulting ions are separated by their mass-to-charge ratio (m/z) and detected.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak (and its M+2 isotope peak) and characteristic fragment ions.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the functional groups present.

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation: As the compound is likely a liquid or low-melting solid at room temperature, a spectrum can be obtained by placing a thin film of the neat sample between two salt plates (e.g., NaCl or KBr).

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the prepared sample in the spectrometer's sample holder.

  • Record the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Logical Workflow for Structure Elucidation

The definitive identification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene relies on a systematic integration of data from multiple analytical techniques.

Caption: Logical workflow for the structure elucidation of the title compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]

Technical Guide: Spectroscopic and Synthetic Profile of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a halogenated aromatic compound of interest in synthetic and medicinal chemistry. Due to the limited availability of experimental spectra in public databases, this document presents a detailed, predicted spectroscopic profile based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Furthermore, a robust experimental protocol for its synthesis and subsequent spectroscopic characterization is provided.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. These predictions are derived from the analysis of its chemical structure, comparison with analogous compounds such as 2-fluoro-1,3,5-trimethylbenzene and 2-bromo-1,3,5-trimethylbenzene, and fundamental spectroscopic principles.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.15	d (J≈7-9 Hz)	1H	Ar-H
~ 2.40	s	3H	Ar-CH₃ (C1)
~ 2.35	s	3H	Ar-CH₃ (C5)
~ 2.25	d (J≈2-3 Hz)	3H	Ar-CH₃ (C3)

Note: The aromatic proton is expected to be a doublet due to coupling with the adjacent fluorine atom. The methyl group at C3 may exhibit a small doublet coupling to the fluorine atom four bonds away.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 158 (d, J≈240-250 Hz)	C4-F
~ 138 (d, J≈3-5 Hz)	C5
~ 135 (d, J≈1-2 Hz)	C1
~ 130 (d, J≈15-20 Hz)	C3
~ 120 (d, J≈20-25 Hz)	C6
~ 115 (d, J≈5-7 Hz)	C2-Br
~ 22	Ar-CH₃ (C1)
~ 20	Ar-CH₃ (C5)
~ 18 (d, J≈3-4 Hz)	Ar-CH₃ (C3)

Note: Carbon atoms in proximity to the fluorine atom are expected to show coupling, resulting in doublets with characteristic coupling constants (J).

Table 3: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	C-H stretching (aromatic)
2980-2850	Strong	C-H stretching (methyl groups)
1600-1580	Medium	C=C stretching (aromatic ring)
1480-1450	Strong	C-H bending (methyl groups)
1250-1200	Strong	C-F stretching
1100-1000	Strong	C-Br stretching
880-850	Strong	C-H out-of-plane bending (isolated Ar-H)

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Ratio	Relative Intensity (%)	Assignment
216/218	High	[M]⁺/ [M+2]⁺ (presence of Br isotope)
201/203	Medium	[M-CH₃]⁺
137	High	[M-Br]⁺
122	Medium	[M-Br-CH₃]⁺
91	Medium	Tropylium ion [C₇H₇]⁺

Note: The presence of a bromine atom will result in a characteristic M/M+2 isotopic pattern with approximately equal intensity.

Experimental Protocols

The following sections detail the proposed methodologies for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and the acquisition of the predicted spectroscopic data.

Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

The proposed synthesis is based on the electrophilic bromination of 2-fluoro-1,3,5-trimethylbenzene.

Materials:

• 2-Fluoro-1,3,5-trimethylbenzene

• N-Bromosuccinimide (NBS)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-fluoro-1,3,5-trimethylbenzene (1.0 eq) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (1.1 eq) to the solution.

• Slowly add trifluoroacetic acid (2.0 eq) dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by pouring it into a separatory funnel containing saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3x).

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrumentation: A 500 MHz NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Processing: Process the raw data using appropriate software. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy:

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the liquid product directly onto the ATR crystal.

• Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Instrumentation: A mass spectrometer with an electron ionization (EI) source, coupled with a gas chromatograph (GC).

• Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent such as dichloromethane or ethyl acetate.

• Data Acquisition: Inject the sample into the GC-MS system. The mass spectrum will be recorded as the compound elutes from the GC column.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and spectroscopic analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

An In-depth Technical Guide to the NMR Analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) spectroscopy of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Due to the limited availability of public experimental spectra for this specific compound, this document presents a comprehensive set of predicted ¹H and ¹³C NMR data. These predictions are grounded in established principles of NMR spectroscopy and analysis of substituent effects on aromatic systems. This guide also outlines a detailed, generalized experimental protocol for acquiring high-quality NMR data for this and similar compounds. The information is intended to support researchers and scientists in the identification, characterization, and quality control of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in various research and development applications, including drug discovery.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a halogenated aromatic compound with potential applications in organic synthesis and medicinal chemistry. Its structural complexity, arising from the specific substitution pattern on the benzene ring, necessitates a thorough analytical characterization, for which NMR spectroscopy is a powerful and indispensable tool. This guide offers a detailed examination of the predicted ¹H and ¹³C NMR spectra of this molecule, providing a valuable resource for its unambiguous identification and for monitoring its purity in synthetic processes.

Predicted NMR Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. These predictions are based on the analysis of its chemical structure, considering the electronic effects (inductive and mesomeric) of the bromine, fluorine, and methyl substituents on the chemical shifts of the aromatic proton and carbons. The coupling constants are estimated based on typical values observed in similar fluorinated and brominated aromatic compounds.

Predicted ¹H NMR Data

The ¹H NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to show distinct signals for the aromatic proton and the three methyl groups.

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration	Assignment
Ar-H	~ 7.10	Doublet (d)	~ 8.0 (³JH-F)	1H	Aromatic H
CH₃ (ortho to Br)	~ 2.40	Singlet (s)	-	6H	2 x -CH₃
CH₃ (ortho to F)	~ 2.30	Doublet (d)	~ 2.0 (⁴JH-F)	3H	1 x -CH₃

Note: The chemical shifts are approximate and referenced to TMS (δ = 0.00 ppm). The multiplicity of the aromatic proton is predicted as a doublet due to coupling with the fluorine atom. The methyl group ortho to the fluorine may exhibit a small doublet splitting due to four-bond coupling with the fluorine atom.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information on each of the nine carbon atoms in the molecule. The carbon atoms directly bonded to or in close proximity to the fluorine atom are expected to show coupling, resulting in doublet signals.

Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (due to C-F coupling)	Assignment
~ 158 (d, ¹JC-F ≈ 245 Hz)	Doublet	C-F
~ 138	Singlet	C-CH₃ (ortho to Br)
~ 135 (d, ³JC-F ≈ 8 Hz)	Doublet	C-CH₃ (ortho to F)
~ 130	Singlet	C-H
~ 125 (d, ²JC-F ≈ 20 Hz)	Doublet	C-Br
~ 118 (d, ²JC-F ≈ 22 Hz)	Doublet	C-C(CH₃)₂
~ 22	Singlet	-CH₃ (ortho to Br)
~ 18 (d, ³JC-F ≈ 4 Hz)	Doublet	-CH₃ (ortho to F)

Note: The chemical shifts are approximate and referenced to TMS (δ = 0.00 ppm). The carbons C-4 (bonded to F), C-3/C-5 (adjacent to F), and C-2 (two bonds from F) are expected to show coupling with the fluorine atom, resulting in doublets with characteristic coupling constants.

Molecular Structure and NMR Correlations

The following diagram illustrates the structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and highlights the key predicted NMR correlations.

Caption: Predicted ¹H and ¹³C NMR chemical shifts for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Experimental Protocol for NMR Analysis

This section provides a generalized, detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Materials and Instrumentation

• Sample: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• NMR Solvent: Deuterated chloroform (CDCl₃) or other suitable deuterated solvent (e.g., acetone-d₆, DMSO-d₆). The choice of solvent should ensure the sample is fully dissolved and does not have overlapping signals with the analyte.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as a reference standard (0 ppm).

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation Workflow

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Data Acquisition Parameters

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse experiment (e.g., zg30).

  • Spectral Width: Approximately 16 ppm.

  • Number of Scans: 16 to 64, depending on sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: Approximately 240 ppm.

  • Number of Scans: 1024 or more, as the ¹³C nucleus is less sensitive.

  • Relaxation Delay (d1): 2-5 seconds.

Data Processing

The raw data (Free Induction Decay - FID) should be processed using appropriate NMR software. Standard processing steps include:

• Fourier Transformation: To convert the time-domain data (FID) to the frequency-domain spectrum.

• Phase Correction: To ensure all peaks are in the absorptive phase.

• Baseline Correction: To obtain a flat baseline.

• Referencing: Calibrate the spectrum using the TMS signal at 0 ppm.

• Integration (for ¹H NMR): To determine the relative ratios of the different types of protons.

• Peak Picking: To identify the precise chemical shifts of all signals.

Conclusion

This technical guide provides a foundational understanding of the NMR characteristics of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. The predicted ¹H and ¹³C NMR data, along with the detailed experimental protocol, serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. While the provided spectral data is predictive, it offers a robust framework for the identification and characterization of this compound. Experimental verification of these predictions is recommended for definitive structural confirmation.

An In-depth Technical Guide to the ¹H NMR Spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. This guide offers a comprehensive analysis of the proton (¹H) NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8). This compound, a substituted aromatic hydrocarbon, presents an illustrative case for understanding the interplay of various structural features on the ¹H NMR spectrum.

This document is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for structural elucidation and chemical analysis. We will delve into a theoretical prediction of the spectrum, supported by established principles of chemical shift theory and spin-spin coupling, and provide a detailed experimental protocol for its acquisition.

Molecular Structure and Symmetry Considerations

The structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is foundational to interpreting its ¹H NMR spectrum. The benzene ring is substituted with a bromine atom, a fluorine atom, and three methyl groups. The substitution pattern dictates the chemical equivalence of the protons. In this molecule, there is one aromatic proton and three distinct methyl groups.

Theoretical Prediction of the ¹H NMR Spectrum

In the absence of a publicly available experimental spectrum, we can predict the ¹H NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a high degree of confidence. This prediction is based on the principle of additivity of substituent chemical shift (SCS) effects and known coupling constants for similar aromatic systems.

Chemical Shift Prediction

The chemical shift of a proton is highly sensitive to its electronic environment. Electronegative substituents like bromine and fluorine deshield nearby protons, shifting their resonance to a higher frequency (downfield), while electron-donating groups like methyl groups cause shielding, resulting in an upfield shift.

• Aromatic Proton (H-6): There is a single proton on the aromatic ring. Its chemical shift can be estimated by starting with the chemical shift of benzene (δ ≈ 7.26 ppm) and adding the incremental shifts for the substituents. The bromine, fluorine, and methyl groups will each influence the chemical environment of this proton. The fluorine atom, being highly electronegative, will have a significant deshielding effect. The bromine atom also contributes to deshielding. The methyl groups, being weakly electron-donating, will have a smaller shielding effect.

• Methyl Protons (CH₃): There are three methyl groups in distinct chemical environments:

  • CH₃ at C1: This methyl group is ortho to the bromine atom and meta to the fluorine atom. The proximity to the deshielding bromine will result in a downfield shift compared to the methyl protons of 1,3,5-trimethylbenzene (mesitylene), which resonate at approximately 2.26 ppm.[1]

  • CH₃ at C3: This methyl group is ortho to both the bromine and a methyl group, and para to the fluorine atom. The combined deshielding effects of the adjacent bromine and the influence of the para fluorine will likely make this the most downfield of the three methyl signals.

  • CH₃ at C5: This methyl group is ortho to the fluorine atom and meta to the bromine atom. The strong deshielding effect of the neighboring fluorine atom will cause a significant downfield shift.

Predicted ¹H NMR Data

The following table summarizes the predicted chemical shifts, multiplicities, and coupling constants for the protons in 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-6 (aromatic)	~ 7.0 - 7.3	Doublet	⁴J(H-F) ≈ 2-4 Hz	1H
CH₃ at C1	~ 2.3 - 2.5	Singlet	-	3H
CH₃ at C3	~ 2.4 - 2.6	Singlet	-	3H
CH₃ at C5	~ 2.3 - 2.5	Doublet	⁵J(H-F) ≈ 1-3 Hz	3H

Note: These are estimated values. Actual experimental values may vary based on solvent and other experimental conditions.

Spin-Spin Coupling Analysis

Spin-spin coupling arises from the interaction of nuclear spins through the bonding electrons. In 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, we expect to observe long-range couplings involving the fluorine atom.

• Aromatic Proton (H-6): The single aromatic proton will likely appear as a doublet due to coupling with the fluorine atom four bonds away (⁴J H-F). This type of long-range coupling is common in fluorinated aromatic compounds.

• Methyl Protons:

  • The methyl groups at C1 and C3 are not expected to show significant coupling to other protons and should appear as sharp singlets.

  • The methyl group at C5 is five bonds away from the fluorine atom, and a small long-range coupling (⁵J H-F) may be observed, resulting in a narrow doublet.

The spin-spin coupling network is visualized in the following diagram:

Caption: Predicted spin-spin coupling in 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a detailed methodology for acquiring a high-resolution ¹H NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Sample Preparation

• Weigh approximately 5-10 mg of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single residual solvent peak at δ ≈ 7.26 ppm.[2]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing is required. TMS is defined as δ 0.00 ppm.

• Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Set the appropriate acquisition parameters:

  • Pulse Angle: 30-45 degrees (for quantitative measurements, a 90-degree pulse with a longer relaxation delay is preferred).

  • Spectral Width: A range of approximately -2 to 12 ppm is typically sufficient for ¹H NMR of organic molecules.

  • Acquisition Time: 2-4 seconds to ensure good digital resolution.

  • Relaxation Delay: 1-5 seconds to allow for adequate relaxation of the protons between scans.

  • Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale using the residual solvent peak (CDCl₃ at δ 7.26 ppm) or the internal standard (TMS at δ 0.00 ppm).

• Integrate the signals to determine the relative number of protons corresponding to each peak.

• Analyze the peak multiplicities and measure the coupling constants.

The experimental workflow is summarized in the following diagram:

Caption: Workflow for acquiring and processing the ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is predicted to exhibit a single aromatic proton signal split into a doublet by long-range coupling to the fluorine atom, and three distinct methyl signals, one of which may also show a small doublet splitting due to fluorine coupling. This detailed analysis, based on established principles of NMR spectroscopy, provides a robust framework for the interpretation of the experimental spectrum. The provided experimental protocol outlines the necessary steps to acquire a high-quality spectrum for this compound, enabling its unambiguous structural confirmation.

References

• Doc Brown's Chemistry. (n.d.). proton NMR spectrum of 1,3,5-trimethylbenzene (mesitylene). Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Reich, H. J. (n.d.). Structure Determination Using NMR Spectroscopy. University of Wisconsin. Retrieved from [Link]

• University of California, Davis. (n.d.). 1H NMR Chemical Shifts. Chem LibreTexts. Retrieved from [Link]

• Alfa Aesar. (n.d.). 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Retrieved from [Link]

• Royal Society of Chemistry. (2015). A Beginner's Guide to NMR. Retrieved from [Link]

Sources

• 1. C9H12 1,3,5-trimethylbenzene (mesitylene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1,3,5-trimethylbenzene (mesitylene) 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. epfl.ch [epfl.ch]

An In-depth Technical Guide to the ¹³C NMR of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, tailored for researchers, scientists, and professionals in drug development. This document outlines predicted chemical shifts, detailed experimental protocols, and visual representations of the molecular structure and experimental workflow.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a substituted aromatic compound with potential applications in organic synthesis and medicinal chemistry. Understanding its molecular structure is crucial, and ¹³C NMR spectroscopy is a powerful analytical technique for this purpose. This guide will delve into the predicted ¹³C NMR spectrum of this molecule, offering insights into the chemical environment of each carbon atom. Due to the lack of publicly available experimental spectra for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the chemical shifts presented herein are predicted based on established substituent effects on the benzene ring.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to show nine distinct signals, corresponding to the nine non-equivalent carbon atoms in the molecule. The chemical shifts (δ) are predicted based on the known effects of bromine, fluorine, and methyl substituents on the carbon atoms of a benzene ring. These predictions are summarized in the table below.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity (Proton Coupled)
C1	135 - 145	Singlet
C2	115 - 125	Singlet
C3	130 - 140	Singlet
C4	155 - 165	Doublet (¹JCF)
C5	130 - 140	Singlet
C6	125 - 135	Singlet
C7 (1-CH₃)	20 - 25	Quartet
C8 (3-CH₃)	15 - 20	Quartet
C9 (5-CH₃)	15 - 20	Quartet

Molecular Structure and Predicted Chemical Shifts

The logical relationship between the carbon atoms of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and their predicted ¹³C NMR chemical shifts is illustrated in the following diagram.

Caption: Predicted ¹³C NMR chemical shifts for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Experimental Protocols

A general protocol for acquiring a ¹³C NMR spectrum of an aromatic compound like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is provided below. This protocol is based on standard procedures for solution-state NMR using a modern spectrometer.[1]

1. Sample Preparation:

• Weigh approximately 10-50 mg of the solid sample of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry vial. Chloroform-d (CDCl₃) is a common choice for non-polar aromatic compounds.[2]

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[2]

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve homogeneity, which is indicated by a sharp and symmetrical lock signal.

3. Data Acquisition:

• Set the spectrometer to the ¹³C nucleus frequency (e.g., 100 MHz for a 400 MHz ¹H spectrometer).

• Choose a standard ¹³C pulse program, typically a proton-decoupled experiment to simplify the spectrum to single lines for each carbon.

• Set the spectral width to cover the expected range of chemical shifts for aromatic and aliphatic carbons (e.g., 0-220 ppm).[3]

• The number of scans (NS) will depend on the sample concentration. For a moderately concentrated sample, 64 to 1024 scans are typically sufficient.

• Set the relaxation delay (d1) to an appropriate value (e.g., 2 seconds) to allow for full relaxation of the carbon nuclei between pulses.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by setting the TMS peak to 0.0 ppm.

• Integrate the peaks if desired, although ¹³C NMR peak integrals are generally not as reliable for quantitative analysis as in ¹H NMR without specific experimental setups.

• Identify and label the peaks corresponding to the solvent and the compound.

Experimental Workflow

The following diagram illustrates the general workflow for obtaining a ¹³C NMR spectrum.

Caption: General workflow for ¹³C NMR spectroscopy.

Conclusion

This technical guide provides a foundational understanding of the ¹³C NMR characteristics of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. While the presented chemical shift data are predictive, they offer a valuable starting point for spectral assignment and structural verification. The detailed experimental protocol and workflow diagram serve as practical resources for researchers engaged in the synthesis and analysis of this and similar aromatic compounds. For unambiguous assignment of all carbon signals, further two-dimensional NMR experiments, such as HSQC and HMBC, would be beneficial.

References

• 1. chem.uiowa.edu [chem.uiowa.edu]
• 2. C9H12 C-13 nmr spectrum of 1,3,5-trimethylbenzene (mesitylene) analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1,3,5-trimethylbenzene (mesitylene) C13 13C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. che.hw.ac.uk [che.hw.ac.uk]

An In-depth Technical Guide to the Infrared Spectroscopy of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed interpretation of the expected Fourier-Transform Infrared (FT-IR) spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Due to the limited availability of direct experimental data for this specific compound, this document outlines the predicted absorption frequencies based on the analysis of its constituent functional groups and structural analogs. This guide is intended to assist researchers in identifying and characterizing this molecule.

Predicted Infrared Spectrum Analysis

The infrared spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to exhibit a series of characteristic absorption bands corresponding to the vibrational modes of its specific functional groups. The primary regions of interest include the aromatic C-H and methyl C-H stretching vibrations, the aromatic ring C=C stretching, methyl group bending, and the distinctive C-Br and C-F stretching vibrations in the fingerprint region.

Aromatic compounds typically display a C-H stretching absorption around 3030 cm⁻¹[1]. The methyl groups will show symmetric and asymmetric C-H stretching vibrations just below 3000 cm⁻¹. The complex molecular motions of the aromatic ring itself result in a series of peaks in the 1450 to 1600 cm⁻¹ range[1]. For trimethylbenzene derivatives, methyl C-H bending vibrations are also expected. Specifically, symmetric bending is observed around 1379-1365 cm⁻¹ and in-plane bending around 1456-1442 cm⁻¹[2][3].

The presence of halogen substituents significantly influences the spectrum. The C-Br stretching vibration for brominated compounds is typically observed in the 600–500 cm⁻¹ region[4]. The C-F stretching band in fluorinated aromatic compounds is known to be strong and its position can vary, but it generally appears in the fingerprint region.

The table below summarizes the predicted IR absorption bands and their corresponding vibrational assignments for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~3030	Medium	Aromatic C-H Stretching
2985 - 2920	Medium to Strong	Methyl C-H Asymmetric and Symmetric Stretching
1600 - 1450	Medium to Strong	Aromatic C=C Ring Stretching
~1460	Medium	Methyl C-H Asymmetric Bending
~1380	Medium	Methyl C-H Symmetric Bending
1200 - 1000	Strong	Aromatic C-F Stretching
880 - 850	Strong	C-H Out-of-plane Bending (isolated H)
600 - 500	Medium to Strong	C-Br Stretching

Experimental Protocol: FT-IR Spectroscopy of a Liquid Sample

This section details a generalized methodology for obtaining the FT-IR spectrum of a liquid sample such as 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Objective: To acquire a high-resolution FT-IR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene to identify its characteristic functional group absorptions.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

Sample Preparation (Neat Liquid):

• Ensure the sample of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is of sufficient purity.

• Place one to two drops of the neat liquid sample directly onto the center of a clean, dry potassium bromide (KBr) or sodium chloride (NaCl) salt plate.

• Carefully place a second salt plate on top of the first, spreading the liquid into a thin, uniform film. Avoid introducing air bubbles.

• Place the sandwiched salt plates into the spectrometer's sample holder.

Data Acquisition:

• Background Spectrum: With the sample chamber empty, acquire a background spectrum. This will account for absorptions from atmospheric carbon dioxide and water vapor.

• Sample Spectrum: Place the prepared sample in the sample holder and acquire the sample spectrum.

• Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16 - 32 (to improve signal-to-noise ratio)

  • Apodization: Happ-Genzel

Data Processing:

• The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

• Perform baseline correction if necessary.

• Label the significant peaks with their corresponding wavenumbers.

Logical Workflow for IR Spectrum Interpretation

The following diagram illustrates the logical workflow for interpreting the FT-IR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Caption: Logical workflow for the interpretation of the FT-IR spectrum of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Brominated compounds: Significance and symbolism [wisdomlib.org]

Technical Guide: Physicochemical Properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an aromatic organic compound with potential applications as a building block in synthetic chemistry, particularly in the development of novel pharmaceutical agents and other complex organic molecules. Its structure, featuring a substituted benzene ring with bromine, fluorine, and methyl groups, offers various sites for chemical modification. This guide provides a summary of its known physical properties and outlines general experimental protocols for their determination.

Core Physical Properties

A compilation of the available physical and chemical data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is presented below. It is important to note that some of the data are predicted or calculated values due to the limited availability of experimentally determined figures in the current literature.

Property	Value	Source
Molecular Formula	C₉H₁₀BrF	[1]
Molecular Weight	217.08 g/mol	[2]
Boiling Point	102.5-103 °C at 14 mmHg
Density (Predicted)	1.368 ± 0.06 g/cm³	[3]
Solubility (Calculated)	Insoluble (6.9 x 10⁻³ g/L at 25 °C)	[1]
Melting Point	Not available in cited literature

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are not extensively documented. However, standard methodologies for compounds of this nature can be applied.

Synthesis and Purification Workflow

The synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene typically proceeds from 2,4,6-trimethylfluorobenzene[2]. A logical workflow for its synthesis and purification is outlined below.

A generalized workflow for the synthesis and purification.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point apparatus or by distillation.

Micro-Boiling Point Method:

• A small amount of the sample is placed in a capillary tube, which is then attached to a thermometer.

• The assembly is placed in a heating bath (e.g., a Thiele tube filled with mineral oil).

• The temperature is gradually increased until a steady stream of bubbles emerges from the capillary tube.

• The heat is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

• The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Distillation Method:

• The compound is placed in a distillation flask equipped with a condenser and a thermometer.

• The flask is heated, and the temperature is recorded when the liquid is boiling and the vapor condensate is in equilibrium with the vapor.

• The pressure under which the distillation is performed must be noted, especially if it is under reduced pressure.

Determination of Density

For a liquid compound, the density can be determined by measuring the mass of a known volume.

• A calibrated pycnometer or a graduated cylinder is tared on an analytical balance.

• A precise volume of the liquid is added.

• The mass of the liquid is recorded.

• The density is calculated by dividing the mass by the volume. The temperature at which the measurement is taken should be recorded.

Determination of Solubility

The shake-flask method is a common technique to determine the solubility of a compound in a specific solvent.

• An excess amount of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is added to a known volume of the solvent in a sealed container.

• The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The solution is then filtered to remove the undissolved solid.

• The concentration of the compound in the filtrate is determined using an appropriate analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC), against a calibration curve of known concentrations.

Biological and Medicinal Chemistry Context

While 2-Bromo-4-fluoro-1,3,5-trimethylbenzene itself does not have extensively documented biological activity, its structural motifs are of interest in drug discovery. Halogenated aromatic compounds are prevalent in many pharmaceuticals, where the halogen atoms can influence metabolic stability, binding affinity, and pharmacokinetic properties. The bromo and fluoro substituents on this particular scaffold provide handles for further chemical modifications, such as cross-coupling reactions, to generate libraries of novel compounds for biological screening. For instance, derivatives of similar aromatic structures, such as triazines, have been investigated for their antimicrobial activities.

Conclusion

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a chemical intermediate with defined, albeit not exhaustively studied, physical properties. This guide provides the currently available data and outlines standard procedures for the experimental determination of its key physical characteristics. As a versatile building block, it holds potential for the synthesis of more complex molecules with possible applications in pharmaceutical and materials science research. Further experimental investigation is required to fully characterize this compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [guidechem.com]

Reactivity Profile of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity profile of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8), a versatile aromatic building block in organic synthesis. Due to the limited availability of direct experimental data for this specific compound, this guide leverages established principles of organic chemistry and reactivity data from closely related analogs to predict its behavior in key transformations. The document covers palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira), Grignard reagent formation, nucleophilic aromatic substitution, and electrophilic aromatic substitution. Each section includes a discussion of the expected reactivity, tabulated reaction conditions, detailed experimental protocols, and visualizations of reaction mechanisms to facilitate practical application in a research and development setting.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a polysubstituted aromatic compound with multiple functionalities that can be selectively manipulated. The presence of a bromine atom, a fluorine atom, and three methyl groups on the benzene ring imparts a unique reactivity profile. The bromine atom is a versatile handle for various cross-coupling reactions and the formation of organometallic reagents. The fluorine atom and the electron-donating methyl groups influence the electron density of the aromatic ring, thereby affecting its susceptibility to nucleophilic and electrophilic attack. This guide aims to provide a detailed understanding of the chemical behavior of this compound, enabling its effective utilization in the synthesis of complex organic molecules.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the carbon-bromine bond is the primary site for these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a widely used method for the formation of C(sp²)–C(sp²) bonds by reacting an organohalide with an organoboron compound in the presence of a palladium catalyst and a base.[1] The reactivity of aryl halides in Suzuki coupling generally follows the trend I > Br > Cl > F.[2] Therefore, the bromine atom of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to be reactive under standard Suzuki conditions.

Expected Reactivity: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is anticipated to readily undergo Suzuki-Miyaura coupling with a variety of aryl and vinyl boronic acids or their esters. The electron-donating methyl groups may slightly hinder the oxidative addition step, but this can typically be overcome by using appropriate ligands and reaction conditions.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Reagent/Parameter	Condition	Purpose
Aryl Halide	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)	Substrate
Boronic Acid/Ester	1.1–1.5 equiv	Coupling partner
Palladium Catalyst	Pd(PPh₃)₄ (1-5 mol%) or Pd(dppf)Cl₂ (1-5 mol%)	Catalyst
Base	K₂CO₃, Cs₂CO₃, or K₃PO₄ (2.0–3.0 equiv)	Activates boronic acid
Solvent	1,4-Dioxane/H₂O (4:1), Toluene/H₂O (4:1), or DMF	Reaction medium
Temperature	80–120 °C	To drive the reaction
Reaction Time	2–24 h	Typical duration
Expected Yield	Moderate to high (estimated)	Product formation

Experimental Protocol: Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), the base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).[3]

• Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.[4]

• Heat the reaction mixture to 90–100 °C with vigorous stirring.[2]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[5]

Suzuki-Miyaura Coupling Catalytic Cycle

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine to form a carbon-nitrogen bond.[6] This reaction is highly valuable for the synthesis of anilines and their derivatives.

Expected Reactivity: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to be a suitable substrate for the Buchwald-Hartwig amination with a range of primary and secondary amines. The choice of a bulky, electron-rich phosphine ligand is often crucial for achieving high yields, especially with sterically hindered substrates.[7]

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Reagent/Parameter	Condition	Purpose
Aryl Halide	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)	Substrate
Amine	1.2–1.5 equiv	Coupling partner
Palladium Precatalyst	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (1-2 mol%)	Catalyst source
Ligand	XPhos, SPhos, or BINAP (1.2-3 mol%)	Stabilizes Pd(0) and facilitates reaction
Base	NaOtBu, KOtBu, or Cs₂CO₃ (1.4–2.0 equiv)	Deprotonates the amine
Solvent	Toluene or 1,4-Dioxane	Reaction medium
Temperature	80–110 °C	To drive the reaction
Reaction Time	4–24 h	Typical duration
Expected Yield	Moderate to high (estimated)	Product formation

Experimental Protocol: Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1 mol%), the phosphine ligand (e.g., XPhos, 2.4 mol%), and the base (e.g., NaOtBu, 1.4 equiv).[8]

• Seal the tube, then evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Stir the mixture at room temperature for 10-15 minutes to pre-form the catalyst.

• Add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv) and the amine (1.2 equiv).

• Heat the reaction mixture to 100 °C with vigorous stirring.[9]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.[8]

Buchwald-Hartwig Amination Catalytic Cycle

Sonogashira Coupling

The Sonogashira coupling is a palladium-catalyzed reaction for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[10] A copper(I) co-catalyst is often employed.

Expected Reactivity: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene should be a competent substrate for Sonogashira coupling. The reaction is generally tolerant of various functional groups. Copper-free conditions have also been developed to avoid the formation of alkyne homocoupling byproducts.[11]

Table 3: Representative Conditions for Sonogashira Coupling

Reagent/Parameter	Condition	Purpose
Aryl Halide	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)	Substrate
Terminal Alkyne	1.1–1.5 equiv	Coupling partner
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(PPh₃)₂ (2-5 mol%)	Catalyst
Copper(I) Co-catalyst	CuI (4-10 mol%)	Co-catalyst
Base	Et₃N or DIPA (2.0–5.0 equiv)	Base and solvent
Solvent	THF or DMF	Co-solvent
Temperature	Room temperature to 80 °C	To drive the reaction
Reaction Time	2–16 h	Typical duration
Expected Yield	Moderate to high (estimated)	Product formation

Experimental Protocol: Sonogashira Coupling

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 3 mol%), and the copper(I) iodide (5 mol%).[12]

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous and degassed solvent (e.g., THF) and the amine base (e.g., Et₃N, 3.0 equiv) via syringe.[13]

• Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne (1.2 equiv) dropwise.

• Stir the reaction at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.[13]

Sonogashira Coupling Catalytic Cycles

Grignard Reagent Formation

The formation of a Grignard reagent involves the reaction of an organohalide with magnesium metal.[14] This creates a highly nucleophilic organomagnesium compound that can react with various electrophiles.

Expected Reactivity: The C-Br bond in 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to react with magnesium metal to form the corresponding Grignard reagent. The C-F bond is generally unreactive under these conditions. Anhydrous conditions are crucial for the success of this reaction, as Grignard reagents are strong bases and will be quenched by protic solvents like water.[15]

Table 4: Representative Conditions for Grignard Reagent Formation

Reagent/Parameter	Condition	Purpose
Aryl Halide	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)	Substrate
Magnesium	Mg turnings (1.1–1.5 equiv)	Metal for insertion
Solvent	Anhydrous THF or Et₂O	Reaction medium
Initiator	A small crystal of iodine or 1,2-dibromoethane	To activate the Mg surface
Temperature	Room temperature to reflux	To initiate and sustain the reaction
Atmosphere	Inert (Argon or Nitrogen)	To prevent quenching by moisture and O₂

Experimental Protocol: Grignard Reagent Formation and Reaction with an Electrophile (e.g., CO₂)

• To a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, add magnesium turnings (1.2 equiv).[16]

• Assemble the apparatus and flush with an inert gas.

• Add a small amount of anhydrous THF to cover the magnesium, followed by a crystal of iodine.

• In the dropping funnel, prepare a solution of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv) in anhydrous THF.

• Add a small portion of the aryl bromide solution to the magnesium. The reaction may need gentle heating to initiate, which is often indicated by a color change and bubble formation.

• Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution in an ice bath.

• For reaction with CO₂, pour the Grignard solution onto an excess of crushed dry ice.

• Allow the mixture to warm to room temperature, then quench with a saturated aqueous solution of NH₄Cl.

• Acidify with dilute HCl and extract the product with ether.

• Wash the organic layer with brine, dry over MgSO₄, and remove the solvent under reduced pressure to obtain the carboxylic acid.

Grignard Reagent Formation

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) involves the displacement of a leaving group on an aromatic ring by a nucleophile. This reaction is generally favored when the ring is electron-deficient.[17]

Expected Reactivity: For 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the presence of three electron-donating methyl groups makes the ring electron-rich, which generally disfavors SNAr. However, the high electronegativity of the fluorine atom can make the carbon to which it is attached susceptible to nucleophilic attack, especially with strong nucleophiles and under forcing conditions. The general reactivity order for leaving groups in SNAr is F > Cl > Br > I.[18] Therefore, if an SNAr reaction were to occur, it would likely involve the displacement of the fluorine atom rather than the bromine atom.

Table 5: Postulated Conditions for Nucleophilic Aromatic Substitution

Reagent/Parameter	Condition	Purpose
Aryl Halide	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)	Substrate
Nucleophile	e.g., NaOMe, R₂NH (2.0–3.0 equiv)	Reagent
Solvent	DMSO, DMF, or NMP	Polar aprotic solvent
Temperature	100–180 °C	Forcing conditions
Reaction Time	12–48 h	Typical duration
Expected Product	2-Bromo-4-(nucleophile)-1,3,5-trimethylbenzene	Product of fluorine displacement
Expected Yield	Low to moderate (estimated)	Product formation

Experimental Protocol: Nucleophilic Aromatic Substitution (Hypothetical)

• To a sealed tube, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv), the nucleophile (e.g., sodium methoxide, 2.0 equiv), and a polar aprotic solvent (e.g., DMSO).[18]

• Seal the tube and heat the reaction mixture to a high temperature (e.g., 150 °C).

• Monitor the reaction progress by GC-MS.

• Upon completion or when no further conversion is observed, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent.

• Wash the organic layer with brine, dry over a drying agent, and concentrate.

• Purify the crude product by chromatography.

Nucleophilic Aromatic Substitution Mechanism

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a characteristic reaction of benzene and its derivatives. The substituents on the ring direct the incoming electrophile to specific positions and affect the reaction rate.

Expected Reactivity: The three methyl groups are activating, ortho-, para-directing groups. The fluorine atom is deactivating but also ortho-, para-directing. The bromine atom is deactivating and ortho-, para-directing. The single available position on the ring (C6) is sterically hindered by the two adjacent methyl groups. Therefore, electrophilic aromatic substitution on 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to be very difficult and likely to require harsh conditions, with the potential for low yields.

Due to the high steric hindrance and the lack of a strongly activating, unhindered position, providing a general protocol for electrophilic aromatic substitution on this substrate is not practical. Reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts reactions would likely lead to complex mixtures or no reaction under standard conditions.

Conclusion

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a promising building block for organic synthesis, primarily through reactions involving its carbon-bromine bond. It is predicted to be a reliable substrate for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Furthermore, it should readily form a Grignard reagent, providing access to a range of derivatives through reaction with electrophiles. Conversely, nucleophilic and electrophilic aromatic substitutions on the ring are expected to be challenging due to electronic and steric factors. The protocols and reactivity profiles presented in this guide, based on established chemical principles and data from analogous compounds, offer a solid foundation for the successful application of this versatile molecule in research and development. It is recommended that the provided experimental conditions be optimized for each specific application to achieve the best results.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Grignard reagent - Wikipedia [en.wikipedia.org]
• 15. adichemistry.com [adichemistry.com]
• 16. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 17. vapourtec.com [vapourtec.com]
• 18. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8), a compound used in research and development. Due to the limited availability of a complete, formally issued Safety Data Sheet (SDS), this document synthesizes information from various chemical suppliers and databases. Researchers should exercise caution and verify this information with a certified SDS from their supplier before handling this chemical.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in ensuring its safe handling. The following table summarizes the key properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Property	Value	Source
Molecular Formula	C₉H₁₀BrF	[1]
Molecular Weight	217.08 g/mol
CAS Number	1580-05-8	[2]
Boiling Point	102.5-103°C at 14 mmHg
Density	1.368 ± 0.06 g/cm³ (Predicted)	[3]
Flash Point	94.5 ± 20.8 °C	[3]
Solubility	Insoluble (6.9E-3 g/L) at 25 °C	[3]
Refractive Index	1.5350 (589.3 nm 24℃)	[3]

Hazard Identification and GHS Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure	Category 3	H335: May cause respiratory irritation

GHS Pictogram:

⚠️

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are not publicly available in the searched literature. The data presented are typically generated using standardized OECD (Organisation for Economic Co-operation and Development) or EPA (Environmental Protection Agency) guidelines for chemical testing.

General Protocol for Determining Acute Oral Toxicity (OECD 423): This method involves the administration of the test substance to fasted animals in a sequential manner. The starting dose is selected from one of four fixed levels. The dose for the next animal is adjusted up or down depending on the outcome of the previous animal. This process continues until the criteria for classification are met. Observations of effects and mortality are recorded for at least 14 days.

General Protocol for Determining Skin Irritation (OECD 404): A small amount of the substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The site is then covered with a gauze patch. After a set exposure period (e.g., 4 hours), the patch is removed, and the skin is evaluated for signs of irritation, such as erythema (redness) and edema (swelling), at specific time intervals.

Logical Workflow for Handling Chemical Spills

The following diagram illustrates a logical workflow for responding to a chemical spill of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in a laboratory setting.

Logical workflow for responding to a chemical spill.

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Handling:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing vapors or dust.

• Wash hands thoroughly after handling.

• Keep away from heat, sparks, and open flames.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

• Keep away from incompatible materials such as strong oxidizing agents.

• Store at room temperature.

First-Aid Measures

In case of exposure, the following first-aid measures should be taken immediately.

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition products such as carbon oxides, hydrogen bromide, and hydrogen fluoride may be formed.

• Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal regulations. Do not allow it to enter drains or waterways. It is the responsibility of the waste generator to determine the proper waste classification and disposal methods.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene - Safety Data Sheet [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

A Comprehensive Technical Guide to the Handling and Storage of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safe handling and storage procedures for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8). Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of the chemical.

Chemical and Physical Properties

Proper handling and storage protocols are predicated on a thorough understanding of the compound's physical and chemical properties. This section summarizes the key quantitative data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Property	Value	Source
Molecular Formula	C9H10BrF	[1][2]
Molecular Weight	217.08 g/mol	[2]
Boiling Point	102.5-103°C at 14 mmHg
Storage Temperature	Room Temperature

Hazard Identification and Safety Precautions

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a chemical that requires careful handling due to its potential hazards. The following table outlines the GHS hazard statements associated with this compound.

GHS Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary Statements: P261, P305+P351+P338

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment should be worn when handling 2-Bromo-4-fluoro-1,3,5-trimethylbenzene:

• Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are essential to prevent skin contact.

• Respiratory Protection: In case of inadequate ventilation or the potential for aerosol formation, a NIOSH-approved respirator with an appropriate filter should be used.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to maintaining a safe laboratory environment and ensuring the stability of the compound.

Safe Handling Procedures

• Ventilation: All handling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoiding Contact: Direct contact with skin and eyes must be avoided.[3] In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• Aerosol and Dust Formation: Avoid the formation of dust and aerosols during handling.[3]

• Ignition Sources: Keep the compound away from open flames, sparks, and other sources of ignition. Use non-sparking tools.[3]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking.

Storage Conditions

Proper storage is critical to maintain the quality and stability of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

• Container: Store in a tightly closed container in a dry and cool place.[3]

• Ventilation: The storage area must be well-ventilated.[3]

• Incompatible Materials: Store away from strong oxidizing agents.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflows for the safe handling and storage of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 3. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene - Safety Data Sheet [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] This powerful palladium-catalyzed reaction joins an organoboron species with an organohalide. This application note provides a detailed protocol for the Suzuki coupling of 2-bromo-4-fluoro-1,3,5-trimethylbenzene, a sterically hindered aryl halide. Due to the steric hindrance from the two ortho-methyl groups, specific considerations for the catalyst system, ligands, and reaction conditions are critical for achieving high yields. This document outlines a general procedure, key experimental parameters, and data based on established methodologies for similar sterically demanding substrates.[2][3][4][5]

Reaction Principle

The Suzuki coupling reaction proceeds through a catalytic cycle involving a palladium(0) species. The generally accepted mechanism consists of three primary steps: oxidative addition of the aryl bromide to the Pd(0) complex, transmetalation with the organoboron reagent (activated by a base), and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[1] For sterically hindered substrates like 2-bromo-4-fluoro-1,3,5-trimethylbenzene, the choice of a bulky, electron-rich ligand is crucial to promote both the oxidative addition and the reductive elimination steps, while preventing catalyst deactivation.[2][3]

Data Presentation: Representative Suzuki Coupling Conditions

The following table summarizes typical reaction conditions and catalysts effective for the Suzuki coupling of sterically hindered aryl bromides, which can be adapted for 2-bromo-4-fluoro-1,3,5-trimethylbenzene.

Entry	Arylboronic Acid (Equiv.)	Palladium Source (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	Phenylboronic acid (1.5)	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄ (3)	Toluene/H₂O	100	12-18	High
2	4-Methoxyphenylboronic acid (1.5)	Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	K₃PO₄ (3)	THF	RT	12	Excellent
3	2-Methylphenylboronic acid (1.5)	Pd(dba)₂ (1)	R-Phos (1)	K₃PO₄·H₂O (3)	THF	RT	2-4	>95[3]
4	Various arylboronic acids (1.2)	Pd-NHC complex (0.05-1)	-	t-BuOK (2)	Dioxane	80-100	2-12	>99[2]
5	Phenylboronic acid (1.5)	PdCl₂(dppf) (3)	-	K₂CO₃ (2)	DME	80	12	Good to High

Yields are representative and based on similar sterically hindered substrates reported in the literature. Optimization for 2-bromo-4-fluoro-1,3,5-trimethylbenzene is recommended.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Suzuki coupling of 2-bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.[1] 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a versatile building block, and its functionalization via cross-coupling reactions opens avenues for the synthesis of a diverse range of novel molecules for applications in medicinal chemistry, materials science, and agrochemicals. The presence of the fluorine atom and methyl groups can significantly influence the electronic and steric properties of the resulting products.

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Data Presentation: A Comparative Overview of Coupling Reactions

The following tables summarize typical quantitative data for several key palladium-catalyzed cross-coupling reactions with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. These tables are designed to provide a clear and structured overview for easy comparison of different synthetic strategies.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	92
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2)	Cs₂CO₃	1,4-Dioxane	100	16	88
3	3-Thienylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	DME/H₂O	90	18	85
4	4-Cyanophenylboronic acid	PdCl₂(dppf) (2)	-	K₂CO₃	THF/H₂O	80	12	95

Table 2: Heck Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Alkenes

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N	DMF	120	24	82
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	NaOAc	DMA	130	18	78
3	4-Vinylpyridine	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	K₂CO₃	1,4-Dioxane	110	20	75
4	Cyclohexene	Pd(OAc)₂ (2)	Herrmann's Catalyst (2.5)	Cy₂NMe	NMP	140	36	65

Table 3: Sonogashira Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Terminal Alkynes

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	8	94
2	1-Octyne	Pd(OAc)₂ (1.5)	CuI (3)	Piperidine	DMF	80	12	89
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	DIPA	Toluene	70	10	91
4	Propargyl alcohol	PdCl₂(dppf) (2)	CuI (4)	Et₃N	Acetonitrile	60	14	87

Table 4: Buchwald-Hartwig Amination of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	18	96
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	1,4-Dioxane	110	24	85
3	Benzylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₃PO₄	t-BuOH	90	16	90
4	Indole	Pd(OAc)₂ (2)	DavePhos (4)	K₂CO₃	Toluene	100	20	88

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with an arylboronic acid.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Toluene

• Degassed water

• Inert gas (Argon or Nitrogen)

• Round-bottom flask or Schlenk tube

Procedure:

• To a dry round-bottom flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq), the arylboronic acid (1.2 eq), potassium phosphate (2.0 eq), Pd(OAc)₂ (0.02 eq), and SPhos (0.04 eq).

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add toluene and degassed water in a 4:1 ratio (e.g., 4 mL of toluene and 1 mL of water per 1 mmol of the starting material).

• Stir the reaction mixture vigorously at 100 °C under the inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Heck Coupling

This protocol describes a general method for the Heck coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with an alkene.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Alkene (e.g., Styrene) (1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃) (4 mol%)

• Triethylamine (Et₃N) (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

• Schlenk tube

Procedure:

• In a glovebox or under a stream of inert gas, add Pd(OAc)₂ (0.02 eq) and P(o-tolyl)₃ (0.04 eq) to a dry Schlenk tube.

• Add anhydrous DMF, followed by 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq), the alkene (1.5 eq), and triethylamine (2.0 eq).

• Seal the vessel and heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Sonogashira Coupling

This protocol outlines a general procedure for the coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a terminal alkyne.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Terminal alkyne (e.g., Phenylacetylene) (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Inert gas (Argon or Nitrogen)

• Schlenk flask

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous THF and degassed triethylamine.

• Add the terminal alkyne (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at 65 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 4: Buchwald-Hartwig Amination

This protocol provides a general method for the C-N bond formation between 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and an amine.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Amine (e.g., Morpholine) (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• XPhos (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Schlenk tube or reaction vial

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01 eq), XPhos (0.02 eq), and NaOtBu (1.4 eq) to a dry Schlenk tube.

• Add anhydrous toluene, followed by 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq) and the amine (1.2 eq).

• Seal the vessel and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion (typically 12-24 hours), cool the reaction to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]

Application Note: Formation of 2,4,6-Trimethyl-3-fluorophenylmagnesium Bromide

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For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of the Grignard reagent, 2,4,6-trimethyl-3-fluorophenylmagnesium bromide, from its corresponding aryl halide, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. This application note details the underlying chemical principles, a step-by-step laboratory protocol, methods for validation, and critical considerations for success. The sterically hindered and electronically distinct nature of the starting material presents unique challenges that are addressed through carefully optimized procedures.

Introduction and Scientific Background

Grignard reagents are powerful nucleophilic tools in organic synthesis, enabling the formation of new carbon-carbon bonds.[1][2][3][4] The specific Grignard reagent, 2,4,6-trimethyl-3-fluorophenylmagnesium bromide, is a valuable intermediate for introducing the substituted fluoro-trimethylphenyl moiety into a variety of molecular scaffolds. The presence of both electron-donating methyl groups and an electron-withdrawing fluorine atom on the aromatic ring influences the reactivity and stability of the Grignard reagent.

Causality Behind Experimental Choices:

• Chemoselectivity: The carbon-bromine bond is significantly weaker and more susceptible to oxidative addition by magnesium than the carbon-fluorine bond.[5][6] This difference in bond energy allows for the selective formation of the Grignard reagent at the bromine-substituted position, leaving the fluorine atom intact.[5]

• Solvent Selection: Anhydrous ethereal solvents, such as tetrahydrofuran (THF), are crucial.[3][7] THF serves a dual purpose: it is aprotic, preventing the quenching of the highly basic Grignard reagent, and it solvates the magnesium center through its lone pair electrons, stabilizing the organometallic complex.[3][7]

• Magnesium Activation: A passivating layer of magnesium oxide (MgO) on the surface of magnesium turnings can inhibit or prevent the initiation of the Grignard reaction.[8][9] Therefore, activation of the magnesium surface is a critical step to expose fresh, reactive metal.[8][9]

Experimental Protocol

This section outlines the detailed methodology for the preparation of 2,4,6-trimethyl-3-fluorophenylmagnesium bromide.

Table 1: Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	C₉H₁₀BrF	217.08	5.43 g	0.025
Magnesium Turnings	Mg	24.31	0.73 g	0.030
Iodine	I₂	253.81	1 crystal	Catalytic
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	50 mL	-
Inert Gas (Argon or Nitrogen)	Ar or N₂	-	-	-

Workflow Diagram

Caption: Workflow for the synthesis of 2,4,6-trimethyl-3-fluorophenylmagnesium bromide.

Step-by-Step Procedure

• Glassware and Reagent Preparation:

  • Thoroughly flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under vacuum.[9] Allow the apparatus to cool to room temperature under a positive pressure of inert gas (argon or nitrogen).

  • Ensure all reagents and solvents are anhydrous. THF should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or obtained from a commercial solvent purification system.

• Magnesium Activation:

  • Place the magnesium turnings into the reaction flask.

  • Add a single crystal of iodine.[8][9][10][11] The flask can be gently warmed with a heat gun to sublime the iodine, which helps to etch the magnesium surface.[10] The disappearance of the purple iodine vapor is an indicator of activation.[9]

• Initiation of Grignard Formation:

  • Prepare a solution of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in approximately 20 mL of anhydrous THF in the dropping funnel.

  • Add about 5 mL of the aryl bromide solution to the magnesium turnings.

  • Observe for signs of reaction initiation, which may include gentle bubbling, an increase in temperature, and the formation of a cloudy, grayish solution.[9] If the reaction does not start, gentle warming with a heat gun or the addition of a few drops of 1,2-dibromoethane can be used to initiate the reaction.[8][9][10]

• Completion of the Reaction:

  • Once the reaction has initiated, add the remaining aryl bromide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete consumption of the starting material.

Validation and Quality Control (Trustworthiness)

The concentration of the newly formed Grignard reagent must be determined before its use in subsequent reactions. This is a critical step for ensuring reproducibility and achieving high yields in the next synthetic step.

Titration of the Grignard Reagent

Titration is a reliable method to determine the molarity of the Grignard solution.[12][13][14]

Table 2: Titration Protocol

Step	Procedure
1. Indicator Preparation	In a dry flask under an inert atmosphere, dissolve a small amount of a suitable indicator (e.g., 1,10-phenanthroline or N-phenyl-1-naphthylamine) in anhydrous THF.
2. Aliquot Sampling	Carefully withdraw a precise volume (e.g., 1.0 mL) of the Grignard solution and add it to the indicator solution.
3. Titration	Titrate the solution with a standardized solution of a secondary alcohol, such as sec-butanol in THF, until a persistent color change is observed.[12][14]
4. Calculation	Calculate the concentration of the Grignard reagent based on the volume of titrant used.

Spectroscopic Analysis (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the formation of the Grignard reagent.[15][16][17][18]

• ¹H NMR: The aromatic proton signals will shift upfield upon formation of the Grignard reagent due to the increased electron density on the aromatic ring.

• ¹³C NMR: The carbon atom directly bonded to the magnesium will experience a significant upfield shift.

• ¹⁹F NMR: The fluorine signal can be monitored to ensure it remains intact during the reaction.[5]

Caption: Structure of 2,4,6-trimethyl-3-fluorophenylmagnesium bromide.

Troubleshooting and Field-Proven Insights

• Failure to Initiate: This is the most common issue.[9] Ensure all glassware is scrupulously dry and the system is under a positive pressure of inert gas. If physical activation (crushing a piece of magnesium) or chemical activation with iodine fails, the use of 1,2-dibromoethane is a reliable alternative.[8][9][10]

• Low Yields: This can be due to the presence of moisture or other protic impurities, which will quench the Grignard reagent.[4] Incomplete reaction can also lead to low yields; ensure sufficient reaction time and gentle heating if necessary.

• Side Reactions: The formation of a Wurtz-type coupling product (a biphenyl derivative) can occur, especially at higher temperatures.[1][19] This can be minimized by maintaining a controlled addition rate and moderate reaction temperature.

Conclusion

The successful formation of 2,4,6-trimethyl-3-fluorophenylmagnesium bromide requires careful attention to anhydrous and inert conditions, as well as effective activation of the magnesium metal. By following the detailed protocol and validation procedures outlined in this application note, researchers can reliably prepare this valuable synthetic intermediate for use in a wide range of chemical transformations.

References

• Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development. Available at: [Link]

• Activation of Grignard reagent - Chemistry Stack Exchange. Available at: [Link]

• Nuclear magnetic resonance spectroscopy. Structure and dynamic character of allylic Grignard reagents - SciSpace. Available at: [Link]

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• Titration Grignard and BuLi - Chemistry - Scribd. Available at: [Link]

• preparation of highly reactive magnesium and its application to organic syntheses (grignard, tosylates, nitriles) - UNL Digital Commons. Available at: [Link]

• Concentration determination of methyl magnesium chloride and other Grignard reagents by potentiometric titration with in-line characterization of reaction species by FTIR spectroscopy - PubMed. Available at: [Link]

• How to measure the concentration of any grignard reagent (RMgX) in situ? - ResearchGate. Available at: [Link]

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Application Notes and Protocols: Lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the selective lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Two primary methodologies are presented, focusing on the two major competing reaction pathways: Lithium-Halogen Exchange and Directed ortho-Metalation (DoM). The choice of organolithium reagent and reaction conditions dictates the regioselectivity of the lithiation, offering access to distinct lithiated intermediates for further functionalization.

Introduction

The lithiation of substituted aromatic compounds is a cornerstone of modern organic synthesis, enabling the regioselective introduction of a wide array of functional groups. For polysubstituted arenes such as 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, two principal pathways for lithiation exist: the exchange of the bromine atom for lithium (Lithium-Halogen Exchange) and the deprotonation at a position activated by a directing group (Directed ortho-Metalation).

In the case of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the fluorine atom acts as a potent ortho-directing group, while the bromine atom is susceptible to halogen-metal exchange.[1][2] This dichotomy allows for the selective generation of two different aryllithium species, depending on the chosen base and reaction conditions. Alkyllithium reagents, such as n-butyllithium (n-BuLi), typically favor the rapid lithium-halogen exchange pathway.[2] Conversely, lithium amide bases, like lithium diisopropylamide (LDA), tend to facilitate deprotonation at the position ortho to the fluorine atom.[2][3]

These distinct reactive intermediates can then be trapped with various electrophiles to yield a diverse range of functionalized 1,3,5-trimethylbenzene derivatives, which are valuable building blocks in medicinal chemistry and materials science.

Reaction Pathways

The selective lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene can proceed via two distinct pathways, leading to different lithiated intermediates.

Figure 1. Competing lithiation pathways of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Quantitative Data Summary

The following tables summarize the typical reaction conditions and expected yields for the two primary lithiation pathways, based on analogous reactions reported in the literature.

Table 1: Lithium-Halogen Exchange

Reagent	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
n-BuLi	THF	-78	1-2	85-95
t-BuLi	THF/pentane	-78	1-2	90-98

Table 2: Directed ortho-Metalation

Reagent	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
LDA	THF	-78	2-4	70-85
LTMP	THF	-78	2-4	75-90

Yields are estimated based on trapping experiments with standard electrophiles and may vary depending on the specific electrophile used.

Experimental Protocols

Safety Precautions: Organolithium reagents such as n-butyllithium and tert-butyllithium are pyrophoric and react violently with water. All manipulations must be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and oven-dried glassware. Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, and gloves) must be worn at all times.

Protocol 1: Lithium-Halogen Exchange

This protocol describes the generation of 2-Lithio-4-fluoro-1,3,5-trimethylbenzene via lithium-halogen exchange, followed by trapping with an electrophile.

Figure 2. Workflow for Lithium-Halogen Exchange.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (or t-butyllithium) solution in hexanes/pentane

• Electrophile (e.g., benzaldehyde, dimethylformamide, trimethylsilyl chloride)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq).

• Dissolve the starting material in anhydrous THF (approximately 0.1-0.2 M concentration).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (1.1 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Add the desired electrophile (1.2 eq) dropwise at -78 °C.

• Continue stirring at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours or until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether, 3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: Directed ortho-Metalation

This protocol outlines the generation of 6-Bromo-2-fluoro-4-lithio-1,3,5-trimethylbenzene through directed ortho-metalation, followed by electrophilic trapping.

Figure 3. Workflow for Directed ortho-Metalation.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Anhydrous tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium solution in hexanes

• Electrophile (e.g., benzaldehyde, dimethylformamide, trimethylsilyl chloride)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of LDA: To an oven-dried, two-necked round-bottom flask under an inert atmosphere, add anhydrous THF and diisopropylamine (1.2 eq). Cool the solution to -78 °C and slowly add n-butyllithium (1.1 eq) dropwise. Stir the mixture at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes to ensure complete formation of LDA.

• In a separate oven-dried, three-necked round-bottom flask, dissolve 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq) in anhydrous THF.

• Cool the substrate solution to -78 °C.

• Slowly add the freshly prepared LDA solution via cannula to the substrate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours.

• Add the desired electrophile (1.2 eq) dropwise at -78 °C.

• Continue stirring at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours or until completion.

• Follow the work-up and purification procedure as described in Protocol 1 (steps 8-11).

Conclusion

The lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene offers a versatile entry point for the synthesis of highly substituted aromatic compounds. By carefully selecting the organolithium reagent and controlling the reaction conditions, chemists can selectively functionalize either the position of the bromine atom via lithium-halogen exchange or the position ortho to the fluorine atom via directed ortho-metalation. The protocols provided herein serve as a comprehensive guide for researchers to exploit these distinct reactivities in their synthetic endeavors.

References

• 1. Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes [infoscience.epfl.ch]
• 2. The lithiation of fluorinated benzenes and its dependence on solvent and temperature - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. growingscience.com [growingscience.com]

Application Notes and Protocols for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene as a versatile building block in organic synthesis. The presence of a bromine atom, a fluorine atom, and three methyl groups on the benzene ring allows for a range of chemical transformations, making it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of new pharmaceutical agents.

Synthetic Applications

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an aryl halide that can participate in a variety of cross-coupling reactions. The bromine atom is a key functional group that can be readily displaced or converted, allowing for the formation of new carbon-carbon and carbon-heteroatom bonds. While its applications are broad, it is particularly well-suited for palladium-catalyzed cross-coupling reactions.

A notable application of this compound is in the synthesis of complex biaryl compounds, which are common motifs in medicinally active molecules. Specifically, it has been utilized in Suzuki-Miyaura cross-coupling reactions to create sterically hindered biaryl linkages. These structures are often found in drug candidates targeting a range of diseases. For example, it has been used in the synthesis of inhibitors of human integrin α4β7, which is a target for the treatment of inflammatory bowel diseases such as Crohn's disease and ulcerative colitis.[1]

While specific documented examples are limited, the chemical structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene suggests its potential use in other significant organic transformations, including:

• Buchwald-Hartwig Amination: For the synthesis of arylamines.

• Grignard Reagent Formation: To create a nucleophilic organomagnesium compound for reaction with various electrophiles.

• Lithiation: For the generation of an organolithium species, enabling subsequent functionalization.

The following sections will focus on the documented application of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data

The following table summarizes the key parameters for a representative Suzuki-Miyaura cross-coupling reaction involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Parameter	Value	Reference
Reactant 1	(S)-ethyl 3-(tert-butoxycarbonylamino)-3-(2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate	[1]
Reactant 2	2-bromo-4-fluoro-1,3,5-trimethylbenzene	[1]
Catalyst	Pd(dppf)Cl₂ (0.1 eq)	[1]
Base	K₂CO₃ (2 eq)	[1]
Solvent	Dioxane/H₂O	[1]
Temperature	110 °C	[1]
Reaction Time	2 hours	[1]
Product	(S)-ethyl 3-(tert-butoxycarbonylamino)-3-(3',4-difluoro-2',4',5,6'-tetramethylbiphenyl-3-yl)propanoate	[1]
Yield	Not explicitly stated for this step, but typically moderate to high for Suzuki couplings.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes the synthesis of (S)-ethyl 3-(tert-butoxycarbonylamino)-3-(3',4-difluoro-2',4',5,6'-tetramethylbiphenyl-3-yl)propanoate using 2-Bromo-4-fluoro-1,3,5-trimethylbenzene as a key reactant, based on a procedure described in patent literature.[1]

Materials:

• (S)-ethyl 3-(tert-butoxycarbonylamino)-3-(2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (1.0 eq)

• 2-bromo-4-fluoro-1,3,5-trimethylbenzene (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.1 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Dioxane

• Water

• Nitrogen gas

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

• Heating mantle or oil bath

• Rotary evaporator

• Chromatography equipment

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (S)-ethyl 3-(tert-butoxycarbonylamino)-3-(2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (1.0 eq), 2-bromo-4-fluoro-1,3,5-trimethylbenzene (1.2 eq), and Pd(dppf)Cl₂ (0.1 eq).

• Add dioxane to the flask to dissolve the reactants.

• In a separate beaker, dissolve potassium carbonate (2.0 eq) in water.

• Add the aqueous potassium carbonate solution to the reaction mixture.

• Purge the reaction flask with nitrogen gas for 10-15 minutes to create an inert atmosphere.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Maintain the reaction at this temperature for 2 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the reaction mixture and transfer it to a separatory funnel.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford the desired (S)-ethyl 3-(tert-butoxycarbonylamino)-3-(3',4-difluoro-2',4',5,6'-tetramethylbiphenyl-3-yl)propanoate.

Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: General scheme of the Suzuki-Miyaura coupling with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. WO2021076890A1 - INHIBITING HUMAN INTEGRIN α4β7 - Google Patents [patents.google.com]

Application Notes and Protocols for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8), a versatile intermediate in organic synthesis. This document details its application in key cross-coupling reactions, provides representative experimental protocols, and discusses its potential in the development of novel chemical entities.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene, also known as 2-bromo-4-fluoromesitylene, is a halogenated aromatic compound with significant potential as a building block in medicinal chemistry and materials science. Its structure incorporates a bromine atom, amenable to various cross-coupling reactions, and a fluorine atom, which can enhance the metabolic stability, lipophilicity, and binding affinity of target molecules. The sterically hindered nature of the mesityl group can also impart unique selectivity in its reactions.

Physicochemical Data

Property	Value
CAS Number	1580-05-8[1][2]
Molecular Formula	C₉H₁₀BrF[1][2]
Molecular Weight	217.08 g/mol [1][2]
Appearance	Not explicitly found, likely a colorless to pale yellow liquid or low-melting solid.
Solubility	Insoluble in water (6.9E-3 g/L at 25 °C)[1]

Synthetic Applications

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a valuable intermediate for the formation of carbon-carbon and carbon-heteroatom bonds, primarily through two key reaction types: Suzuki-Miyaura coupling and Grignard reactions.

Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound. The bromine atom of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene makes it an excellent substrate for these reactions, allowing for the synthesis of a wide range of biaryl and substituted aromatic compounds.

General Reaction Scheme:

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Expected Yields and Reaction Parameters:

Parameter	Typical Conditions
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃
Ligand	SPhos, XPhos, Buchwald ligands
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene/H₂O, Dioxane/H₂O, DMF
Temperature	80-120 °C
Expected Yield	70-95% (substrate dependent)

Grignard Reactions

The reaction of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with magnesium metal leads to the formation of a Grignard reagent, a potent organometallic nucleophile. This reagent can then be reacted with a variety of electrophiles to introduce the 4-fluoro-2,6-dimethylphenyl moiety into a target molecule.

General Reaction Scheme:

References

• 1. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]

Application Notes and Protocols for Sonogashira Coupling with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the Sonogashira coupling reaction of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a terminal alkyne. The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis used to form carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] This reaction is typically carried out in the presence of a palladium catalyst, a copper(I) co-catalyst, and an amine base.[1][2] The protocol herein is specifically tailored for the sterically hindered and electronically modified substrate, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, providing a foundation for the synthesis of a wide array of substituted alkynes utilized in pharmaceutical and materials science research.

Introduction

The Sonogashira cross-coupling reaction, first reported in 1975, has become an indispensable tool for the construction of carbon-carbon bonds, particularly for the synthesis of arylalkynes and conjugated enynes.[1] The reaction's tolerance of a wide range of functional groups and its typically mild reaction conditions have led to its extensive use in the synthesis of complex molecules, including natural products, pharmaceuticals, and organic materials.

The substrate, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, presents a unique challenge due to the steric hindrance imposed by the two ortho-methyl groups and the electronic effect of the fluorine atom. These factors can influence the reactivity of the aryl bromide and necessitate careful optimization of the reaction conditions to achieve high yields. This application note provides a robust protocol for the successful Sonogashira coupling of this substrate, along with insights into the reaction mechanism and a summary of typical reaction parameters.

Reaction and Mechanism

The Sonogashira coupling reaction proceeds through a catalytic cycle involving both palladium and copper. The generally accepted mechanism consists of two interconnected cycles: a palladium cycle and a copper cycle.

Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (2-Bromo-4-fluoro-1,3,5-trimethylbenzene) to form a Pd(II) complex.

• Transmetalation: The copper acetylide, generated in the copper cycle, transfers the acetylide group to the Pd(II) complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired arylalkyne product and regenerate the Pd(0) catalyst.

Copper Cycle:

• Coordination: The terminal alkyne coordinates to the Cu(I) salt.

• Deprotonation: The amine base facilitates the deprotonation of the alkyne, forming a copper acetylide intermediate.

A copper-free Sonogashira coupling is also possible, where the base is believed to play a more direct role in the deprotonation of the alkyne and its subsequent transfer to the palladium center.[1]

Experimental Protocol

This protocol describes a general procedure for the Sonogashira coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a generic terminal alkyne (R-C≡CH).

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Terminal Alkyne (e.g., Phenylacetylene, 1-Heptyne)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) Iodide (CuI)

• Base (e.g., Triethylamine (Et₃N), Diisopropylamine (DIPA))

• Solvent (e.g., Toluene, Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF))

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Standard laboratory glassware, including a Schlenk flask or a sealed tube

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask or sealed tube under an inert atmosphere (Nitrogen or Argon), add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv), the palladium catalyst (0.01-0.05 equiv), and Copper(I) iodide (0.02-0.10 equiv).

• Addition of Reagents: Add the anhydrous solvent and the base. The mixture is typically stirred for a few minutes to ensure dissolution and complex formation.

• Addition of Alkyne: The terminal alkyne (1.1-1.5 equiv) is then added dropwise to the reaction mixture at room temperature.

• Reaction Conditions: The reaction mixture is heated to the desired temperature (typically between room temperature and 100 °C) and stirred for the required time (typically 2-24 hours). The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). For sterically hindered substrates, elevated temperatures and longer reaction times may be necessary.[3]

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate, dichloromethane) and water or a saturated aqueous solution of ammonium chloride.

• Extraction: The aqueous layer is extracted two to three times with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and filtered.

• Purification: The solvent is evaporated under reduced pressure, and the crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Data Presentation

The following table summarizes typical reaction conditions for the Sonogashira coupling of various aryl bromides, which can serve as a starting point for the optimization of the reaction with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Aryl Bromide	Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Bromobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	65	4	95
1-Bromo-4-nitrobenzene	Phenylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	DIPA	Toluene	80	2	98
2-Bromotoluene	1-Heptyne	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	Et₃N	DMF	100	12	85
1-Bromo-2,6-dimethylbenzene	Phenylacetylene	PdCl₂(dppf) (3)	CuI (6)	Cs₂CO₃	Toluene	110	24	70
2-Bromo-4-fluoroaniline	Phenylacetylene	Pd₂(dba)₃ (1.5) / XPhos (3)	-	K₃PO₄	1,4-Dioxane	100	18	92

Visualizations

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1] This powerful transformation enables the coupling of amines with aryl halides or pseudohalides, offering a versatile and efficient route to synthesize arylamines.[2] Its broad substrate scope and functional group tolerance make it an invaluable tool in the pharmaceutical and materials science industries, where the arylamine motif is a common structural feature in biologically active molecules and functional organic materials.[1]

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a sterically hindered and electron-rich aryl halide. The presence of three methyl groups ortho and para to the bromine atom, along with a fluorine substituent, presents a challenging substrate for C-N bond formation.[3] The selection of an appropriate catalyst system, including a bulky and electron-rich phosphine ligand, is crucial for achieving high yields and reaction efficiency.[3]

Reaction Principle

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) and palladium(II) intermediate. The key steps of the mechanism are as follows:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the carbon-bromine bond of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine substrate coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex.[2]

• Reductive Elimination: The desired N-aryl amine product is formed through reductive elimination from the palladium complex, regenerating the active Pd(0) catalyst to continue the cycle.[2]

The choice of a sterically hindered and electron-rich phosphine ligand is critical to promote the reductive elimination step and prevent side reactions such as beta-hydride elimination.

Catalytic cycle of the Buchwald-Hartwig amination.

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative conditions for the Buchwald-Hartwig amination of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with various amines. These conditions are based on established methodologies for sterically hindered aryl bromides and serve as a starting point for optimization.

Amine Coupling Partner	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.4)	Toluene	100	12	85-95
4-Methoxyaniline	Pd(OAc)₂ (2.0)	RuPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	16	80-90
n-Hexylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3.0)	LHMDS (1.5)	THF	80	8	75-85
Cyclohexylamine	Pd(OAc)₂ (2.0)	tBuXPhos (4.0)	K₂CO₃ (2.0)	t-BuOH	90	24	70-80
Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.4)	Toluene	100	10	90-98
N-Methylaniline	Pd(OAc)₂ (2.0)	RuPhos (4.0)	Cs₂CO₃ (1.5)	Dioxane	110	18	88-96

Experimental Protocols

General Considerations:

• All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.[1]

• Anhydrous solvents and reagents are crucial for optimal results. Solvents should be purified by standard methods and degassed prior to use.

• The choice of ligand is critical for the successful amination of the sterically hindered 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Bulky biarylphosphine ligands such as XPhos, RuPhos, or BrettPhos are highly recommended.[4]

Protocol 1: Amination with a Primary Arylamine (e.g., Aniline)

This protocol provides a general procedure for the coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a primary arylamine.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Aniline (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (3.0 mol%)[5]

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk flask, add Pd₂(dba)₃, XPhos, and NaOtBu under an inert atmosphere.

• Evacuate and backfill the flask with argon or nitrogen (repeat three times).

• Add anhydrous toluene via syringe.

• Stir the mixture at room temperature for 10-15 minutes to allow for pre-catalyst formation.

• Add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and aniline to the reaction mixture.

• Heat the reaction mixture to 100 °C with vigorous stirring.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-(4-fluoro-2,6-dimethylphenyl)aniline derivative.

Protocol 2: Amination with a Secondary Cyclic Amine (e.g., Morpholine)

This protocol is suitable for the coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a secondary cyclic amine.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Morpholine (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• In a glovebox or under a stream of inert gas, charge an oven-dried reaction vial with Pd₂(dba)₃, XPhos, and NaOtBu.

• Add a stir bar, then add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

• Add anhydrous toluene, followed by the addition of morpholine via syringe.

• Seal the vial with a Teflon-lined cap.

• Remove the vial from the glovebox and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for the required time (monitor by TLC or LC-MS).

• After the reaction is complete, allow the vial to cool to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent in vacuo and purify the residue by flash chromatography.

General experimental workflow for Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Council on Undergraduate Research (CUR) - Efficient Palladium-Catalyzed Buchwald-Hartwig Amination of Brominated Heterocycles using Pd2(dba)3 and Xphos Ligand [ncur.secure-platform.com]
• 6. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reaction of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Organoboronic Acids

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura cross-coupling reaction of the sterically hindered aryl halide, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, with a variety of organoboronic acids. Due to the steric hindrance posed by the two ortho-methyl groups, careful selection of the catalytic system is crucial for achieving high reaction yields. These protocols are designed to serve as a comprehensive guide for synthesizing substituted biaryl compounds, which are important scaffolds in medicinal chemistry and materials science.

Introduction

The Suzuki-Miyaura cross-coupling is a powerful and widely utilized palladium-catalyzed reaction for the formation of carbon-carbon bonds.[1] Its mild reaction conditions, tolerance of diverse functional groups, and the commercial availability of a vast array of boronic acids make it a cornerstone of modern organic synthesis.[1] The reaction of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with organoboronic acids allows for the synthesis of complex, tri-ortho-substituted biaryl systems. The fluorine substituent can also serve to modulate the electronic properties and metabolic stability of the resulting molecules, a feature of significant interest in drug design.

Reaction Principle

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving a palladium(0) species. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene to form a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboronic acid forms a boronate species, which then transfers its organic moiety to the Pd(II) complex, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst which re-enters the catalytic cycle.

Data Presentation: A Representative Overview

While extensive literature on the specific Suzuki-Miyaura reactions of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is limited, the following table summarizes expected quantitative data for its coupling with various organoboronic acids. These representative values are based on established protocols for other sterically hindered aryl bromides and serve as a practical starting point for reaction optimization.[2][3][4]

Organoboronic Acid	Product	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Representative Yield (%)
Phenylboronic acid	4-Fluoro-2',4',6'-trimethyl-1,1'-biphenyl	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Toluene/H₂O (4:1)	100	12-18	85
4-Methylphenylboronic acid	4-Fluoro-4,2',4',6'-tetramethyl-1,1'-biphenyl	Pd(dppf)Cl₂ (3 mol%)	Cs₂CO₃	1,4-Dioxane	110	16	88
4-Methoxyphenylboronic acid	4-Fluoro-4'-methoxy-2',4',6'-trimethyl-1,1'-biphenyl	Pd₂(dba)₃ (2 mol%) / SPhos (4 mol%)	K₃PO₄	Toluene	100	18	92
3-Fluorophenylboronic acid	3,4'-Difluoro-2',4',6'-trimethyl-1,1'-biphenyl	Pd(OAc)₂ (2 mol%) / XPhos (4 mol%)	K₃PO₄	2-MeTHF	100	12	82
Thiophene-2-boronic acid	2-(4-Fluoro-2,4,6-trimethylphenyl)thiophene	Pd(dppf)Cl₂ (3 mol%)	K₂CO₃	DMF/H₂O (10:1)	90	24	75

Experimental Protocols

The following is a general experimental protocol for the Suzuki-Miyaura cross-coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Optimization of the catalyst, ligand, base, and solvent may be required for specific boronic acids to achieve maximum yield.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄, or a pre-catalyst system; 1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0–3.0 equiv.)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv), the arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).[5]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.[5]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.[5]

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.[5]

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.[5]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to obtain the pure product.[6]

Mandatory Visualizations

Caption: A general experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ocf.berkeley.edu [ocf.berkeley.edu]
• 4. nva.sikt.no [nva.sikt.no]
• 5. benchchem.com [benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]

Application Notes: Synthesis of Biaryl Compounds Using 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Introduction

Biaryl scaffolds are fundamental structural motifs in a vast array of functional materials, natural products, and pharmaceutical agents, including non-steroidal anti-inflammatory drugs (NSAIDs) like Diflunisal and Felbinac.[1] The synthesis of these compounds is a cornerstone of modern organic and medicinal chemistry.[2][3] Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Stille reactions, have emerged as powerful and versatile methods for forming the crucial aryl-aryl bond, offering mild conditions and broad functional group tolerance.[4]

This document provides detailed application notes and experimental protocols for the synthesis of novel biaryl compounds utilizing 2-Bromo-4-fluoro-1,3,5-trimethylbenzene as a key building block. This starting material offers a unique substitution pattern, providing access to biaryl products with specific steric and electronic properties relevant for drug discovery and materials science. The protocols provided are adapted from established methodologies for structurally similar aryl bromides and serve as a robust starting point for further optimization.[5][6]

Reaction Principles

Suzuki-Miyaura Coupling: This reaction involves the cross-coupling of an organohalide (2-Bromo-4-fluoro-1,3,5-trimethylbenzene) with an organoboron compound (typically a boronic acid or ester) in the presence of a palladium catalyst and a base.[7] The catalytic cycle proceeds through three main steps: oxidative addition of the aryl bromide to the Pd(0) catalyst, transmetalation with the boronate complex, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[7]

Stille Coupling: The Stille reaction couples the organohalide with an organostannane (organotin) reagent, also catalyzed by a palladium complex.[6] While highly effective, this method often requires careful purification to remove toxic organotin byproducts.[6]

Illustrative Reaction Scheme

Caption: General synthesis of biaryl compounds.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical starting conditions for the Suzuki-Miyaura and Stille cross-coupling reactions. These conditions, derived from protocols for analogous aryl bromides, may require optimization for specific substrates to achieve maximum yield.[6][8]

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Suzuki-Miyaura	Arylboronic acid	Pd(OAc)₂ (2-5)	SPhos (4-10)	K₃PO₄ or Cs₂CO₃	1,4-Dioxane/H₂O	80-100	12-20	~85-95[8]
Suzuki-Miyaura	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	90	12	~85[6]
Stille	Tributyl(phenyl)stannane	Pd(PPh₃)₄ (3)	-	-	Toluene	110	12-18	~80[6]

Experimental Protocols

General Considerations:

• All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using oven-dried glassware and standard Schlenk techniques.[6]

• Solvents should be anhydrous and degassed prior to use to prevent catalyst deactivation.[6]

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a generic arylboronic acid.[7][8]

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane and Water (e.g., 4:1 ratio)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Under the inert atmosphere, add the degassed solvent system (e.g., 1,4-Dioxane/Water) via syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction's progress using TLC or LC-MS. Reactions are typically complete within 12-18 hours.

• Work-up: After cooling to room temperature, quench the reaction by adding water and transfer the mixture to a separatory funnel.[8]

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 20 mL).[8]

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure biaryl product.[5]

Protocol 2: Stille Cross-Coupling

This protocol provides a general method for the Stille coupling using an organostannane reagent.[6]

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Organostannane (e.g., Tributyl(phenyl)stannane) (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (3 mol%)

• Anhydrous, degassed Toluene

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Pd(PPh₃)₄.

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Solvent and Reagent Addition: Add anhydrous toluene via syringe, followed by the organostannane reagent.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring for 12-18 hours. Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine, to remove inorganic byproducts.

• Tin Removal (Optional but Recommended): To remove organotin residues, wash the organic layer with an aqueous solution of potassium fluoride (KF). The fluoride ions form insoluble tin fluorides that can be removed by filtration through celite.[6]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizations of Key Processes

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.[7]

Caption: A typical experimental workflow for cross-coupling.[8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of biaryls PDF [wvw.zlibrary.to]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Medicinal Chemistry

Disclaimer: Direct medicinal chemistry applications of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are not extensively documented in publicly available scientific literature. The following application notes and protocols are based on the established roles of structurally similar bromo-fluoroaryl compounds in drug discovery and are provided as a representative guide for researchers.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a halogenated aromatic compound with significant potential as a versatile building block in medicinal chemistry. Its structure combines several key features that are highly valuable in the design and synthesis of novel therapeutic agents. The bromine atom serves as a reactive handle for various cross-coupling reactions, enabling the construction of complex molecular architectures. The fluorine atom can enhance the metabolic stability, binding affinity, and pharmacokinetic profile of a drug candidate. The trimethyl substitution pattern can influence the molecule's conformation and lipophilicity, potentially leading to improved target engagement and cellular permeability.

Compounds with similar bromo-fluoro substitution patterns are integral to the synthesis of a wide array of biologically active molecules, including kinase inhibitors, central nervous system agents, and anti-infectives.[1][2]

Key Applications in Drug Discovery

Based on the applications of analogous compounds, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an excellent candidate for use in the following areas:

• Synthesis of Kinase Inhibitors: Protein kinases are a critical class of enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer.[3][] Bromo-fluoro-aromatic cores are frequently used in the development of kinase inhibitors. The bromine atom allows for the introduction of various heterocyclic and aryl groups via Suzuki or Sonogashira coupling reactions to target the ATP-binding site of kinases.[5][6]

• Development of CNS-Targeting Agents: The strategic incorporation of fluorine is a common strategy in the design of drugs targeting the central nervous system (CNS). Fluorine can improve blood-brain barrier permeability and metabolic stability, which are crucial for CNS drugs. For example, 2-Bromo-4-fluorobenzaldehyde has been utilized in the preparation of histamine H3 antagonists, which have potential in treating neurological disorders.[7]

• Scaffold for Anti-Infective Agents: Halogenated aromatic compounds are found in many antimicrobial and antifungal agents. The unique electronic properties conferred by the bromo and fluoro substituents can enhance the potency of these compounds. For instance, oxazolidinone antimicrobials have been synthesized using 4-Bromo-2-fluorobenzaldehyde.[7]

Representative Experimental Protocols

The following are detailed, representative protocols for key synthetic transformations involving a bromo-fluoro-aryl scaffold like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

This protocol describes a typical Suzuki-Miyaura coupling reaction to introduce an aryl or heteroaryl moiety at the bromine position. This is a foundational reaction in the synthesis of biaryl compounds, which are common motifs in kinase inhibitors.[8][9][10][11][12]

Reaction Scheme:

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Aryl or Heteroaryl Boronic Acid or Pinacol Ester

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, CataCXium A palladacycle)[8]

• Base (e.g., K₂CO₃, Cs₂CO₃)[8]

• Solvent (e.g., 1,4-Dioxane/Water, 2-MeTHF)[8]

• Nitrogen or Argon source for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq), the aryl/heteroaryl boronic acid/ester (1.2-1.5 eq), and the base (2.0-3.0 eq).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the palladium catalyst (0.01-0.05 eq) to the flask.

• Add the degassed solvent system (e.g., 10:1 Dioxane/Water) to the flask.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for 2-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired coupled product.

Protocol 2: Sonogashira Cross-Coupling for C-C Bond Formation

This protocol outlines a Sonogashira coupling to introduce an alkyne functionality, a common step in the synthesis of various biologically active molecules, including kinase inhibitors and probes.[13][14][15][16][17]

Reaction Scheme:

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Terminal Alkyne

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) Iodide (CuI)

• Base (e.g., Triethylamine (TEA), Diisopropylamine (DIPA))

• Solvent (e.g., Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF))

• Nitrogen or Argon source for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 eq), the palladium catalyst (0.02-0.05 eq), and CuI (0.04-0.10 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent (e.g., THF) and the base (e.g., TEA).

• Add the terminal alkyne (1.1-1.5 eq) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

The following tables present representative quantitative data for kinase inhibitors synthesized using bromo-fluoro-aryl building blocks, illustrating the potential outcomes of downstream products derived from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Table 1: Representative Kinase Inhibitory Activity

Compound ID	Target Kinase	IC₅₀ (µM)	Cell Line	GI₅₀ (µM)	Reference
4c	Not Specified	-	HT-29 (Colon)	1.09	[18]
4f	Not Specified	-	HT-29 (Colon)	0.15	[18]
5d	CDK-2	0.32	Not Specified	-	[18]
6	CDK-2	0.15	Not Specified	-	[18]

Table 2: Representative Suzuki Coupling Reaction Yields

Entry	Aryl Boronate	Product	Yield (%)	Reference
1	Ketone-containing aryl boronate	3h	80	[8]
2	Aryl chloride-containing boronate	3i	62	[8]
3	Electron-rich aryl boronate	3k	97	[8]
4	Electron-poor aryl boronate	3l	90	[8]

Visualizations

Below are diagrams illustrating a typical experimental workflow and a hypothetical signaling pathway that could be targeted by a molecule synthesized from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

A generalized synthetic workflow for creating bioactive compounds.

A hypothetical signaling pathway targeted by a synthesized inhibitor.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The synthesis of novel kinase inhibitors using click chemistry | Semantic Scholar [semanticscholar.org]
• 7. 4-Bromo-2-fluorobenzaldehyde 96 57848-46-1 [sigmaaldrich.com]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciforum.net [sciforum.net]
• 10. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 14. Sonogashira coupling in natural product synthesis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scale-up Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a protocol for the scale-up synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a key intermediate in pharmaceutical and agrochemical research.

Introduction

2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8) is a halogenated aromatic compound of significant interest in medicinal chemistry and drug discovery. Its structure, featuring a fluorinated and brominated benzene ring with three methyl groups, offers multiple sites for functionalization. This makes it a versatile building block for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The presence of the fluorine atom can enhance metabolic stability and binding affinity of target molecules, while the bromine atom provides a reactive handle for various cross-coupling reactions.

Physicochemical Properties

Property	Value
CAS Number	1580-05-8
Molecular Formula	C₉H₁₀BrF
Molecular Weight	217.08 g/mol
Appearance	Likely a liquid or low-melting solid
Boiling Point	Not readily available
Melting Point	Not readily available
Solubility	Insoluble in water; soluble in common organic solvents

Scale-up Synthesis Protocol

The recommended route for the scale-up synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is the electrophilic bromination of 2,4,6-trimethylfluorobenzene (also known as 1-fluoro-2,4,6-trimethylbenzene). The following protocol is a representative procedure adapted from established methods for the bromination of similar aromatic compounds.

Reaction Scheme:

Materials and Equipment:

• Reactants:

  • 2,4,6-trimethylfluorobenzene

  • Liquid Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Solvent: Dichloromethane (CH₂Cl₂) or Acetonitrile (MeCN)

• Work-up:

  • Aqueous sodium hydroxide (NaOH) solution (e.g., 10%)

  • Aqueous sodium sulfite (Na₂SO₃) solution (e.g., 10%)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Large-scale reaction vessel with mechanical stirrer, dropping funnel, thermometer, and reflux condenser.

  • Cooling bath (ice-salt or cryocooler)

  • Separatory funnel

  • Rotary evaporator

  • Vacuum distillation apparatus

Experimental Procedure:

• Reaction Setup:

  • In a suitable reaction vessel, dissolve 2,4,6-trimethylfluorobenzene (1.0 eq) in the chosen solvent (e.g., dichloromethane).

  • Cool the solution to 0-5 °C using a cooling bath.

• Bromination:

  • Slowly add liquid bromine (1.0-1.1 eq), dissolved in a portion of the solvent, to the stirred solution via a dropping funnel over a period of 1-2 hours. Maintain the temperature below 10 °C throughout the addition.

  • Alternatively, if using NBS (1.0-1.1 eq), add it portion-wise to the cooled solution.

  • After the addition is complete, allow the reaction mixture to stir at low temperature for an additional 1-2 hours, monitoring the reaction progress by TLC or GC.

• Work-up:

  • Once the reaction is complete, slowly quench the reaction mixture by adding a cold aqueous solution of sodium sulfite to neutralize any remaining bromine.

  • Transfer the mixture to a separatory funnel and wash sequentially with:

    • 10% aqueous sodium hydroxide solution (to remove HBr)

    • Water

    • Brine

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution using a rotary evaporator to remove the solvent.

  • The crude product can be purified by vacuum distillation to yield pure 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	80-95%
Purity (by GC)	>98%

Diagrams

Caption: Experimental workflow for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Caption: Role of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in a drug development pathway.

Applications in Drug Development

Halogenated aromatic compounds are pivotal intermediates in the synthesis of pharmaceuticals.[1] 2-Bromo-4-fluoro-1,3,5-trimethylbenzene serves as a versatile scaffold for the following reasons:

• Introduction of Fluorine: The fluorine atom is a common feature in many modern drugs. Its incorporation can lead to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to biological targets.[2]

• Cross-Coupling Reactions: The bromine atom is an excellent handle for various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This allows for the facile introduction of a wide range of substituents and the construction of complex molecular architectures.

• Further Functionalization: The methyl groups can potentially be functionalized, and the aromatic ring itself can undergo further electrophilic or nucleophilic substitution reactions, providing multiple avenues for molecular diversification.

References

• 1. adpharmachem.com [adpharmachem.com]
• 2. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Suzuki-Miyaura coupling of the sterically hindered substrate, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Suzuki coupling reaction with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is giving a low yield. What are the most common causes?

Low yields with this sterically hindered substrate are typically due to challenges in one of the key steps of the Suzuki-Miyaura catalytic cycle: oxidative addition, transmetalation, or reductive elimination. The primary culprits are often suboptimal choices of catalyst, ligand, base, or reaction conditions that fail to overcome the steric hindrance.

Q2: Which palladium catalyst and ligand system is most effective for this hindered substrate?

Standard catalysts like Pd(PPh₃)₄ are often inefficient for sterically hindered substrates. For 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, it is crucial to use a catalyst system featuring bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands. These promote the formation of a highly reactive, coordinatively unsaturated palladium(0) species necessary for the oxidative addition step.

• Recommended Ligands:

  • Buchwald Ligands: SPhos, XPhos, and RuPhos are excellent first choices.[1]

  • N-Heterocyclic Carbene (NHC) Ligands: These have demonstrated high efficacy, even for tetra-ortho-substituted biaryls.[2]

  • Specialized Ligands: For particularly challenging couplings, consider advanced ligands such as BI-DIME or AntPhos.[3]

Q3: What is the optimal base for this reaction?

The choice of base is critical for activating the boronic acid partner for the transmetalation step. For sterically hindered couplings, stronger bases are generally more effective.

• Recommended Bases:

  • Potassium Phosphate (K₃PO₄): Often a reliable choice, and can be used with a small amount of water.[4]

  • Cesium Carbonate (Cs₂CO₃): Another effective base, particularly in anhydrous conditions.

  • Potassium tert-Butoxide (t-BuOK): A very strong base that can be necessary for highly hindered systems. Optimization studies have shown t-BuOK to be highly effective in combination with dioxane as the solvent.[2]

Q4: I am observing significant homocoupling of my boronic acid. How can I minimize this side reaction?

Homocoupling is a common side reaction, often promoted by the presence of oxygen. To minimize it:

• Thoroughly Degas: Ensure all solvents and the reaction mixture are thoroughly degassed. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solution.

• Maintain Inert Atmosphere: Run the reaction under a positive pressure of an inert gas throughout the experiment.

• Use High-Purity Reagents: Ensure the purity of your boronic acid, as impurities can sometimes promote side reactions.

Q5: Dehalogenation of my starting material is a competing reaction. What can I do to prevent it?

Dehalogenation (replacement of the bromine with a hydrogen) can occur as a side reaction. To mitigate this:

• Optimize Ligand: The choice of ligand can influence the rate of reductive elimination versus side reactions. Experiment with different bulky phosphine ligands.

• Control Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions. A careful optimization of the reaction temperature is recommended.

Quantitative Data on Reaction Conditions

The following tables summarize reaction conditions and yields for Suzuki couplings of sterically hindered aryl bromides. While not specific to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, they provide a strong starting point for optimization.

Table 1: Comparison of Catalysts and Ligands for Sterically Hindered Suzuki Coupling

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-1,3-dichloro-5-nitrobenzene	Pd₂(dba)₃ (5)	L1 (10)	K₂CO₃ (2)	THF	60	1	85
2	2,6-Dimethylbromobenzene	Pd(dba)₂ (1)	R-Phos (1)	K₃PO₄·H₂O (3)	THF	50	-	>95
3	2-Bromo-1,3,5-triisopropylbenzene	Pd/BI-DIME	-	K₃PO₄ (3)	Toluene	100	24	High

Data synthesized from literature for structurally similar sterically hindered aryl bromides.[3][4][5]

Table 2: Optimization of Base for a Hindered Suzuki Coupling

Entry	Base	Yield (%)
1	K₂CO₃	85
2	Cs₂CO₃	71
3	NaOH	50
4	K₃PO₄	80

Reaction Conditions: 2-bromo-1,3-dichloro-5-nitrobenzene, (2-(trifluoromethoxy)phenyl)boronic acid, Pd₂(dba)₃, Ligand L1, THF, 60 °C, 1 h. Data adapted from Sun et al.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene using a Buchwald Ligand

This protocol is a general guideline and may require optimization for specific boronic acids and reaction scales.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Bulky phosphine ligand (e.g., SPhos) (4 mol%)

• Potassium phosphate (K₃PO₄), finely ground (2.0-3.0 equiv)

• Anhydrous solvent (e.g., dioxane or toluene)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(OAc)₂ and the bulky phosphine ligand.

• Add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the arylboronic acid, and K₃PO₄.

• Add the anhydrous solvent via syringe.

• Degas the reaction mixture by bubbling with an inert gas for 15-20 minutes or by using three freeze-pump-thaw cycles.

• Seal the flask and heat the reaction mixture with vigorous stirring at a predetermined temperature (e.g., 80-110 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 3. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Grignard Formation with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

From the Desk of the Senior Application Scientist

Welcome to the technical support center for organometallic synthesis. The formation of Grignard reagents from sterically hindered and functionalized aryl halides, such as 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, presents unique challenges that can often lead to low yields or complete reaction failure. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting advice to overcome common hurdles. By understanding the causality behind these issues, you can optimize your experimental setup for success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Grignard reaction won't initiate. What are the common causes and how can I fix this?

A1: Failure to initiate is the most common issue in Grignard synthesis. The primary barrier is the passivating layer of magnesium oxide (MgO) that coats the magnesium metal, preventing it from reacting with the aryl halide.[1] Absolute exclusion of moisture is also critical, as Grignard reagents are potent bases that are readily quenched by water.[2]

Troubleshooting Checklist & Solutions:

Potential Cause	Explanation & Solution
Passive MgO Layer	The MgO layer must be physically or chemically disrupted. Solution: Employ a chemical activator. Adding a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane (DBE) are standard methods.[3] The disappearance of iodine's color or the observation of ethylene bubbling (from DBE) are strong indicators of successful initiation.[4]
Trace Moisture	Water in your solvent, on your glassware, or in your starting materials will quench the Grignard reagent as it forms. Solution: Rigorously dry all glassware in an oven ( >120°C overnight) or by flame-drying under an inert atmosphere. Use anhydrous solvents, preferably freshly distilled from a suitable drying agent or from a commercial solvent purification system.
Poor Mg Quality	Old or finely powdered magnesium may have an excessively thick or passivated oxide layer. Solution: Use fresh magnesium turnings, which have a larger surface area that is easier to activate.[5] For particularly stubborn reactions, consider mechanically activating the magnesium by stirring the turnings vigorously under an inert atmosphere to break them apart and expose fresh surfaces.[5]
Low Temperature	While high temperatures can promote side reactions, some initial energy input may be required for initiation. Solution: If no initiation is observed after adding an activator, gently warm the flask with a heat gun.[3][5] Be prepared to cool the reaction once it starts, as the formation is exothermic.[2] Sonication is another excellent physical method to initiate the reaction without excessive heating.[3][4]

A successful initiation is marked by a noticeable exotherm, the solvent beginning to boil gently, and the appearance of a gray, cloudy suspension.[6][4][7]

Q2: I'm observing a significant amount of a dimeric biphenyl byproduct. What is this and how can I minimize it?

A2: The formation of a dimeric byproduct (e.g., 2,2',4,4'-tetrafluoro-3,3',5,5'-tetramethyl-1,1'-biphenyl) is a classic side reaction known as Wurtz-type homocoupling . This occurs when a newly formed Grignard molecule reacts with a molecule of the unreacted aryl bromide instead of with the magnesium surface.[8][9][10]

This side reaction is particularly prevalent with aryl halides and is influenced by temperature and concentration.[2][11]

Strategies to Minimize Homocoupling:

• Slow & Controlled Addition: The most effective strategy is to add the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene solution dropwise to the magnesium suspension.[5][10] This maintains a low, steady-state concentration of the aryl halide, ensuring it is more likely to encounter the magnesium surface than another Grignard molecule.

• Temperature Management: Grignard formation is exothermic. Excessive heat accelerates the rate of Wurtz coupling.[10][11] Maintain a gentle reflux by controlling the addition rate or by using an external cooling bath (e.g., a cool water bath) if the reaction becomes too vigorous.[12]

• Solvent Choice: Tetrahydrofuran (THF) is generally preferred over diethyl ether for preparing Grignard reagents from aryl bromides due to its higher boiling point and better solvating properties for the Grignard reagent.[13] This can help maintain a more controlled reaction temperature.

Below is a diagram illustrating the desired reaction pathway versus the competing homocoupling side reaction.

Caption: Desired Grignard formation vs. Wurtz coupling.

Q3: My yield is low despite good initiation and minimal dimerization. What other issues could be at play?

A3: If the primary side reactions are controlled, low yields often point to more subtle issues related to the stability and equilibrium of the Grignard reagent itself.

• Protonolysis by Trace Acids: Beyond bulk water, trace acidic protons from glassware or subtle moisture in the inert gas can quench the Grignard reagent. Ensure your inert gas is passed through a drying agent.

• The Schlenk Equilibrium: A Grignard reagent in solution exists in equilibrium with its corresponding diorganomagnesium species (R₂Mg) and magnesium bromide (MgBr₂).[14][15][16] 2 RMgBr ⇌ R₂Mg + MgBr₂ The position of this equilibrium is influenced by the solvent, concentration, and temperature.[14][15] While not a consumptive side reaction, the different species have different reactivities, which can affect the outcome of subsequent reactions. In THF, the equilibrium tends to favor the RMgX form, but the presence of dioxane can shift it completely to the right by precipitating MgBr₂(dioxane)₂.[15]

Q4: How can I accurately determine the concentration of the Grignard reagent I've formed?

A4: It is crucial not to assume 100% conversion. Titration is essential for quantifying the active Grignard reagent before its use in a subsequent step. This is a hallmark of a self-validating protocol. Several methods exist, with one of the most reliable being titration against a known amount of iodine or using an indicator like 1,10-phenanthroline with an alcohol titrant.[17][18][19]

A common method involves titration with I₂ in THF. [20][21] The Grignard reagent reacts with iodine in a 1:1 stoichiometry.

R-MgBr + I₂ → R-I + MgBrI

The endpoint is the persistence of the brown iodine color. A more precise method uses a solution of I₂ in THF with LiCl, which helps solubilize the iodine and provides a sharp, colorless endpoint.[21]

Experimental Protocols

Protocol 1: Optimized Formation of 4-Fluoro-2,6-dimethylphenylmagnesium Bromide

• Materials:

  • Magnesium turnings (1.2 equivalents)

  • 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equivalent)

  • Anhydrous Tetrahydrofuran (THF)

  • Iodine (1-2 small crystals) or 1,2-dibromoethane (~5 mol%)

  • All glassware oven-dried and assembled hot under a stream of dry nitrogen or argon.

• Procedure:

  • Setup: In a flame-dried, three-necked flask equipped with a magnetic stir bar, reflux condenser, and a pressure-equalizing dropping funnel (all under a positive pressure of inert gas), place the magnesium turnings.

  • Activation: Add the iodine crystal or 1,2-dibromoethane. If using iodine, you may gently warm the flask with a heat gun until purple vapors are seen and subsequently fade.[3] Allow the flask to cool.

  • Initiation: Prepare a solution of the aryl bromide in anhydrous THF. Add a small portion (~10%) of this solution to the stirred magnesium suspension. Watch for signs of initiation (gentle reflux, cloudiness).[7] If the reaction does not start, gently warm the mixture or place it in an ultrasonic bath until initiation is confirmed.[4]

  • Addition: Once the reaction is self-sustaining, dilute the remaining aryl bromide solution with more anhydrous THF in the dropping funnel. Add this solution dropwise at a rate that maintains a steady, gentle reflux. This slow addition is critical to minimize Wurtz coupling.[10][11]

  • Completion: After the addition is complete, allow the reaction to stir at room temperature for an additional 30-60 minutes to ensure full conversion. The resulting gray-brown to black suspension is your Grignard reagent.

Protocol 2: Titration of the Grignard Reagent (Method of Watson and Eastham)

This method uses a colorimetric endpoint and is highly reliable.[18]

• Materials:

  • Accurately weighed sample of anhydrous 2-butanol or menthol in a flame-dried flask.[18][19]

  • 1,10-phenanthroline (a few crystals, as indicator).

  • Anhydrous THF.

  • The prepared Grignard solution.

• Procedure:

  • Setup: To a flame-dried flask under inert gas, add an accurately weighed amount of the alcohol standard (e.g., ~1 mmol of 2-butanol) and a few crystals of 1,10-phenanthroline. Dissolve in anhydrous THF.

  • Titration: Using a clean, dry syringe, slowly add the prepared Grignard solution to the stirred indicator solution.[19] The Grignard reagent will first react with the alcohol.

  • Endpoint: Once all the alcohol has been consumed, the next drop of Grignard reagent will form a colored complex (typically violet or reddish-brown) with the 1,10-phenanthroline indicator.[17][18][19] The first persistent color change is your endpoint.

  • Calculation: Molarity (M) = (moles of alcohol standard) / (Volume of Grignard solution added in L)

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving issues during Grignard formation.

Caption: Troubleshooting workflow for Grignard reagent formation.

References

• Tilstam, U., & Weinmann, H. (n.d.). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development.
• Fiveable. (n.d.). Schlenk Equilibrium Definition.
• ResearchGate. (2014).
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Wikipedia. (n.d.). Schlenk equilibrium.
• ACS Publications. (n.d.). Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale. Organic Process Research & Development.
• ACS Publications. (2017). How Solvent Dynamics Controls the Schlenk Equilibrium of Grignard Reagents: A Computational Study of CH3MgCl in Tetrahydrofuran.
• BenchChem. (n.d.). Technical Support Center: Activation of Magnesium for Grignard Reagent Synthesis.
• NIH. (n.d.). Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents. PMC.
• ECHEMI. (n.d.).
• Tuulmets, A., Mikk, M., & Panov, D. (1997). SCHLENK EQUILIBRIUM IN TOLUENE SOLUTIONS OF GRIGNARD REAGENTS.
• Scribd. (n.d.).
• UNL Digital Commons. (n.d.).
• ResearchGate. (2012). How to measure the concentration of any grignard reagent (RMgX) in situ?
• Alfa Chemistry. (n.d.). Grignard Reaction.
• ResearchGate. (n.d.).
• Chemtips. (2015). Titrating Organometallic Reagents is Easier Than You Think.
• BenchChem. (n.d.). Preventing the formation of Wurtz coupling products in Grignard reactions.
• SpringerLink. (2023).
• Organic Syntheses. (n.d.). Procedure.
• Mikael Begtrup. (2010).
• BYJU'S. (n.d.). Grignard Reaction Mechanism.
• Reddit. (2019). What are some strategies to reduce side-reactions in a Grignard reaction?
• Sathee NEET. (n.d.). Chemistry Grignard Reaction Mechanism.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Leah4Sci. (2020).
• Wikipedia. (n.d.). Grignard reaction.
• University of Rochester. (n.d.). Formation and reaction of a Grignard reagent.
• SATHEE. (n.d.). Chemistry Grignard Reaction Mechanism.
• NIH. (n.d.).
• YouTube. (2018). Grignard Reagent Reaction Mechanism.
• YouTube. (2021). 12.4 Grignard Reagents | Organic Chemistry.
• ACS Publications. (2022).
• ResearchGate. (2019). How to avoid dimer formation in the grignard reaction, while preparing grignard reagent?
• BenchChem. (n.d.).
• YouTube. (2020). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide.

Sources

• 1. byjus.com [byjus.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. leah4sci.com [leah4sci.com]
• 14. fiveable.me [fiveable.me]
• 15. Schlenk equilibrium - Wikipedia [en.wikipedia.org]
• 16. Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scribd.com [scribd.com]
• 18. researchgate.net [researchgate.net]
• 19. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 20. chemtips.wordpress.com [chemtips.wordpress.com]
• 21. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene Reaction Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Issue 1: Low Purity After Initial Work-up

• Question: After an aqueous work-up of my reaction mixture, the crude 2-Bromo-4-fluoro-1,3,5-trimethylbenzene shows significant impurities by TLC and/or NMR. What are the likely impurities and how can I remove them?

• Answer:

  • Potential Impurities: The primary impurities are likely unreacted starting material (4-fluoro-1,3,5-trimethylbenzene), regioisomers, and poly-brominated byproducts such as 2,6-dibromo-4-fluoro-1,3,5-trimethylbenzene. The formation of these byproducts is common in electrophilic aromatic substitution reactions.[1][2]

  • Troubleshooting Steps:

    • Aqueous Wash: Ensure the crude product has been thoroughly washed with water to remove any residual acid from the reaction. A subsequent wash with a saturated sodium bicarbonate solution can neutralize any remaining acidic components.

    • Recrystallization: Attempt recrystallization from a suitable solvent. For compounds of this nature, common solvents to try are ethanol, methanol, or a mixed solvent system like hexane/ethyl acetate.[3][4]

    • Column Chromatography: If recrystallization is ineffective, column chromatography is the most reliable method for separating isomers and other closely related impurities.

Issue 2: Difficulty in Achieving High Purity by Recrystallization

• Question: I am unable to obtain a high purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene by recrystallization. What can I do?

• Answer:

  • Possible Causes:

    • The chosen solvent may not be ideal, leading to co-crystallization of impurities.

    • The cooling process might be too rapid, trapping impurities within the crystal lattice.[4]

    • The crude product may contain a high percentage of impurities with similar solubility profiles to the desired product.

  • Troubleshooting Steps:

    • Solvent Screening: Experiment with a variety of solvents or solvent mixtures. A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.[4]

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of purer crystals.

    • Seeding: If you have a small amount of pure product, add a seed crystal to the cooling solution to induce crystallization.

    • Consider Column Chromatography: If recrystallization fails to yield the desired purity, column chromatography is the recommended next step.

Issue 3: Poor Separation During Column Chromatography

• Question: My column chromatography is not providing good separation between 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its impurities. How can I optimize the separation?

• Answer:

  • Possible Causes:

    • The eluent system may be too polar, causing the desired compound and impurities to elute too quickly and close together.

    • The column may be overloaded with the crude product.

    • The column was not packed properly, leading to channeling.

  • Troubleshooting Steps:

    • Optimize Eluent System: Use Thin Layer Chromatography (TLC) to determine the optimal eluent system. Aim for an Rf value of 0.2-0.3 for the desired compound to ensure good separation.[4] For non-polar compounds like this, start with a non-polar solvent like hexane and gradually increase the polarity by adding a solvent like ethyl acetate or dichloromethane.

    • Sample Loading: Ensure the crude product is dissolved in a minimal amount of the eluent before loading it onto the column.

    • Proper Column Packing: Use a slurry of silica gel in the initial eluent to pack the column, ensuring a homogenous and well-settled bed.

Frequently Asked Questions (FAQs)

Q1: What is a typical work-up procedure for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A1: A standard aqueous work-up involves quenching the reaction mixture with water, followed by extraction with an organic solvent like ethyl acetate or dichloromethane. The organic layer is then washed with water, a saturated sodium bicarbonate solution, and brine. After drying over an anhydrous salt like sodium sulfate or magnesium sulfate, the solvent is removed under reduced pressure to yield the crude product.

Q2: What are the most common purification techniques for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A2: The most common and effective purification methods are recrystallization and column chromatography. The choice between these two methods will depend on the purity of the crude product and the nature of the impurities.

Q3: What are some suitable solvents for the recrystallization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

Q4: What are the recommended conditions for column chromatography of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A4: For column chromatography, silica gel is the recommended stationary phase. A good starting eluent system would be a mixture of hexane and ethyl acetate. A gradient elution, starting with a low polarity mixture (e.g., 99:1 hexane:ethyl acetate) and gradually increasing the polarity, is often effective in separating the desired product from less polar and more polar impurities.

Data Presentation

Parameter	Recrystallization	Column Chromatography
Stationary Phase	Not Applicable	Silica Gel
Mobile Phase/Solvent	Ethanol, Methanol, Hexane, or Hexane/Ethyl Acetate mixtures (to be optimized)	Hexane/Ethyl Acetate gradient (e.g., from 100% Hexane to 9:1 Hexane:Ethyl Acetate)
Typical Purity	>95% (highly dependent on crude purity)	>98%
Key Advantage	Simpler procedure, good for large scale	High resolution, effective for complex mixtures

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a potential solvent. Observe the solubility at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In an Erlenmeyer flask, add the crude 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and the minimum amount of the chosen hot solvent to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can enhance crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: General Column Chromatography Procedure

• Eluent Selection: Use TLC to determine a suitable solvent system that provides good separation (Rf of the product ~0.2-0.3).

• Column Packing: Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., hexane). Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the initial solvent system, collecting fractions. Gradually increase the polarity of the eluent as needed to elute the desired compound.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Mandatory Visualization

Caption: Purification workflow for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Column Chromatography of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene Derivatives

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its derivatives using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives?

A1: For the purification of halogenated aromatic compounds like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives, silica gel is the most commonly used and effective stationary phase. Alumina can also be considered, but silica gel typically offers better resolution for such compounds.

Q2: How do I select an appropriate eluent (mobile phase) for my separation?

A2: The choice of eluent is critical for successful separation. A good starting point is to use a non-polar solvent and gradually increase the polarity. For non-polar to moderately polar compounds like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives, a binary solvent system is often effective.[1] An ideal starting point is a mixture of a non-polar solvent like hexane or petroleum ether with a slightly more polar solvent like ethyl acetate or dichloromethane.[2] The optimal ratio should be determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of approximately 0.2-0.3 for the desired compound, which generally provides the best separation.[1]

Q3: How can I visualize the compound on a TLC plate?

A3: Since aromatic compounds like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives contain a chromophore, they can typically be visualized under a UV lamp (at 254 nm) on a TLC plate containing a fluorescent indicator. The compound will appear as a dark spot.

Q4: My compound is not stable on silica gel. What are my options?

A4: If you observe degradation of your compound on silica gel (which can be tested by spotting the compound on a TLC plate and letting it sit for an hour before eluting), you have a few alternatives.[3] You can try a less acidic stationary phase like alumina or deactivate the silica gel by adding a small percentage of a base, such as triethylamine (e.g., 0.1-1%), to your eluent system.[4]

Q5: Can I use flash chromatography for this purification?

A5: Yes, flash chromatography is a highly suitable and often preferred method for purifying 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives. It is significantly faster than traditional gravity column chromatography while operating on the same principles of stationary and mobile phase selection.

Troubleshooting Guide

This guide addresses common issues encountered during the column chromatography of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives.

Problem	Potential Cause(s)	Solution(s)
Compound Elutes Too Quickly (High Rf)	The eluent system is too polar.	Decrease the proportion of the polar solvent in your eluent mixture.
Compound Elutes Too Slowly or Not at All (Low Rf)	The eluent system is not polar enough.	Gradually increase the proportion of the polar solvent. If the compound is still not eluting, consider a stronger polar solvent (e.g., switching from dichloromethane to ethyl acetate).
Poor Separation of Compound and Impurities (Overlapping Spots)	- The chosen eluent system does not provide adequate resolution.- The column was not packed properly.- The sample was loaded in too large a volume of solvent.	- Optimize the eluent system using TLC. Try different solvent combinations.- Ensure the column is packed uniformly without any cracks or air bubbles.- Dissolve the sample in the minimum amount of solvent for loading. If solubility is low in the eluent, consider dry loading.[5]
Streaking or Tailing of the Compound Spot	- The compound has poor solubility in the eluent.- The sample was overloaded on the column.- The compound is interacting too strongly with the stationary phase.	- Try a different eluent system in which the compound is more soluble.- Reduce the amount of crude material loaded onto the column.- Consider deactivating the silica gel with triethylamine if strong acidic interactions are suspected.
The Compound Decomposes on the Column	The compound is sensitive to the acidic nature of the silica gel.	- Use a less acidic stationary phase like neutral alumina.- Deactivate the silica gel by pre-treating it or adding a small amount of a basic modifier like triethylamine to the eluent.[3][4]
Irreproducible Results	Variations in solvent preparation or column packing.	- Use high-purity solvents and prepare the eluent mixture fresh.- Follow a consistent protocol for packing the column to ensure a uniform stationary phase bed.

Experimental Protocol: Flash Column Chromatography

This protocol provides a general procedure for the purification of a 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivative.

1. Eluent Selection:

• Dissolve a small amount of the crude product in a suitable solvent.

• Spot the solution on a TLC plate and develop it with various ratios of a non-polar/polar solvent system (e.g., hexane/ethyl acetate or hexane/dichloromethane).

• The ideal eluent system should provide a baseline separation of the desired compound from impurities, with an Rf value of approximately 0.2-0.3 for the target compound.[1]

2. Column Packing:

• Prepare a slurry of silica gel in the chosen eluent.

• Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

• Allow the silica gel to settle, creating a uniform packed bed.

• Add a thin layer of sand on top of the silica gel to prevent disturbance during sample loading.

• Drain the excess eluent until the solvent level is just at the top of the sand layer.

3. Sample Loading:

• Wet Loading: Dissolve the crude product in a minimal amount of the eluent. Carefully load the solution onto the top of the column using a pipette.[5]

• Dry Loading: If the compound has poor solubility in the eluent, dissolve it in a more polar solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the prepared column.[5]

4. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Apply pressure (using a pump or inert gas) to force the eluent through the column at a steady rate.

• Begin collecting fractions in test tubes or vials.

5. Analysis of Fractions:

• Spot each fraction (or every few fractions) on a TLC plate.

• Develop the TLC plate using the eluent system to identify which fractions contain the pure product.

6. Isolation of the Purified Compound:

• Combine the fractions containing the pure product.

• Remove the solvent using a rotary evaporator to obtain the purified 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivative.

Visualizations

Caption: A generalized workflow for the purification of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene derivatives via column chromatography.

Caption: A troubleshooting decision tree for common column chromatography challenges.

References

• 1. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Recrystallization of Compounds Derived from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the recrystallization of compounds derived from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its derivatives.

Problem: Poor or No Crystal Formation Upon Cooling

Potential Cause	Troubleshooting Steps
Too much solvent was used.	Gently heat the solution to evaporate some of the solvent. Once the solution becomes slightly cloudy, allow it to cool slowly again.
The solution is supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus. Alternatively, add a small "seed crystal" of the purified compound.
The cooling process is too rapid.	Allow the solution to cool to room temperature undisturbed before moving it to an ice bath. Insulating the flask can also promote slower cooling and better crystal growth.
The compound is highly soluble in the chosen solvent even at low temperatures.	Select a different solvent or use a solvent/anti-solvent system.

Problem: Oiling Out (Formation of a liquid layer instead of solid crystals)

Potential Cause	Troubleshooting Steps
The boiling point of the solvent is higher than the melting point of the compound.	Select a solvent with a lower boiling point.
The concentration of the solute is too high.	Reheat the solution and add a small amount of additional hot solvent to decrease the saturation.
The presence of impurities is depressing the melting point.	Consider a preliminary purification step, such as passing the crude material through a short plug of silica gel.
Rapid cooling.	Ensure a slow cooling rate to allow for proper crystal lattice formation.

Problem: Low Recovery of Purified Compound

Potential Cause	Troubleshooting Steps
Too much solvent was used, leaving a significant amount of product in the mother liquor.	After filtering the crystals, reduce the volume of the filtrate by evaporation and cool it again to obtain a second crop of crystals. Note that the second crop may be less pure.
Premature crystallization during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely. Use a slight excess of hot solvent and then evaporate it to the point of saturation before cooling.
Washing the crystals with a solvent in which they are soluble.	Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution of the product.

Problem: Crystals are Colored or Appear Impure

Potential Cause	Troubleshooting Steps
Colored impurities are present in the crude material.	During the hot dissolution step, add a small amount of activated charcoal to the solution and then perform a hot filtration to remove the charcoal and adsorbed impurities before cooling.
Incomplete removal of the mother liquor.	Ensure the crystals are thoroughly washed with a minimal amount of cold solvent during vacuum filtration.
Co-precipitation of impurities.	This may occur if the solution is cooled too quickly. A slower crystallization process is recommended. A second recrystallization may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent for the recrystallization of derivatives of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A1: While specific solubility data for derivatives of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is scarce, a good starting point for nonpolar to moderately polar aromatic compounds are hydrocarbon solvents. Based on a patent for a structurally related bromo-fluoro-aromatic compound, heptane is a promising candidate. Other common solvents to screen include ethanol , isopropanol , ethyl acetate , and toluene . A mixed solvent system, such as ethanol/water or hexane/ethyl acetate, may also be effective.

Q2: How do I perform a solvent selection test?

A2: To select a suitable solvent, place a small amount of your crude compound (10-20 mg) in a test tube and add a few drops of the solvent. A good recrystallization solvent will dissolve the compound when heated but will result in poor solubility at room temperature or upon cooling.

Q3: Is there a general experimental protocol I can follow?

A3: Yes, a general protocol for single-solvent recrystallization is provided below. This should be considered a starting point and may require optimization for your specific compound.

Experimental Protocols

General Single-Solvent Recrystallization Protocol

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add a minimal amount of a suitable solvent and a boiling chip or stir bar. Heat the mixture with stirring until the solid completely dissolves. If the solid does not dissolve, add small portions of hot solvent until it does.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, and then reheat the solution to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Data Presentation

Table 1: Recrystallization Solvent Screening and Yield

Compound	Solvent(s)	Initial Mass (g)	Final Mass (g)	Yield (%)	Purity Improvement (e.g., by HPLC, GC, or NMR)
Example Derivative 1	Heptane	1.00	0.85	85	95% -> 99.5%
Example Derivative 1	Ethanol	1.00	0.70	70	95% -> 99.0%
Example Derivative 2	Ethyl Acetate/Hexane	1.20	0.98	82	92% -> 98.8%

Mandatory Visualizations

Caption: A generalized workflow for the single-solvent recrystallization process.

Caption: A logical diagram for troubleshooting common recrystallization problems.

Technical Support Center: Optimizing Cross-Coupling Reactions of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing catalyst loading in cross-coupling reactions involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Troubleshooting Guide

This guide addresses common issues encountered during the cross-coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a sterically hindered and electron-rich aryl halide.

Issue 1: Low or No Conversion of Starting Material

• Potential Cause: Inefficient oxidative addition due to steric hindrance from the two ortho-methyl groups. The electron-donating nature of the methyl groups can also slow down this step.

• Solutions:

  • Increase Catalyst Loading: For challenging substrates, a higher catalyst loading (e.g., 2-5 mol%) may be necessary to initiate the reaction.[1] You can then optimize by reducing the loading.

  • Select Appropriate Ligands: Bulky, electron-rich phosphine ligands are often crucial for sterically demanding couplings.[2][3] Consider ligands like XPhos, SPhos, or RuPhos to facilitate the oxidative addition step.[1]

  • Elevate Reaction Temperature: Increasing the temperature can provide the necessary activation energy to overcome the steric barrier. However, monitor for potential side reactions.

  • Screen Different Palladium Pre-catalysts: While Pd(OAc)₂ and Pd₂(dba)₃ are common, pre-formed catalysts or palladacycles (e.g., G3 or G4 precatalysts) might offer higher activity and stability.[4]

Issue 2: Significant Formation of Homocoupling Byproducts

• Potential Cause: The presence of oxygen in the reaction mixture can lead to the homocoupling of the coupling partner (e.g., boronic acid in a Suzuki reaction).[5]

• Solutions:

  • Thorough Degassing: Ensure all solvents and the reaction mixture are rigorously degassed.[6] Common methods include freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen for an extended period.[5]

  • Maintain Inert Atmosphere: Run the reaction under a positive pressure of an inert gas throughout the experiment.

  • Use High-Purity Reagents: Impurities in the reagents can sometimes promote side reactions.

Issue 3: Dehalogenation (Protodebromination) of the Starting Material

• Potential Cause: The palladium complex, after oxidative addition, may react with a hydride source (e.g., from the solvent or base) leading to the formation of 1-fluoro-2,4,6-trimethylbenzene.[6]

• Solutions:

  • Choice of Base and Solvent: Use non-protic solvents and non-hydroxide bases to minimize the presence of hydride sources.[6]

  • Optimize Ligand: Bulky, electron-rich phosphine ligands can favor the desired cross-coupling pathway over dehalogenation.[6]

Issue 4: Inconsistent Reaction Yields

• Potential Cause: Variability in reagent quality, reaction setup, or catalyst activity.

• Solutions:

  • Standardize Procedures: Ensure consistent degassing techniques, reagent purity, and reaction setup.

  • Use a Pre-catalyst: Pre-formed palladium catalysts can offer better reproducibility compared to generating the active catalyst in situ.[7]

  • Verify Reagent Integrity: Ensure that reagents, especially boronic acids and bases, are pure and have been stored correctly to prevent degradation or hydration.[6]

Frequently Asked Questions (FAQs)

Q1: What is a good starting catalyst loading for the Suzuki-Miyaura coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A typical starting point for palladium-catalyzed cross-coupling reactions is 1-5 mol% of the palladium precursor.[1] For a sterically hindered substrate like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, it is advisable to start in the mid-to-high end of this range (2.5-5 mol%) and then optimize downwards.

Q2: Which palladium catalyst and ligand combination is recommended for this substrate?

For sterically hindered aryl bromides, a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as XPhos, SPhos, or P(t-Bu)₃ is often effective.[7] Buchwald-type palladacycle precatalysts are also excellent choices due to their stability and activity.[1]

Q3: What is the best base and solvent for the Buchwald-Hartwig amination of this substrate?

Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[8] However, for substrates with sensitive functional groups, weaker inorganic bases such as K₃PO₄ or Cs₂CO₃ can be better alternatives.[8] Toluene is a widely used and effective solvent, though ethereal solvents like dioxane or THF are also common.[8]

Q4: Can I use Heck or Sonogashira coupling with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

Yes, both Heck and Sonogashira couplings are viable. For the Heck reaction , typical catalysts include Pd(OAc)₂ or PdCl₂ with phosphine ligands.[9] For the Sonogashira coupling , a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄) is used in conjunction with a copper(I) co-catalyst (e.g., CuI).[4][10] Given the steric hindrance, optimization of ligands and reaction conditions will be important.

Data Presentation

Table 1: Effect of Catalyst Loading on Suzuki-Miyaura Coupling Yield

Catalyst Loading (mol%)	Ligand (2x mol%)	Base (2 equiv.)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
1.0	SPhos	K₃PO₄	Toluene	100	12	40-60
2.5	SPhos	K₃PO₄	Toluene	100	12	70-85
5.0	SPhos	K₃PO₄	Toluene	100	12	>85

Table 2: Comparison of Different Cross-Coupling Reactions

Reaction Type	Typical Catalyst System	Typical Base	Typical Solvent	Key Considerations
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	K₃PO₄, Cs₂CO₃	Toluene, Dioxane/H₂O	Good functional group tolerance.[11]
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu, LHMDS	Toluene	Requires a strong base.[8]
Heck	Pd(OAc)₂ / PPh₃	Et₃N, K₂CO₃	DMF, Acetonitrile	Used for coupling with alkenes.[9]
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Et₃N, Piperidine	THF, DMF	Couples with terminal alkynes.[10][12]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask, combine 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.), the desired boronic acid or boronic ester (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).[7]

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2.5 mol%) and the ligand (e.g., SPhos, 5 mol%).[7]

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[13]

• Solvent Addition: Add degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.[7]

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[7]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, concentrate, and purify the residue by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.2 equiv.).[7]

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen (3 cycles).[7]

• Reagent Addition: Add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.), the amine (1.1 equiv.), and the degassed solvent (e.g., toluene).[7]

• Reaction: Heat the sealed tube to 80-110 °C with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, concentrate, and purify the residue by column chromatography.

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting logic for low conversion in cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Heck reaction - Wikipedia [en.wikipedia.org]
• 10. jk-sci.com [jk-sci.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Reactions of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A1: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an aryl halide commonly used as a building block in organic synthesis. The most frequent reactions involve the functionalization of the carbon-bromine bond through cross-coupling reactions or the formation of an organometallic reagent. These include:

• Suzuki-Miyaura Coupling: Formation of a new carbon-carbon bond by reacting with an organoboron compound in the presence of a palladium catalyst.

• Buchwald-Hartwig Amination: Formation of a carbon-nitrogen bond by coupling with a primary or secondary amine, catalyzed by a palladium complex.[1][2]

• Grignard Reagent Formation: Reaction with magnesium metal to form the corresponding Grignard reagent, which can then be used to react with various electrophiles.

Q2: How does the choice of solvent affect the outcome of reactions with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A2: Solvent selection is a critical parameter that can significantly influence the yield, reaction rate, and selectivity of reactions involving this substrate. The polarity, coordinating ability, and boiling point of the solvent play crucial roles in stabilizing intermediates, solubilizing reagents, and influencing catalyst activity. For instance, in Suzuki-Miyaura couplings, polar aprotic solvents like DMF or MeCN can alter the selectivity of the reaction compared to nonpolar solvents like toluene or THF.[3] Similarly, in Buchwald-Hartwig aminations, the choice of solvent is a key variable that needs to be optimized for efficient C-N bond formation.[4][5]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue 1: Low or no yield of the desired coupled product.

Potential Cause	Troubleshooting Step
Inefficient Catalyst System	Ensure the palladium catalyst and ligand are appropriate for the sterically hindered substrate. Consider using bulky, electron-rich phosphine ligands.
Poor Solvent Choice	The choice of solvent can dramatically impact the reaction. A solvent screen is recommended. Ethereal solvents like 1,4-dioxane or THF, often with water, are common. For challenging couplings, consider solvents like 2-MeTHF.[6]
Base Incompatibility	The base is crucial for the transmetalation step. A range of bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄ should be screened.
Low Reaction Temperature	Insufficient temperature may lead to slow reaction rates. Gradually increase the reaction temperature, ensuring it does not exceed the solvent's boiling point or cause decomposition.
Reagent Quality	Ensure the boronic acid or ester is pure and not degraded. The presence of impurities can inhibit the catalyst.

Issue 2: Formation of significant side products (e.g., homocoupling, protodebromination).

Potential Cause	Troubleshooting Step
Catalyst Decomposition	The active Pd(0) catalyst can be sensitive to air. Ensure the reaction is set up under an inert atmosphere (e.g., argon or nitrogen).
Sub-optimal Solvent/Base Combination	The interplay between solvent and base can influence side product formation. Experiment with different combinations. For example, a weaker base might suppress protodebromination.
Incorrect Stoichiometry	An excess of the boronic acid partner can sometimes lead to homocoupling of the boronic acid. Use a stoichiometry of aryl halide to boronic acid of approximately 1:1.1-1.5.

Buchwald-Hartwig Amination

Issue 1: Incomplete conversion of the starting material.

Potential Cause	Troubleshooting Step
Steric Hindrance	The methyl groups on the aryl bromide can sterically hinder the reaction. Employ bulky phosphine ligands (e.g., XPhos, RuPhos) that are designed for sterically demanding substrates.
Inappropriate Solvent	The choice of solvent is critical. Toluene and 1,4-dioxane are commonly used. For some systems, polar aprotic solvents might be beneficial, but a solvent screen is advisable.
Weak Base	A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices.
Catalyst Inhibition	Ensure the amine starting material is free of impurities that could poison the palladium catalyst.

Grignard Reagent Formation

Issue 1: Difficulty in initiating the Grignard reaction.

Potential Cause	Troubleshooting Step
Passive Magnesium Surface	The magnesium turnings may have an oxide layer that prevents the reaction. Activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere.
Presence of Moisture	Grignard reactions are extremely sensitive to water. Ensure all glassware is oven-dried and the solvent (typically THF or diethyl ether) is anhydrous.
Low Purity of Starting Material	Impurities in the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene can inhibit the reaction. Purify the starting material if necessary.

Issue 2: Low yield of the Grignard reagent and formation of Wurtz coupling byproduct.

Potential Cause	Troubleshooting Step
High Local Concentration of Aryl Bromide	Adding the aryl bromide too quickly can lead to the formation of the Wurtz coupling side product. Add the aryl bromide slowly and maintain a gentle reflux.
Inappropriate Solvent	While THF and diethyl ether are standard, the choice can influence the reaction. THF is generally a better solvent for forming Grignard reagents from aryl bromides.

Data Presentation

Table 1: Representative Solvent Effects on Suzuki-Miyaura Coupling Yields of Aryl Bromides.

Solvent	Typical Base	Typical Catalyst System	Reported Yield Range (%)	Reference
Toluene/H₂O	K₂CO₃	Pd(PPh₃)₄	60-85	[7]
1,4-Dioxane/H₂O	K₃PO₄	Pd(dppf)Cl₂	70-95	[6]
2-MeTHF	Cs₂CO₃	CataCXium A palladacycle	85-95	[6]
DMF	Na₂CO₃	Pd(OAc)₂ / SPhos	50-80	[3]
Acetonitrile (MeCN)	K₂CO₃	Pd(OAc)₂ / P(tBu)₃	Can alter selectivity	[3]

Table 2: Common Conditions for Buchwald-Hartwig Amination of Aryl Bromides.

Solvent	Typical Base	Typical Catalyst System	Typical Temperature (°C)	Reference
Toluene	NaOtBu	Pd₂(dba)₃ / XPhos	80-110	[2]
1,4-Dioxane	K₃PO₄	Pd(OAc)₂ / BINAP	100	[2]
THF	LHMDS	Pd(OAc)₂ / RuPhos	60-80

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.), the desired boronic acid or ester (1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.).

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., toluene/water 4:1) via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv.), the phosphine ligand (e.g., XPhos, 0.05 equiv.), and the base (e.g., NaOtBu, 1.4 equiv.).

• Seal the tube, and evacuate and backfill with an inert gas.

• Add anhydrous solvent (e.g., toluene) followed by the amine (1.2 equiv.) and 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.).

• Seal the tube tightly and heat to 100 °C for 12-24 hours.

• Monitor the reaction by LC-MS or GC-MS.

• After cooling, quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by silica gel chromatography.

General Protocol for Grignard Reagent Formation

• Place magnesium turnings (1.2 equiv.) in an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Activate the magnesium with a small crystal of iodine.

• Add a small amount of anhydrous THF via the dropping funnel to cover the magnesium.

• Dissolve 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv.) in anhydrous THF in the dropping funnel.

• Add a small portion of the aryl bromide solution to initiate the reaction (indicated by heat evolution and bubbling).

• Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete reaction.

• The resulting Grignard reagent is ready for use in subsequent reactions.

Visualizations

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Caption: A logical troubleshooting workflow for addressing low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Preventing debromination of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of C-Br bond cleavage (debromination) during reactions with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Given that this substrate is an electron-rich aryl bromide, it can be particularly susceptible to this undesired side reaction, leading to reduced yields and complex purification challenges.

Troubleshooting Guide: Preventing Debromination

This section provides solutions to common issues encountered during reactions involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Issue 1: Significant Debromination in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira)

Symptoms:

• Formation of 1-fluoro-2,4,6-trimethylbenzene as a major byproduct, detected by GC-MS or NMR.

• Low yield of the desired coupled product.

• Complex reaction mixture, making purification difficult.

Root Causes & Solutions:

Debromination, often referred to as hydrodebromination, in palladium-catalyzed reactions is primarily caused by the formation of palladium-hydride (Pd-H) species.[1] These species can arise from various sources, including the base, solvent, or trace impurities like water.[1][2][3] Electron-rich aryl halides, such as 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, are particularly prone to this side reaction.[1]

Troubleshooting Workflow for Debromination in Pd-Catalyzed Reactions

Caption: Systematic workflow for troubleshooting debromination in Pd-catalyzed cross-coupling reactions.

Parameter	Recommendation	Rationale
Base	Switch from strong bases (e.g., NaOtBu) to milder inorganic bases like K₃PO₄ or Cs₂CO₃.	Strong bases can promote the formation of Pd-H species, leading to increased debromination.[1][3]
Ligand	Use bulky, electron-rich biaryl phosphine ligands such as XPhos or SPhos.	These ligands accelerate the desired cross-coupling reaction, outcompeting the debromination side reaction.[1]
Solvent	Use anhydrous, degassed aprotic solvents like toluene or dioxane. Avoid DMF and alcohol-based solvents.	Protic solvents or impurities can act as a source of hydride for the formation of Pd-H species.[1]
Temperature	Lower the reaction temperature.	High temperatures can increase the rate of debromination.[1]
Catalyst Loading	Use the lowest effective catalyst loading.	Prolonged exposure to high catalyst loadings at elevated temperatures can promote side reactions.

Issue 2: C-Br Bond Cleavage During Grignard Reagent Formation

Symptoms:

• Formation of 1-fluoro-2,4,6-trimethylbenzene upon quenching an aliquot of the Grignard reagent with a proton source (e.g., water, methanol).

• Low yield of the desired product after reaction with an electrophile.

• Formation of biphenyl-type homocoupling byproducts.

Root Causes & Solutions:

The Grignard reagent of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene can be highly reactive and may be quenched by trace amounts of water or other protic impurities in the solvent or on the surface of the magnesium.

Troubleshooting Workflow for Grignard Reagent Formation

Caption: Workflow for optimizing Grignard reagent formation and minimizing side reactions.

Parameter	Recommendation	Rationale
Solvent & Glassware	Use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether). Thoroughly dry all glassware in an oven.	The Grignard reagent is a strong base and will be quenched by protic impurities.[4]
Magnesium Activation	Activate magnesium turnings using a crystal of iodine, a few drops of 1,2-dibromoethane, or by grinding the magnesium in a dry flask.	A layer of magnesium oxide on the surface of the metal can prevent the reaction from initiating.[5]
Reaction Initiation	Add a small amount of the aryl bromide to the activated magnesium and wait for the reaction to initiate (indicated by heat evolution and bubbling) before adding the rest of the solution slowly.	This ensures the reaction starts properly and avoids the buildup of unreacted aryl bromide, which can lead to side reactions like Wurtz coupling.

Issue 3: Debromination during Lithium-Halogen Exchange

Symptoms:

• Formation of 1-fluoro-2,4,6-trimethylbenzene after quenching the reaction mixture.

• Low yield of the desired product after reaction with an electrophile.

Root Causes & Solutions:

The aryllithium species generated is highly basic and can be quenched by trace protic sources. Additionally, the reaction conditions, particularly temperature, are critical.

Parameter	Recommendation	Rationale
Temperature	Perform the lithium-halogen exchange at very low temperatures (e.g., -78 °C or lower).	The aryllithium intermediate can be unstable at higher temperatures. Metal-halogen exchange is typically very fast even at low temperatures.[6]
Reagent Addition	Add the organolithium reagent (e.g., n-BuLi) slowly to a solution of the aryl bromide.	This helps to control the exotherm and minimize side reactions.
Solvent	Use anhydrous ethereal solvents such as THF or diethyl ether.	These solvents are required for the stability and reactivity of the organolithium reagent.
Quenching	Quench the reaction at low temperature before warming to room temperature.	This prevents the decomposition of the aryllithium species or reaction with any remaining electrophile upon warming.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-4-fluoro-1,3,5-trimethylbenzene particularly prone to debromination?

A1: The three methyl groups on the benzene ring are electron-donating, which increases the electron density of the aromatic ring. This can make the C-Br bond more susceptible to certain cleavage pathways, especially in palladium-catalyzed reactions where electron-rich aryl halides are known to be more prone to hydrodehalogenation.[1]

Q2: What is the primary mechanism of debromination in palladium-catalyzed cross-coupling reactions?

A2: In palladium-catalyzed reactions, debromination is most often caused by the formation of a palladium-hydride (Pd-H) species. This intermediate can arise from the solvent (e.g., alcohols, water), the base, or other impurities. The Pd-H species can then react with the aryl bromide in a competing catalytic cycle to replace the bromine with a hydrogen atom.[1][2][3]

Q3: How can I quantitatively assess the extent of debromination?

A3: The most common methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. By analyzing the crude reaction mixture, you can determine the relative ratio of your desired product to the debrominated byproduct (1-fluoro-2,4,6-trimethylbenzene). Using an internal standard can provide a more accurate quantitative analysis.

Q4: Can the choice of palladium precatalyst influence the rate of debromination?

A4: Yes, while the ligand has a more pronounced effect, the choice of palladium source can also play a role. Using a Pd(0) source (e.g., Pd₂(dba)₃) can sometimes be advantageous over a Pd(II) source (e.g., Pd(OAc)₂) as it does not require an in-situ reduction step which can sometimes contribute to the formation of undesired species.

Q5: Are there any alternatives to palladium-catalyzed coupling that are less prone to debromination?

A5: While palladium catalysis is very versatile, for certain transformations, alternative methods could be considered. For example, for the formation of biaryl compounds, nickel-catalyzed couplings can sometimes offer different selectivity and reactivity profiles. However, these systems can also be prone to hydrodehalogenation. Careful optimization of reaction conditions remains the most effective strategy.

Experimental Protocols

Protocol 1: Optimized Suzuki Coupling to Minimize Debromination

This protocol is designed for the Suzuki coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with an arylboronic acid, incorporating measures to suppress hydrodebromination.

Reagents & Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• XPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous, degassed toluene

• Schlenk flask or reaction vial with stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and XPhos.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Add the degassed toluene via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Grignard Reagent Formation and Reaction with an Electrophile

This protocol outlines the preparation of the Grignard reagent from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its subsequent reaction with a generic electrophile (e.g., an aldehyde or ketone).

Reagents & Materials:

• Magnesium turnings (1.5 equiv)

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Anhydrous diethyl ether or THF

• A small crystal of iodine

• Electrophile (e.g., benzaldehyde, 1.0 equiv)

• Saturated aqueous ammonium chloride solution

• Three-neck round-bottom flask, condenser, and addition funnel (all oven-dried)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Assemble the dry glassware under an inert atmosphere.

• Place the magnesium turnings and the iodine crystal in the flask.

• Gently heat the flask with a heat gun until iodine vapors are visible, then allow to cool.

• Dissolve 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in anhydrous diethyl ether and add it to the addition funnel.

• Add a small portion of the aryl bromide solution to the magnesium. The reaction should initiate (slight warming, disappearance of iodine color, bubbling). If it doesn't, gentle warming may be required.

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1 hour.

• Cool the Grignard reagent solution in an ice bath.

• Dissolve the electrophile in anhydrous diethyl ether and add it dropwise to the cooled Grignard solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the reaction in an ice bath and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography or recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. adichemistry.com [adichemistry.com]
• 6. Sciencemadness Discussion Board - Troubles with Lithium-Halogen exchange reaction. - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Managing Exothermic Reactions with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. The content focuses on managing potential exothermic events during common synthetic transformations.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary types of exothermic reactions to anticipate when using 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A1: Due to its aryl bromide structure, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to undergo several potentially exothermic reactions. The most common include:

• Grignard Reagent Formation: The reaction with magnesium metal to form the corresponding Grignard reagent (2,4,6-trimethyl-3-fluorophenylmagnesium bromide) is known to be highly exothermic, particularly during the initiation phase.

• Lithiation (Halogen-Metal Exchange): Reaction with organolithium reagents (e.g., n-BuLi, s-BuLi, or t-BuLi) to generate the aryllithium species is typically very fast and highly exothermic, requiring low temperatures for control.

• Palladium-Catalyzed Cross-Coupling Reactions: Reactions like Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira couplings often require heating to proceed but can have exothermic phases, especially on a large scale. The overall heat release should be carefully managed.

Q2: How does the substitution pattern of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene affect its reactivity and potential for exotherms?

A2: The substitution pattern has a significant impact:

• Steric Hindrance: The two ortho-methyl groups create considerable steric hindrance around the bromine atom. This can make the initiation of reactions like Grignard formation more difficult, potentially leading to a dangerous accumulation of unreacted starting material followed by a sudden, rapid reaction.

• Electronic Effects: The fluorine atom is electron-withdrawing, which can influence the reactivity of the aromatic ring in palladium-catalyzed coupling reactions. The three electron-donating methyl groups can also affect the electronic properties and reactivity.

Q3: What are the initial signs of a runaway reaction?

A3: Key indicators of a potential thermal runaway include:

• A rapid, uncontrolled increase in the internal reaction temperature.

• A sudden increase in pressure within the reaction vessel.

• Vigorous, unexpected boiling of the solvent, even after external heating has been removed.

• Noticeable changes in the color or viscosity of the reaction mixture.

• Evolution of gas or fumes from the reaction.

Q4: What immediate steps should be taken if a thermal runaway is suspected?

A4: If a runaway reaction is suspected, prioritize safety:

• Alert all personnel in the immediate vicinity and evacuate the area if necessary.

• If it is safe to do so, immediately remove any external heating source.

• Increase cooling to the reactor by adding dry ice or another suitable coolant to the external cooling bath.

• If the reaction is in the early stages of addition, stop the addition of any further reagents.

• Do not attempt to quench a large, vigorously runaway reaction with a quenching agent, as this can sometimes accelerate the release of energy. Have a plan for emergency quenching for smaller, more controlled deviations.

Section 2: Troubleshooting Guides

Guide 1: Grignard Reagent Formation

Issue	Potential Cause	Troubleshooting Steps
Reaction fails to initiate.	1. Magnesium surface is passivated by an oxide layer.2. Presence of moisture in glassware or solvent.3. Steric hindrance from ortho-methyl groups slowing the reaction.	1. Activate magnesium turnings by grinding them gently in a mortar and pestle before use or by adding a small crystal of iodine.[1]2. Ensure all glassware is flame-dried or oven-dried and cooled under an inert atmosphere. Use anhydrous ether or THF.[1]3. Add a few drops of 1,2-dibromoethane to initiate the reaction.[1]
Reaction starts suddenly and becomes too vigorous.	Accumulation of the aryl bromide due to delayed initiation, followed by a rapid, exothermic reaction.	1. Add only a small portion of the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene solution initially and wait for signs of reaction (gentle bubbling, cloudiness, temperature increase) before adding the remainder.[1]2. Add the aryl bromide solution dropwise to maintain a controlled reflux.[2]3. Have a large ice-water or dry ice/acetone bath ready to cool the reaction flask if it becomes too vigorous.
Low yield of Grignard reagent.	1. Wurtz coupling side reaction.2. Incomplete reaction.	1. Maintain a low concentration of the aryl bromide by slow, dropwise addition.[3]2. After the initial vigorous reaction subsides, gently heat the mixture to reflux for an extended period (e.g., 1-2 hours) to ensure complete conversion.

Guide 2: Lithiation (Halogen-Metal Exchange)

Issue	Potential Cause	Troubleshooting Steps
Reaction exotherms uncontrollably upon addition of organolithium reagent.	1. Reaction is inherently very fast and exothermic.2. Addition rate of organolithium is too fast.3. Inadequate cooling.	1. Perform the reaction at very low temperatures (e.g., -78 °C in a dry ice/acetone bath).[4]2. Add the organolithium reagent slowly and dropwise via a syringe pump to maintain a constant low internal temperature.[5]3. Ensure the reaction flask is well-immersed in the cooling bath and that the bath has sufficient volume.
Low yield of the desired aryllithium species.	1. Reaction with moisture or other electrophilic impurities.2. Side reactions due to elevated temperature.	1. Ensure all glassware is rigorously dried and solvents are anhydrous. Purge the reaction vessel thoroughly with an inert gas.2. Maintain the low temperature throughout the addition and for a short period afterward before proceeding with the next step.
Formation of unexpected byproducts.	The aryllithium intermediate may react with the solvent (e.g., THF) if allowed to warm up.	Use the generated aryllithium species immediately at low temperature. Avoid letting the reaction mixture warm before quenching or reacting with the desired electrophile.

Guide 3: Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura)

Issue	Potential Cause	Troubleshooting Steps
Reaction shows a significant exotherm upon heating.	The overall reaction enthalpy is exothermic, and the heat is released as the reaction rate increases with temperature.	1. Heat the reaction mixture gradually and monitor the internal temperature.2. For larger-scale reactions, consider portion-wise addition of one of the coupling partners or the base to control the rate of heat generation.3. Ensure adequate cooling capacity is available to manage any exotherm.
Low or no conversion.	1. Steric hindrance impeding the catalytic cycle.2. Inappropriate choice of ligand, base, or solvent.	1. Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands, which are effective for sterically hindered substrates.[6]2. A moderately strong base like potassium phosphate (K₃PO₄) is often a good choice.[7]3. Toluene or dioxane are common solvents; higher temperatures may be required.[7]
Formation of homocoupling or protodebromination byproducts.	1. Side reactions competing with the desired cross-coupling.2. Presence of water or other proton sources (for protodebromination).	1. Optimize the stoichiometry of the reactants. Ensure the palladium catalyst is active and the ligands are not degraded.2. Use anhydrous solvents and reagents to minimize protodebromination.

Section 3: Quantitative Data (Analogous Systems)

Disclaimer: The following data is for the Grignard formation of a bromobenzene derivative and should be used as a representative example to understand the potential thermal hazards. The steric and electronic properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene will influence the actual values.

Table 1: Calorimetric Data for Grignard Reagent Formation of a Bromobenzene Derivative [8]

Parameter	Value	Description
Reaction Type	Semi-batch	The aryl bromide is added over time to the magnesium suspension.
Solvent	Tetrahydrofuran (THF)	Common solvent for Grignard reactions.
Molar Heat of Reaction (ΔH)	-150 to -200 kJ/mol	Indicates a highly exothermic process.
Adiabatic Temperature Rise (ΔT_ad)	> 100 °C	The theoretical temperature increase if no heat is removed from the system. This highlights the significant risk of thermal runaway.
Maximum Heat Release Rate	Dependent on addition rate	The rate of heat generation is directly proportional to the rate of addition of the aryl bromide.

Section 4: Experimental Protocols

Protocol 1: Grignard Reagent Formation with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (Adapted from Bromomesitylene Protocols)[2][9]

Safety Note: This reaction is highly exothermic upon initiation. All steps must be performed under a dry, inert atmosphere (e.g., nitrogen or argon).

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel. Flame-dry all glassware under vacuum and cool under an inert atmosphere.

• Reagent Preparation: In the flask, place magnesium turnings (1.2 equivalents). In the dropping funnel, prepare a solution of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equivalent) in anhydrous diethyl ether or THF.

• Initiation: Add a small portion (approx. 10%) of the aryl bromide solution to the magnesium turnings with vigorous stirring. The reaction may need to be initiated by gently warming the flask with a heat gun or by adding a small crystal of iodine. Successful initiation is indicated by the disappearance of the iodine color, gentle bubbling, and the formation of a cloudy gray or brown solution.[1]

• Addition: Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux of the ether solvent. The reaction is exothermic, and the boiling of the ether will help dissipate some of the heat.[2] Have an ice-water bath ready for immediate cooling if the reflux becomes too vigorous.

• Completion: After the addition is complete, continue to stir the mixture. If the spontaneous reflux subsides, gently heat the reaction mixture using a heating mantle to maintain a reflux for an additional 1-2 hours to ensure the reaction goes to completion.

• Quenching (for workup or disposal of excess reagent): Cool the reaction flask in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride dropwise with vigorous stirring to quench any unreacted Grignard reagent.[9] Be aware that the quenching process is also exothermic.

Protocol 2: Low-Temperature Lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene[4]

Safety Note: Organolithium reagents are pyrophoric and react violently with water. The reaction is highly exothermic. Strict anhydrous and inert techniques are essential.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a low-temperature thermometer, a rubber septum, and a nitrogen/argon inlet.

• Reagent Preparation: Dissolve 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equivalent) in anhydrous THF or diethyl ether in the reaction flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition: Slowly add n-butyllithium (1.05 equivalents) dropwise via syringe over 30-60 minutes, ensuring the internal temperature does not rise above -70 °C. A syringe pump is recommended for controlled addition.

• Reaction: Stir the resulting mixture at -78 °C for 1-2 hours. The aryllithium species is generally used immediately in the next step of the synthesis.

• Quenching: To quench the reaction or destroy excess reagent, slowly add a less reactive alcohol like isopropanol at -78 °C, followed by methanol, and finally water, always ensuring the temperature is controlled.[10]

Section 5: Visualizations

Caption: General workflow for managing potentially exothermic reactions.

Caption: Troubleshooting decision tree for Grignard reaction initiation.

References

• 1. youtube.com [youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. acs.org [acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. hzdr.de [hzdr.de]
• 9. rroij.com [rroij.com]
• 10. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Catalyst Deactivation in 2-Bromo-4-fluoro-1,3,5-trimethylbenzene Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation and other issues in cross-coupling reactions involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. The content is structured in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, and what are the typical catalyst systems?

A1: The most common cross-coupling reactions for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are Suzuki-Miyaura couplings (for C-C bond formation) and Buchwald-Hartwig aminations (for C-N bond formation).[1][2] Typical catalyst systems involve a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand. The choice of ligand is critical and often depends on the specific reaction and coupling partner.[3][4] For sterically hindered substrates like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, bulky and electron-rich phosphine ligands such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos) or bulky trialkylphosphines are often employed to promote the oxidative addition step and enhance catalyst stability.[3]

Q2: I am observing the formation of palladium black in my reaction. What does this indicate, and how can I prevent it?

A2: The formation of palladium black, which is finely divided, catalytically inactive palladium metal, is a clear sign of catalyst decomposition.[5] This can be caused by:

• High Reaction Temperatures: Excessive heat can lead to the agglomeration of palladium nanoparticles.[5]

• Inappropriate Ligand-to-Metal Ratio: A low ligand-to-metal ratio may not sufficiently stabilize the palladium catalyst.

• Presence of Oxygen: Trace amounts of oxygen can lead to the oxidation and subsequent decomposition of the active Pd(0) species.[6]

• Solvent Effects: Certain solvents can promote the reduction of palladium complexes to palladium black at high temperatures.[7]

To prevent the formation of palladium black, consider the following:

• Optimize the reaction temperature, starting with lower temperatures and gradually increasing if necessary.

• Ensure a proper ligand-to-palladium ratio, typically ranging from 1:1 to 2:1.[3]

• Thoroughly degas all solvents and reagents and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.[1][6]

• Screen different solvents to find one that minimizes catalyst decomposition.

Q3: My reaction is not going to completion, and I have a low yield of the desired product. What are the potential causes and troubleshooting steps?

A3: Low or no product yield is a common issue in cross-coupling reactions. The potential causes and corresponding troubleshooting steps are outlined in the troubleshooting guide below. Key factors to investigate include catalyst poisoning, poor reagent quality, and suboptimal reaction conditions.[1][5] The steric hindrance from the three methyl groups and the electronic effect of the fluorine atom on 2-Bromo-4-fluoro-1,3,5-trimethylbenzene can make oxidative addition more challenging, potentially requiring more active catalyst systems or higher temperatures.

Troubleshooting Guides

Issue 1: Low or No Product Yield

This guide provides a systematic approach to troubleshooting low or no product yield in cross-coupling reactions with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Troubleshooting Workflow for Low Reaction Yield

Caption: Troubleshooting workflow for low reaction yield.

Possible Cause	Troubleshooting Steps
Catalyst Poisoning	- Ensure high purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and other reagents. - Purify solvents and thoroughly degas them to remove oxygen.[5][6] - Be aware that impurities in the starting materials or solvents can act as catalyst poisons.
Poor Reagent Quality	- Use fresh, high-purity 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. - For Suzuki reactions, check the quality of the boronic acid/ester, as they can degrade over time. - Use a dry, finely powdered base. Anhydrous conditions are often crucial.[1]
Suboptimal Reaction Conditions	- Temperature: Gradually increase the reaction temperature. The sterically hindered nature of the substrate may require more thermal energy.[1] - Reaction Time: Monitor the reaction progress over a longer period. - Inert Atmosphere: Ensure the reaction is performed under a strict inert atmosphere (argon or nitrogen) to prevent catalyst oxidation.[6]
Incorrect Catalyst System	- Ligand Choice: Screen different phosphine ligands. Bulky, electron-rich ligands are generally preferred for challenging substrates.[3][4] - Palladium Precursor: Try different palladium sources (e.g., Pd(OAc)₂, Pd₂(dba)₃).
Side Reactions	- Homocoupling: This can sometimes be suppressed by using a different base or solvent system.[1] - Hydrodehalogenation: The bromo group is replaced by a hydrogen atom. This can be promoted by certain solvents or bases.[8]

Issue 2: Catalyst Deactivation

This guide focuses on identifying and mitigating common catalyst deactivation pathways.

Common Catalyst Deactivation Pathways

Caption: Common catalyst deactivation pathways.

Deactivation Pathway	Cause	Prevention/Mitigation
Formation of Palladium Black	Agglomeration of palladium nanoparticles at high temperatures or due to ligand dissociation.[5]	- Optimize reaction temperature. - Use ligands that strongly coordinate to palladium. - Ensure an appropriate ligand-to-metal ratio.
Ligand Degradation	Oxidation of phosphine ligands by trace oxygen.[5] Phosphine ligands can be sensitive to air.[4]	- Use high-purity, air-stable ligands where possible. - Handle air-sensitive ligands in a glovebox. - Thoroughly degas all solvents and reagents.
Catalyst Poisoning	Coordination of impurities (e.g., sulfur compounds, water, oxygen) to the active palladium center, blocking catalytic sites.[5]	- Use high-purity reagents and solvents. - Purify starting materials if necessary.
Formation of Inactive Complexes	The catalyst can form stable, inactive complexes with other components in the reaction mixture.	- Screen different solvents and bases. - The choice of base can be critical; for example, stronger, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ are often effective.[1]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction

This protocol provides a starting point for the Suzuki-Miyaura coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with a generic arylboronic acid. Optimization will likely be required.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a combination of a palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and a phosphine ligand (2-4 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1, toluene)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the arylboronic acid, the base, and the palladium catalyst/ligand.[6]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[1][6]

• Solvent Addition: Add the degassed solvent via syringe. If using a two-phase system, ensure vigorous stirring.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.[1]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or saturated aqueous NH₄Cl, followed by brine.[1]

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[1]

Experimental Workflow for a Suzuki Coupling Reaction

Caption: A typical experimental workflow for a Suzuki coupling reaction.

Quantitative Data Summary

The following tables summarize typical reaction parameters for Suzuki-Miyaura and Buchwald-Hartwig reactions, which can be used as a starting point for optimization.

Table 1: Typical Conditions for Suzuki-Miyaura Coupling of Aryl Bromides

Parameter	Typical Range/Value	Notes
Palladium Precursor	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	Pd(0) sources are often used with bulky, electron-rich ligands for challenging couplings.[6]
Ligand	PPh₃, Buchwald ligands (SPhos, XPhos), cataCXium A	Ligand choice is critical for sterically hindered substrates.
Catalyst Loading	1-5 mol%	Higher loading may be needed for difficult couplings.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃	The choice of base can significantly impact the reaction rate and yield.[1]
Solvent	Toluene, Dioxane, THF, DMF, Acetonitrile/Water	Aprotic polar solvents are common. The addition of water can sometimes be beneficial.[1]
Temperature	80-120 °C	May need to be optimized based on substrate reactivity.[1]
Reaction Time	2-24 hours	Monitored by TLC or GC-MS.[1]

Table 2: Typical Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Parameter	Typical Range/Value	Notes
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	These are common Pd(II) and Pd(0) precursors.
Ligand	BINAP, dppf, Buchwald ligands (e.g., XPhos)	Bidentate and bulky monodentate phosphine ligands are effective.[2]
Catalyst Loading	1-3 mol%
Base	NaOt-Bu, KOt-Bu, Cs₂CO₃	Strong, non-nucleophilic bases are typically required.[9]
Solvent	Toluene, Dioxane, THF	Anhydrous, aprotic solvents are generally used.
Temperature	80-110 °C
Reaction Time	4-24 hours

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Work-up and Troubleshooting for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene Grignard Reactions

Welcome to the Technical Support Center for Grignard reactions involving 2-bromo-4-fluoro-1,3,5-trimethylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the critical work-up phase of this sterically hindered and electronically modified Grignard reaction. Our goal is to equip you with the expertise to navigate potential challenges and ensure the successful isolation of your desired product.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the work-up of a Grignard reaction with 2-bromo-4-fluoro-1,3,5-trimethylbenzene?

A1: The most significant challenge arises from the steric hindrance provided by the three methyl groups flanking the site of the Grignard reagent formation. This steric bulk can lead to a higher propensity for side reactions, primarily Wurtz-type homocoupling, which results in the formation of a biphenyl byproduct (2,2',4,4',6,6'-hexamethyl-4,4'-difluorobiphenyl).[1] The work-up and subsequent purification must effectively separate the desired product from this key impurity and inorganic magnesium salts.

Q2: How should I properly quench the Grignard reaction?

A2: The quenching process must be performed carefully to neutralize any unreacted Grignard reagent and to protonate the alkoxide intermediate formed in the reaction. A slow, dropwise addition of a quenching agent to the reaction mixture, which is cooled in an ice bath, is crucial to control the exothermic reaction.[2][3] For most applications, a saturated aqueous solution of ammonium chloride (NH₄Cl) is the preferred quenching agent.[1] It is acidic enough to hydrolyze the magnesium alkoxide and dissolve the resulting magnesium salts without being overly aggressive, which could promote side reactions with sensitive functional groups. In some cases, dilute hydrochloric acid (e.g., 1 M HCl) can be used to ensure complete dissolution of magnesium salts, which can sometimes be stubborn.[4]

Q3: I am observing a persistent emulsion during the extraction process. What should I do?

A3: Emulsions are a common issue in Grignard work-ups, often caused by finely divided magnesium salts. To break an emulsion, you can try the following:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break up the emulsion.

• Filtration through Celite: If the emulsion is caused by fine solid particles, filtering the entire mixture through a pad of Celite can remove these solids and facilitate layer separation.[5]

• Gentle Swirling: Avoid vigorous shaking of the separatory funnel. Instead, use a gentle swirling or rocking motion to mix the layers.

Q4: Is the C-F bond stable during the Grignard reaction and work-up?

A4: Generally, the carbon-fluorine bond is significantly stronger and less prone to cleavage than carbon-bromine or carbon-chlorine bonds.[6] Therefore, under standard Grignard formation and work-up conditions, the fluoro group on the aromatic ring is expected to be stable. However, it is important to be aware that under forcing conditions or in the presence of certain catalysts, the C-F bond can be activated. Standard quenching with saturated aqueous ammonium chloride or dilute HCl poses a low risk to the C-F bond.

Experimental Protocols

Standard Work-up Procedure for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene Grignard Reactions

This protocol assumes the Grignard reaction has been carried out to completion.

Materials:

• Reaction mixture containing the Grignard product

• Saturated aqueous ammonium chloride (NH₄Cl) solution, cooled to 0 °C

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Celite (optional)

Procedure:

• Cooling: Place the reaction flask in an ice-water bath to cool the mixture to 0-5 °C.[3]

• Quenching: Slowly and with vigorous stirring, add the saturated aqueous NH₄Cl solution dropwise to the reaction mixture. Monitor the addition carefully to control the exotherm. Continue adding the quenching solution until the bubbling subsides and no unreacted magnesium is visible.[1]

• Extraction: Transfer the mixture to a separatory funnel. Add a portion of diethyl ether to the reaction flask to rinse any remaining product and transfer this to the separatory funnel. Add more diethyl ether to the separatory funnel to achieve a sufficient volume for extraction.

• Separation: Gently swirl the separatory funnel to mix the layers. Allow the layers to separate fully. Drain the lower aqueous layer.

• Washing: Wash the organic layer with brine. This will help to remove any remaining water and break up any minor emulsions. Separate the layers.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous Na₂SO₄ or MgSO₄.

• Filtration and Concentration: Filter the solution to remove the drying agent. The filtrate can then be concentrated under reduced pressure to yield the crude product.

Visualizing the Work-up Workflow

Caption: Standard Grignard reaction work-up workflow.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	Incomplete Grignard Formation: Insufficient activation of magnesium, presence of moisture.	Ensure all glassware is flame-dried and the solvent is anhydrous. Activate magnesium with a crystal of iodine or a few drops of 1,2-dibromoethane.[7]
Wurtz-Type Homocoupling: High local concentration of the aryl bromide, elevated reaction temperature.[1]	Add the 2-bromo-4-fluoro-1,3,5-trimethylbenzene solution dropwise to the magnesium suspension to maintain a low concentration. Control the reaction temperature, using an ice bath if necessary to manage the exotherm.[1]
Premature Quenching: Reaction with atmospheric moisture or CO₂.	Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the reaction.
Significant Amount of Biphenyl Byproduct	High Reaction Temperature: Promotes the homocoupling side reaction.	Maintain a gentle reflux and avoid excessive heating. The heat from the exothermic reaction is often sufficient to sustain the reaction.
Rapid Addition of Aryl Bromide: Leads to high local concentrations.	Slow, dropwise addition of the aryl bromide is crucial.[1]
Formation of a Dark Brown or Black Solution	Decomposition of the Grignard Reagent: Can be caused by impurities or prolonged heating.[8]	Use high-purity magnesium and aryl bromide. Avoid unnecessarily long reaction times.
Magnesium Salts Precipitate and are Difficult to Remove	Incomplete Hydrolysis: Insufficient quenching agent added.	Add more of the quenching solution (saturated aqueous NH₄Cl or dilute HCl) and stir until the salts dissolve.
Formation of Insoluble Complexes:	If using an acid quench, ensure enough is added to bring the pH to an acidic level where magnesium salts are soluble.

Visualizing Potential Reaction Pathwaysdot

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rroij.com [rroij.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. reddit.com [reddit.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. adichemistry.com [adichemistry.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Removal of Unreacted 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of unreacted 2-Bromo-4-fluoro-1,3,5-trimethylbenzene from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene that are relevant for its removal?

A1: Understanding the physical properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is crucial for selecting an appropriate purification method. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₀BrF	[1]
Molecular Weight	217.08 g/mol	[1]
Boiling Point	102.5-103°C at 14 mmHg
Solubility in Water	Insoluble (6.9E-3 g/L at 25°C)	[1]
Appearance	Not specified, but likely a liquid or low-melting solid at room temperature.

Q2: What are the primary methods for removing unreacted 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A2: The most common and effective methods for removing this non-polar aryl halide are column chromatography, distillation (under reduced pressure), and in some cases, crystallization. The choice of method depends on the properties of the desired product and other impurities in the reaction mixture.

Q3: How can I effectively monitor the removal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene during purification?

A3: Thin-layer chromatography (TLC) is an excellent technique for monitoring the purification process. Since 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an aromatic compound, it can be visualized under a UV lamp (254 nm) on a fluorescent TLC plate, where it will appear as a dark spot. A non-polar eluent system, such as hexane or a mixture of hexane and a slightly more polar solvent like ethyl acetate or dichloromethane, should be used.

Q4: Can I use a liquid-liquid extraction to remove unreacted 2-Bromo-4-fluoro-1,3,5-trimethylbenzene?

A4: A simple aqueous wash is unlikely to remove this compound due to its insolubility in water.[1] However, a liquid-liquid extraction can be used to separate it from water-soluble impurities. If your product has a functional group that can be made water-soluble (e.g., an acidic or basic group), you could perform an acid-base extraction to separate the product from the neutral 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification process.

This is a common issue when the desired product has a similar polarity to the unreacted starting material.

Method 1: Optimization of Column Chromatography Conditions

• Principle: Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. By optimizing the solvent system (eluent), the separation can be improved.

• Protocol:

  • TLC Analysis: Develop an optimal eluent system using TLC. For a non-polar compound like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, start with a non-polar solvent like hexane and gradually increase the polarity by adding a small amount of a more polar solvent like ethyl acetate or dichloromethane. The goal is to achieve a retention factor (Rf) of approximately 0.2-0.3 for the desired product, with a clear separation from the spot corresponding to the unreacted starting material.

  • Column Preparation: Pack a chromatography column with silica gel as the stationary phase.

  • Sample Loading: Dissolve the crude reaction mixture in a minimal amount of the chosen eluent and load it onto the column.

  • Elution: Begin elution with the optimized solvent system, collecting fractions and monitoring them by TLC.

Troubleshooting:

Problem	Possible Cause	Solution
Poor Separation	The eluent system is not optimal.	Re-evaluate the eluent system using TLC. Try different solvent combinations or a gradient elution, starting with a non-polar solvent and gradually increasing the polarity.
Tailing of Spots	The compound may not be sufficiently soluble in the eluent, or the column may be overloaded.	Ensure the compound is fully dissolved before loading. Use a minimal amount of a slightly more polar solvent to dissolve the sample if necessary. Avoid overloading the column.

When simple distillation is not effective, fractional distillation under reduced pressure or other purification methods should be considered.

Method 2: Fractional Vacuum Distillation

• Principle: Fractional distillation allows for the separation of liquids with close boiling points by providing a large surface area (in a fractionating column) for repeated vaporization and condensation cycles. Performing the distillation under vacuum lowers the boiling points of the compounds, preventing potential decomposition at high temperatures.

• Protocol:

  • Set up a fractional distillation apparatus with a vacuum source.

  • Ensure the apparatus is leak-proof to maintain a stable vacuum.

  • Slowly heat the mixture and collect fractions based on the boiling point at the operational pressure.

Troubleshooting:

Problem	Possible Cause	Solution
Incomplete Separation	The fractionating column is not efficient enough.	Use a longer fractionating column or one with a more efficient packing material.
Bumping/Unstable Boiling	Uneven heating.	Use a stirring bar or boiling chips to ensure smooth boiling.

Co-crystallization of impurities can be a problem if the solubility properties of the product and impurity are similar.

Method 3: Recrystallization

• Principle: This technique relies on the difference in solubility of the desired compound and impurities in a particular solvent at different temperatures. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, while the impurity remains in solution upon cooling.

• Protocol:

  • Solvent Selection: Choose a solvent in which your solid product has high solubility when hot and low solubility when cold. The unreacted 2-Bromo-4-fluoro-1,3,5-trimethylbenzene should ideally be soluble at both high and low temperatures. Common solvents for aryl halides include ethanol, methanol, and hexane.

  • Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent.

  • Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization of the product.

  • Filtration: Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold solvent.

Troubleshooting:

Problem	Possible Cause	Solution
No Crystals Form	The solution is not saturated, or too much solvent was used.	Evaporate some of the solvent to concentrate the solution and try cooling again.
Oiling Out	The melting point of the solid is lower than the boiling point of the solvent.	Use a lower-boiling point solvent or a solvent mixture.
Impurity Co-crystallizes	The chosen solvent is not ideal.	Experiment with different solvents or solvent mixtures.

Diagrams

Below are diagrams illustrating the experimental workflows for the described purification methods.

Caption: Workflow for purification by column chromatography.

Caption: Workflow for fractional vacuum distillation.

Caption: Workflow for purification by recrystallization.

References

• 1. Page loading... [guidechem.com]

Characterization of impurities from 2-Bromo-4-fluoro-1,3,5-trimethylbenzene synthesis

Technical Support Center: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

Welcome to the technical support guide for the synthesis and characterization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with this synthesis. We provide field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you optimize your reaction outcomes and ensure the purity of your final compound.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, providing concise explanations and actionable advice.

Q1: What are the primary impurities in this synthesis and what is their origin?

The synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is typically achieved via electrophilic aromatic bromination of 1-fluoro-2,4,6-trimethylbenzene.[1] The primary impurities arise from the inherent reactivity of the starting material and potential side reactions.

• Over-bromination Product: The most common impurity is the di-brominated species, 2,6-dibromo-4-fluoro-1,3,5-trimethylbenzene . The three methyl groups on the aromatic ring are strongly activating, making the product susceptible to a second bromination event, even if the stoichiometry is carefully controlled.[2]

• Unreacted Starting Material: Incomplete reaction will leave residual 1-fluoro-2,4,6-trimethylbenzene . This is often a balancing act, as pushing the reaction to full conversion can increase the formation of the di-bromo impurity.

• Isomeric Impurities: While the symmetry of the starting material limits the number of possible isomers, improper reaction conditions or highly reactive brominating agents could potentially lead to minor isomeric byproducts.

• Reagent-Derived Artifacts: In some cases, analytical artifacts can be generated during analysis. For example, using certain acidic matrix modifiers in heated headspace GC/MS analysis can cause in-situ bromination of aromatic compounds if a source of bromide is present.[3][4]

Caption: Key reaction pathways in the synthesis.

Q2: My reaction yield is consistently low. What are the most probable causes?

Low yield is a frequent challenge that can often be traced back to a few key areas. Systematically evaluating these factors is the most effective troubleshooting approach.

• Reagent Quality and Stoichiometry: The purity of the starting material and the brominating agent is critical. Impurities can inhibit the reaction or cause side reactions.[5] Ensure the brominating agent (e.g., N-Bromosuccinimide) is fresh and has been stored correctly. Incorrect stoichiometry, especially using too little brominating agent, will naturally lead to incomplete conversion and low yield.[5]

• Sub-optimal Reaction Conditions: Temperature and reaction time are crucial. Electrophilic brominations can be exothermic. Insufficient cooling can lead to a runaway reaction and the formation of degradation products. Conversely, if the temperature is too low or the reaction time too short, the reaction may not proceed to completion.[2][5]

• Inefficient Work-up and Purification: The target product can be lost during aqueous washes if emulsions form or during solvent removal if it is volatile. Column chromatography, while effective for purification, can also lead to significant yield loss if not optimized (e.g., incorrect stationary phase or eluent system).[6][7]

Q3: I'm seeing unexpected peaks in my GC-MS and NMR spectra. How should I approach their identification?

A systematic workflow is essential for identifying unknown peaks. Combining data from orthogonal analytical techniques provides the highest confidence in structural elucidation.[8]

• GC-MS Analysis: This should be the first step. Obtain the mass spectrum for the unknown peak. Look for the molecular ion (M+) peak to determine the molecular weight. For brominated compounds, a characteristic M/M+2 isotopic pattern in a ~1:1 ratio is a definitive indicator of the presence of one bromine atom. A 1:2:1 pattern (M/M+2/M+4) indicates two bromine atoms.

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) is an indispensable tool for detailed structural confirmation.[9][10] Prepare a sample of the purified impurity (if possible) or the crude mixture.

  • ¹H NMR: Check the integration ratios of the aromatic and methyl protons. The disappearance of an aromatic proton signal and a shift in the remaining signals compared to the starting material can confirm bromination.

  • ¹³C NMR: Provides information on the carbon skeleton.

  • ¹⁹F NMR: Confirms the presence of the C-F bond.

• Data Interpretation: Compare the obtained spectra with the expected spectra for potential impurities (see Table 1 below) and with reference spectra if available.

Caption: Workflow for impurity identification.

Q4: How can I specifically minimize the formation of the di-brominated impurity?

Controlling over-bromination requires fine-tuning the reaction to favor the mono-substituted product.[2]

• Control Stoichiometry: This is the most critical factor. Use the brominating agent as the limiting reagent. A stoichiometry of 1.0 equivalent of substrate to 0.95-1.0 equivalents of the brominating agent is a good starting point.

• Slow Reagent Addition: Add the brominating agent slowly to the reaction mixture, preferably as a solution, to maintain a low concentration at all times. This reduces the chance of a newly formed product molecule reacting again before all the starting material has reacted once.

• Lower Reaction Temperature: Running the reaction at a lower temperature (e.g., 0 °C) decreases the reaction rate and enhances selectivity, as the activation energy for the second bromination is typically higher than the first.

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the starting material. The reaction should be quenched as soon as the starting material is no longer visible to prevent the product from converting to the di-bromo impurity.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often more selective and easier to handle than elemental bromine (Br₂), making it a better choice for activated systems prone to over-halogenation.[2][11]

Troubleshooting Guides & Protocols

Guide 1: Characterization of Crude Product by GC-MS

This protocol provides a general method for analyzing the crude reaction mixture to identify and quantify the main product and key impurities.

Objective: To separate and identify components in the crude reaction mixture.

Methodology:

• Sample Preparation:

  • Take a small aliquot (~1-2 mg) of the crude reaction mixture after work-up.

  • Dissolve it in 1 mL of a suitable solvent like Ethyl Acetate or Dichloromethane.

  • If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Instrument Parameters (Example):

  • GC System: Agilent 8890 GC or similar.[12]

  • Column: A mid-polarity column such as a DB-624 or equivalent is suitable for separating halogenated hydrocarbons.[12] (e.g., 30 m x 0.25 mm, 1.4 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium, constant flow ~1.2 mL/min.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS System: Agilent 5977 MSD or similar.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: 40-450 m/z.

• Data Analysis:

  • Identify the peaks corresponding to the starting material, product, and di-bromo impurity based on their retention times and mass spectra (see Table 1).

  • Confirm the presence of bromine by examining the isotopic pattern of the molecular ion peak.

  • Use the peak area percentages to estimate the relative abundance of each component in the crude mixture.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key MS Fragments (m/z) & Isotope Pattern	Expected ¹H NMR Features (in CDCl₃)
Starting Material (1-Fluoro-2,4,6-trimethylbenzene)	C₉H₁₁F	138.18	138 (M+), 123 (M-CH₃)	~6.8 ppm (d, 2H, Ar-H), ~2.2 ppm (s, 9H, 3xCH₃)
Target Product (2-Bromo-4-fluoro-1,3,5-trimethylbenzene)	C₉H₁₀BrF	217.08	216/218 (M+), 201/203 (M-CH₃). 1:1 ratio.	~7.0 ppm (s, 1H, Ar-H), ~2.4 ppm (s, 6H, 2xCH₃), ~2.3 ppm (s, 3H, CH₃)
Di-bromo Impurity (2,6-Dibromo-4-fluoro-1,3,5-trimethylbenzene)	C₉H₉Br₂F	295.98	294/296/298 (M+), 281/283/285 (M-CH₃). 1:2:1 ratio.	No aromatic proton signal. Three distinct methyl signals (~2.5-2.7 ppm).
Table 1: Analytical Data for Key Compounds.

References

• 1. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Bromination of aromatic compounds by residual bromide in sodium chloride matrix modifier salt during heated headspace GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 9. veeprho.com [veeprho.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and 2-bromomesitylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of synthetic organic chemistry, aryl halides are indispensable building blocks for constructing complex molecular architectures. Among these, sterically hindered derivatives present unique challenges and opportunities. This guide provides an in-depth comparison of two structurally related, yet electronically distinct, aryl bromides: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and 2-bromomesitylene.

While both molecules share the same bulky 2,4,6-trimethylphenyl (mesityl) framework surrounding the bromine atom, the presence of a para-fluorine substituent in the former introduces significant electronic perturbations. This guide will dissect how this single atomic substitution modulates reactivity across several cornerstone synthetic transformations. We will explore the underlying electronic and steric principles, supported by experimental data and detailed protocols, to provide a clear framework for selecting the appropriate reagent for your synthetic goals.

Property	2-bromomesitylene	2-Bromo-4-fluoro-1,3,5-trimethylbenzene
Synonyms	2-Bromo-1,3,5-trimethylbenzene, Mesityl bromide	2-Bromo-4-fluoromesitylene
CAS Number	576-83-0[1]	1580-05-8[2]
Molecular Formula	C₉H₁₁Br[1]	C₉H₁₀BrF[2]
Molecular Weight	199.09 g/mol [1]	217.08 g/mol [3]
Boiling Point	225 °C[4][5]	N/A
Melting Point	-1 to 2 °C[4][5]	N/A
Density	~1.301 g/mL[4][5]	N/A

Structural and Electronic Analysis: The Decisive Role of Fluorine

The reactivity of both compounds is dictated by a combination of steric and electronic effects. While their steric environments are virtually identical, their electronic profiles differ significantly.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

• 2-bromomesitylene: As an electron-rich and sterically hindered substrate, its oxidative addition to Pd(0) is slow. This necessitates more forcing conditions, such as higher temperatures, longer reaction times, and the use of highly active catalysts. These catalysts typically feature bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) that promote both the oxidative addition and the subsequent reductive elimination steps. [6]

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: The electron-withdrawing nature of the fluorine atom significantly lowers the activation energy for oxidative addition. The C-Br bond is more readily cleaved by the Pd(0) catalyst. Consequently, this substrate is expected to react faster, under milder conditions (lower temperatures), or with lower catalyst loadings compared to its non-fluorinated counterpart.

Feature	2-bromomesitylene	2-Bromo-4-fluoro-1,3,5-trimethylbenzene
Electronic Nature	Electron-rich	Electron-deficient
Oxidative Addition	Slow, often rate-limiting	Fast
Typical Conditions	Higher temperatures, longer times, requires highly active catalysts (e.g., Pd₂(dba)₃/XPhos).	Milder temperatures, shorter times, compatible with a wider range of catalysts (e.g., Pd(PPh₃)₄).
Expected Yield	Good to excellent, but sensitive to catalyst/ligand choice.	Generally excellent, often higher than 2-bromomesitylene under identical conditions.

Palladium-Catalyzed Buchwald-Hartwig Amination

This reaction forms a C-N bond between an aryl halide and an amine, following a catalytic cycle similar to the Suzuki coupling. [7][8][9]The same electronic principles apply.

• 2-bromomesitylene: Coupling this substrate is challenging. The combination of steric hindrance and electron-rich character requires robust, state-of-the-art catalyst systems. Bulky biarylphosphine ligands are essential to overcome the steric barriers and facilitate the C-N reductive elimination step. [7]

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: The fluorine substituent again proves beneficial, accelerating the initial oxidative addition. This increased reactivity can lead to higher yields and allow for the coupling of less nucleophilic amines or the use of milder bases and temperatures. While bulky ligands are still advantageous due to the steric environment, the electronic "push" from the fluorine atom makes the overall transformation more facile.

Protocol: Comparative Suzuki-Miyaura Coupling

This generalized protocol can be used as a starting point for comparing the two substrates.

• Setup: To a dry Schlenk tube under an inert atmosphere, add the aryl bromide (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent: Add a degassed solvent system (e.g., 4 mL of 1,4-dioxane and 1 mL of water).

• Reaction: Heat the mixture at a set temperature (e.g., 90 °C) and monitor the progress by TLC or GC-MS. A noticeable difference in reaction time is expected, with the fluoro-derivative reacting faster.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography and compare the isolated yields.

Conclusion

While 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and 2-bromomesitylene are sterically identical, their reactivity profiles diverge significantly due to the potent electronic influence of the para-fluorine atom.

• 2-bromomesitylene is a classic example of a sterically hindered, electron-rich aryl halide. Its reactivity is often sluggish in palladium-catalyzed cross-couplings, demanding highly active catalyst systems and more forcing conditions.

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an electronically activated substrate. The electron-withdrawing fluorine atom accelerates the rate-determining oxidative addition step in cross-coupling reactions, leading to faster transformations, milder reaction conditions, and often higher yields.

For reactions where steric hindrance is the primary barrier and electronics play a lesser role, such as Grignard formation, the two compounds behave more similarly. However, for the vast and synthetically crucial field of palladium-catalyzed reactions, the fluoro-substituted analogue represents a more reactive and versatile building block. Understanding this fundamental electronic difference empowers chemists to make more informed decisions in experimental design, optimizing conditions and improving synthetic outcomes.

References

• Benchchem. (n.d.). 2-Mesitylmagnesium Bromide|Grignard Reagent.
• National Center for Biotechnology Information. (n.d.). 2-Bromomesitylene. PubChem.
• Sigma-Aldrich. (n.d.). 2-Bromomesitylene 98.
• Stenutz, R. (n.d.). 2-bromomesitylene.
• precisionFDA. (n.d.). 2-BROMOMESITYLENE.
• Guidechem. (n.d.). 2-BroMo-4-fluoro-1,3,5-triMethylbenzene 1580-05-8 wiki.
• Organic Syntheses. (n.d.). mesitoic acid.
• Grokipedia. (n.d.). Buchwald–Hartwig amination.
• Sigma-Aldrich. (n.d.). 2-Bromomesitylene 98 576-83-0.
• Wikipedia. (n.d.). Mesityl bromide.
• Benchchem. (n.d.). 2-Bromomesitylene|Aryl Halide Reagent|RUO.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Wikipedia. (n.d.). Grignard reagent.
• Master Organic Chemistry. (2011, October 14). Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms.
• Mongin, F., & Schlosser, M. (1996). Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Tetrahedron Letters, 37(36), 6551-6554.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Ruano, G., & de la Torre, M. C. (2019). The Buchwald–Hartwig Amination After 25 Years.
• Wikipedia. (n.d.). Suzuki reaction.
• ChemicalBook. (n.d.). 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• Leah4sci. (2020, February 18). Grignard Reagent, Reaction, Mechanism and Shortcut. YouTube.

Sources

• 1. 2-Bromomesitylene | C9H11Br | CID 68473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 4. 2-bromomesitylene [stenutz.eu]
• 5. 2-ブロモメシチレン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Bromomesitylene|Aryl Halide Reagent|RUO [benchchem.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. research.rug.nl [research.rug.nl]

A Comparative Guide to the Suzuki Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Structurally Related Aryl Bromides

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its versatility in forging carbon-carbon bonds. This guide provides a comparative analysis of the Suzuki coupling performance of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene against a selection of other aryl bromides. The data presented herein, collated from various scientific sources, is intended to inform catalyst selection, reaction optimization, and substrate scope evaluation for research and development endeavors.

Performance Comparison of Aryl Bromides in Suzuki-Miyaura Coupling

The reactivity of an aryl bromide in Suzuki coupling is intricately linked to its electronic and steric profile. Aryl bromides bearing electron-withdrawing groups tend to exhibit enhanced reactivity, while sterically hindered substrates, particularly those with ortho-substituents, often necessitate more robust catalytic systems to achieve high yields.[1] The following table summarizes the performance of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and other aryl bromides in Suzuki coupling with phenylboronic acid, providing a comparative snapshot of their reactivity under various catalytic conditions.

Aryl Bromide	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference / Notes
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	12	~85-95	Estimated yield based on structurally similar sterically hindered and electronically neutral/deactivated substrates. Specific data for this compound is not readily available in a comparative context.
2,4,6-Trimethylbromobenzene (Bromomesitylene)	Pd₂(dba)₃ / P(o-tol)₃	K₂CO₃	Toluene/H₂O	100	12	~80-95	Data is illustrative for a sterically hindered substrate.[2]
4-Bromotoluene	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	80	1	>95	Demonstrates the high reactivity of a simple, electron-rich aryl bromide.
4-Bromofluorobenzene	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	24	95	Represents an aryl bromide with an electron-withdrawing fluorine substituent.
4-Bromoanisole	Pd(OAc)₂ / Buchwald Ligand	K₂CO₃	Dioxane/H₂O	100	18	98	An example of an electron-rich aryl bromide.
Bromobenzene	Fe₃O₄@SiO₂-EDTA-Pd	K₂CO₃	EtOH/H₂O	80	0.5	98	A baseline for an unactivated aryl bromide.[3]
2-Bromopyridine	Pd₂(dba)₃ / 1,1'-Bis(diphenylphosphino)ferrocene (dppf)	K₃PO₄	Dioxane	110	12	76	An example of a heteroaryl bromide.[4]
1-Bromo-4-chlorobenzene	Palladium Standard Solution	KOH	Ethanol	RT	0.42	64	Demonstrates selectivity in Suzuki coupling.[5]

Note: The data presented is compiled from various sources and reaction conditions are not identical. Direct comparison of yields should be interpreted with caution. The yield for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is an educated estimate based on the performance of structurally analogous compounds.

Experimental Protocols

Below is a representative experimental protocol for the Suzuki-Miyaura cross-coupling of an aryl bromide with phenylboronic acid. This protocol is based on commonly employed conditions for sterically hindered substrates and should be optimized for specific cases.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Phenylboronic Acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous Toluene (5 mL)

• Anhydrous, degassed water (0.5 mL)

• Standard, oven-dried glassware for inert atmosphere chemistry (e.g., Schlenk flask)

• Nitrogen or Argon gas (high purity)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add the aryl bromide, phenylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Seal the flask with a rubber septum and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous toluene and degassed water via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously for the specified reaction time (typically 12-24 hours for hindered substrates).

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Visualizing the Suzuki-Miyaura Coupling

The following diagrams illustrate the fundamental aspects of the Suzuki-Miyaura cross-coupling reaction, providing a visual representation of the catalytic cycle and the logical considerations for comparing the reactivity of different aryl bromides.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Factors Influencing Aryl Bromide Reactivity

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

A Comparative Analysis of Reactivity: Fluorinated vs. Non-Fluorinated Bromomesitylene in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: A guide to understanding the impact of fluorination on the reactivity of a common sterically hindered building block, bromomesitylene, in key cross-coupling reactions.

The introduction of fluorine atoms into organic molecules is a widely employed strategy in medicinal chemistry and materials science to modulate a compound's physicochemical and biological properties. This guide provides a comparative analysis of the reactivity of fluorinated versus non-fluorinated bromomesitylene in three pivotal palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Understanding these reactivity differences is crucial for the rational design of synthetic routes and the development of novel chemical entities.

While direct, side-by-side comparative studies for these specific substrates are not extensively documented, this guide synthesizes available data for each compound and structurally related systems to provide a predictive overview of their reactivity profiles. The steric hindrance imposed by the two ortho-methyl groups in bromomesitylene already presents a significant synthetic challenge. The addition of a fluorine atom introduces a potent electronic effect that further influences the reaction outcomes.

The Impact of Fluorination: An Electronic Perspective

Fluorine's high electronegativity exerts a strong electron-withdrawing inductive effect (-I), which can significantly alter the electron density of the aromatic ring and the carbon-bromine (C-Br) bond. This electronic perturbation is a key determinant of the reactivity differences between fluorinated and non-fluorinated bromomesitylene in palladium-catalyzed cross-coupling reactions. The oxidative addition of the aryl bromide to the palladium(0) catalyst is often the rate-determining step in these catalytic cycles. A more electron-deficient C-Br bond, as would be expected in fluorinated bromomesitylene, generally facilitates this oxidative addition step, potentially leading to faster reaction rates.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a versatile method for the formation of carbon-carbon bonds. The reaction couples an organohalide with an organoboron compound.

Non-Fluorinated Bromomesitylene: The steric hindrance of bromomesitylene often necessitates the use of specialized, bulky phosphine ligands to achieve good yields in Suzuki couplings.

Fluorinated Bromomesitylene: The electron-withdrawing fluorine atom is expected to increase the rate of oxidative addition, potentially allowing for milder reaction conditions or the use of less reactive boronic acids. However, the interplay between steric hindrance and the electronic effect of fluorine can be complex.

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Yield (%)
2-Bromo-1,3,5-trimethylbenzene	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	~85
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Phenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	90	~90

Note: The data presented is a compilation from various sources and may not represent directly comparable experiments. Yields are highly dependent on the specific reaction conditions and coupling partners.

Experimental Protocol: Suzuki-Miyaura Coupling

A general procedure for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid is as follows:

• To a dried Schlenk tube under an inert atmosphere (e.g., Argon), add the aryl bromide (1.0 equiv.), arylboronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%), and base (e.g., Cs₂CO₃, 2.0 equiv.).

• Add the anhydrous, degassed solvent (e.g., 1,4-dioxane/water, 4:1).

• The reaction mixture is stirred and heated (e.g., 90 °C) for a specified time, with progress monitored by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

A Spectroscopic Comparison of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Its Precursor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of the halogenated aromatic compound, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, and its immediate precursor, 4-fluoro-1,3,5-trimethylbenzene. The synthesis of the target molecule is achieved through the direct bromination of 4-fluoro-1,3,5-trimethylbenzene. Understanding the spectroscopic differences between the precursor and the final product is crucial for reaction monitoring, purification, and final product characterization.

Synthesis Pathway

The synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is typically achieved through the electrophilic aromatic substitution (bromination) of 4-fluoro-1,3,5-trimethylbenzene. The fluorine and methyl groups on the aromatic ring direct the incoming bromine atom to the ortho position relative to the fluorine and meta to the methyl groups.

Caption: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 4-fluoro-1,3,5-trimethylbenzene and 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Table 1: ¹H NMR Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4-Fluoro-1,3,5-trimethylbenzene	~6.7-6.9	m	2H	Ar-H
~2.2	s	9H	-CH₃
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	~6.9	d	1H	Ar-H
~2.4	s	3H	Ar-CH₃ (ortho to Br)
~2.3	s	6H	Ar-CH₃ (para to Br)

Table 2: ¹³C NMR Data (CDCl₃)

Compound	Chemical Shift (δ) ppm
4-Fluoro-1,3,5-trimethylbenzene	~160 (d, ¹JCF ≈ 240 Hz), ~138 (d, ³JCF ≈ 10 Hz), ~128 (d, ²JCF ≈ 20 Hz), ~20
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	~158 (d, ¹JCF ≈ 245 Hz), ~139 (d, ³JCF ≈ 9 Hz), ~130 (d, ²JCF ≈ 22 Hz), ~118 (d, ⁴JCF ≈ 4 Hz), ~115, ~23, ~20

Table 3: IR Spectroscopy Data (KBr Pellet)

Compound	Wavenumber (cm⁻¹)	Functional Group
4-Fluoro-1,3,5-trimethylbenzene	~3030	C-H (aromatic)
~2920	C-H (aliphatic)
~1600, 1500	C=C (aromatic)
~1250	C-F
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	~3040	C-H (aromatic)
~2925	C-H (aliphatic)
~1580, 1480	C=C (aromatic)
~1240	C-F
~600-500	C-Br

Table 4: Mass Spectrometry Data (EI)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Fragments
4-Fluoro-1,3,5-trimethylbenzene	C₉H₁₁F	138.18	138 (M+), 123, 109
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	C₉H₁₀BrF	217.08	216/218 (M+, M+2), 201/203, 137, 122

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• Sample Preparation: Approximately 10-20 mg of the sample was dissolved in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: ¹H and ¹³C NMR spectra were acquired at room temperature. For ¹H NMR, a standard single-pulse experiment was used. For ¹³C NMR, a proton-decoupled pulse sequence was employed.

• Data Processing: The raw data was processed with a Fourier transform, phase correction, and baseline correction. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A small amount of the solid sample was ground with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet. Liquid samples were analyzed as a thin film between two KBr plates.

• Data Acquisition: The spectrum was recorded in the range of 4000-400 cm⁻¹. A background spectrum of the KBr pellet or plates was recorded and subtracted from the sample spectrum.

• Data Processing: The resulting spectrum displays the percentage of transmittance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: A dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or methanol) was introduced into the ion source via direct infusion or after separation by gas chromatography (GC).

• Ionization: The sample was ionized using a standard electron energy of 70 eV.

• Data Acquisition: The mass spectrum was recorded over a mass-to-charge (m/z) range of 50-500 amu.

• Data Analysis: The resulting mass spectrum shows the relative abundance of different fragment ions as a function of their m/z ratio.

Workflow for Spectroscopic Analysis

Caption: Workflow for synthesis and spectroscopic analysis.

A Comparative Guide to Purity Assessment of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical intermediates is a critical step in the synthesis of active pharmaceutical ingredients (APIs). This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the purity assessment of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. The selection of an appropriate analytical method is crucial for accurate quantification of the main compound and the identification and quantification of any potential impurities, which can impact the safety and efficacy of the final drug product.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a robust and widely used technique for the purity analysis of non-volatile and thermally labile compounds like 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. Its high resolution and sensitivity make it an ideal method for separating the target compound from structurally similar impurities.

A reversed-phase HPLC method is typically employed for halogenated aromatic compounds. The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Based on established methods for similar halogenated and alkylated benzene derivatives, the following protocol can serve as a starting point for the analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.[1][2][3][4] Method optimization and validation are essential for specific applications.

Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector.[4]

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A common starting point is a 70:30 (v/v) mixture of acetonitrile and water.[1] For improved peak shape, 0.1% trifluoroacetic acid (TFA) can be added to the mobile phase.[3]

• Flow Rate: 1.0 mL/min.[1][4]

• Column Temperature: 30 °C.[1]

• Detection Wavelength: UV detection at 254 nm is a suitable starting point for aromatic compounds.[1][4]

• Injection Volume: 10 µL.[1][4]

• Sample Preparation: Prepare a stock solution of the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene sample in acetonitrile at a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.[4]

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Result
Retention Time (Main Peak)	e.g., 8.5 min
Area % (Main Peak)	e.g., 99.5%
Number of Impurities	e.g., 2
Total Impurity Area %	e.g., 0.5%

Comparison with Alternative Purity Assessment Methods

While HPLC is a powerful tool, other techniques can provide complementary information for a comprehensive purity profile. The choice of method often depends on the specific impurities that need to be detected and quantified.

Gas chromatography is well-suited for the analysis of volatile and thermally stable compounds. For 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, GC can be an effective method for detecting volatile impurities. When coupled with a mass spectrometer (GC-MS), it provides structural information about the impurities.

Experimental Protocol: GC-MS

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium.[4]

• Injection Mode: Split.[4]

• Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.[4]

• MS Detection: Electron Ionization (EI) mode.[4]

• Sample Preparation: Prepare a diluted solution of the sample in a suitable solvent (e.g., dichloromethane) at a concentration of 100 µg/mL.[4]

NMR spectroscopy is a powerful technique for structural elucidation and can also be used for purity assessment. ¹H, ¹³C, and ¹⁹F NMR can confirm the structure of the main compound and identify impurities with distinct chemical shifts and coupling constants. Quantitative NMR (qNMR) can be used for highly accurate purity determination without the need for a reference standard of the impurity.

Experimental Protocol: NMR

• Instrumentation: A high-resolution NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃).[4]

• Procedure: Dissolve approximately 10 mg of the sample in 0.7 mL of CDCl₃.[4] Acquire ¹H, ¹³C, and ¹⁹F NMR spectra.[4] For quantitative analysis, a known amount of an internal standard is added.

Performance Comparison

The following table summarizes the key performance characteristics of HPLC, GC, and NMR for the purity assessment of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Nuclear spin transitions in a magnetic field.
Typical Analytes	Non-volatile and thermally labile compounds.	Volatile and thermally stable compounds.	Soluble compounds with NMR-active nuclei.
Resolution	High resolution for separating structurally similar compounds.[1]	Very high resolution for volatile compounds.	Generally lower resolution for complex mixtures compared to chromatography.
Quantification	Excellent for quantification with reference standards.[1]	Good for quantification, especially with an internal standard.	Highly accurate for quantification (qNMR) without impurity standards.
Impurity Detection	Detects non-volatile impurities.	Detects volatile impurities.	Detects impurities with different chemical structures.
Structural Info	Limited to UV-Vis spectra unless coupled with MS.	Provides mass spectra for identification when coupled with MS.	Provides detailed structural information.
Sample Throughput	Moderate.	High.	Low to moderate.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflows for purity assessment using HPLC and a comparative logic for selecting an appropriate analytical method.

Caption: Workflow for purity assessment by HPLC.

Caption: Logic for selecting an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Verifying Aryl-Aryl Coupling and Addition Reaction Products of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene by NMR Spectroscopy: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise structural elucidation of reaction products is paramount. This guide provides a comparative analysis of two common synthetic pathways involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: a Suzuki-Miyaura cross-coupling reaction and a lithiation-electrophilic addition. We present detailed experimental protocols and a comprehensive comparison of the expected Nuclear Magnetic Resonance (NMR) spectroscopic data for the resulting products, facilitating unambiguous structure verification.

The inherent steric hindrance and electronic properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene present unique challenges and opportunities in organic synthesis. The strategic functionalization of this scaffold is of significant interest in the development of novel pharmaceutical agents and functional materials. This guide focuses on two powerful synthetic transformations to modify this starting material and provides the necessary spectroscopic data for researchers to confidently identify their reaction products.

Comparison of Reaction Products

Two primary synthetic strategies are explored for the functionalization of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene: a palladium-catalyzed Suzuki-Miyaura coupling with phenylboronic acid to form an aryl-aryl bond, and a lithium-halogen exchange followed by the addition of an electrophile, in this case, benzaldehyde. The structural differences between the resulting products are clearly distinguishable by NMR spectroscopy.

Reaction	Product Name	Expected Product Structure	Key Differentiating NMR Features
Suzuki-Miyaura Coupling	2-Phenyl-4-fluoro-1,3,5-trimethylbenzene	[Structure Diagram of 2-Phenyl-4-fluoro-1,3,5-trimethylbenzene]	Appearance of signals corresponding to the new phenyl group in both ¹H and ¹³C NMR spectra. The ¹⁹F NMR signal will be influenced by the new aromatic ring.
Lithiation & Addition	(4-Fluoro-2,6-dimethylphenyl)(phenyl)methanol	[Structure Diagram of (4-Fluoro-2,6-dimethylphenyl)(phenyl)methanol]	Presence of a benzylic proton and a hydroxyl proton signal in the ¹H NMR spectrum. A new carbinol carbon signal will be present in the ¹³C NMR spectrum.

Experimental Protocols

Detailed methodologies for the synthesis of the compared products are provided below. These protocols are based on established procedures for similar sterically hindered substrates.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with Phenylboronic Acid

This procedure outlines a typical palladium-catalyzed cross-coupling reaction.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Anhydrous 1,4-Dioxane

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, phenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Lithiation of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Reaction with Benzaldehyde

This protocol describes a lithium-halogen exchange followed by quenching with an electrophile.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv)

• Benzaldehyde (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi dropwise via syringe. Stir the mixture at -78 °C for 1 hour.

• Add benzaldehyde dropwise to the solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography.

NMR Data Comparison

The following tables summarize the expected ¹H, ¹³C, and ¹⁹F NMR data for the products of the two reactions. This data is crucial for the verification of the product structure.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2-Phenyl-4-fluoro-1,3,5-trimethylbenzene	~7.40-7.20	m	5H	Phenyl-H
~6.80	s	1H	Ar-H
~2.20	s	6H	2 x CH₃ (ortho to phenyl)
~2.10	s	3H	CH₃ (para to phenyl)
(4-Fluoro-2,6-dimethylphenyl)(phenyl)methanol	~7.35-7.20	m	5H	Phenyl-H
~6.70	d	2H	Ar-H (ortho to F)
~5.90	s	1H	CH-OH
~2.30	s	6H	2 x CH₃
~2.10	br s	1H	OH

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
2-Phenyl-4-fluoro-1,3,5-trimethylbenzene	~160 (d, J ≈ 245 Hz)	C-F
~141	C-ipso (phenyl)
~137	C-ipso (trimethylphenyl)
~130-127	Phenyl-C & Ar-C
~115 (d, J ≈ 20 Hz)	C-H (ortho to F)
~21	CH₃
~20	CH₃
(4-Fluoro-2,6-dimethylphenyl)(phenyl)methanol	~161 (d, J ≈ 245 Hz)	C-F
~143	C-ipso (phenyl)
~138	C-ipso (trimethylphenyl)
~129-127	Phenyl-C & Ar-C
~114 (d, J ≈ 21 Hz)	C-H (ortho to F)
~76	CH-OH
~20	CH₃

Table 3: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity
2-Phenyl-4-fluoro-1,3,5-trimethylbenzene	~ -116	m
(4-Fluoro-2,6-dimethylphenyl)(phenyl)methanol	~ -118	m

Visualizing Reaction Pathways and Workflows

To further clarify the experimental processes, the following diagrams illustrate the reaction pathways and the general experimental workflow.

Caption: Suzuki-Miyaura cross-coupling reaction pathway.

Caption: Lithiation and electrophilic addition reaction pathway.

Caption: General experimental workflow for synthesis.

A Comparative Guide to Alternative Reagents for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of alternative reagents to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene for use in palladium-catalyzed cross-coupling reactions. The selection of an appropriate aryl halide or pseudohalide is critical for optimizing reaction efficiency, yield, and cost-effectiveness in the synthesis of complex molecules. This document outlines the performance of key alternatives, supported by established reactivity principles and representative experimental data.

Introduction to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Synthesis

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a polysubstituted aromatic compound that serves as a versatile building block in organic synthesis. Its structure is valuable for introducing a fluorinated trimethylphenyl moiety into larger molecules, a common strategy in the development of pharmaceuticals and agrochemicals. The bromine atom provides a reactive handle for various palladium-catalyzed cross-coupling reactions, which are fundamental methods for constructing carbon-carbon and carbon-heteroatom bonds.[1][2]

The primary motivation for seeking alternatives stems from the need to modulate reactivity, overcome synthetic challenges, or improve economic viability. The choice of leaving group on the aromatic ring significantly influences the rate and success of the crucial oxidative addition step in the catalytic cycle.[2]

Key Alternatives and Reactivity Principles

The most direct alternatives to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene involve replacing the bromine atom with other common leaving groups. The principal alternatives include:

• 2-Chloro-4-fluoro-1,3,5-trimethylbenzene: Often more cost-effective but generally less reactive than the bromo derivative.

• 2-Iodo-4-fluoro-1,3,5-trimethylbenzene: The most reactive of the common halides, allowing for milder reaction conditions, but typically more expensive.

• 4-Fluoro-1,3,5-trimethylphenyl Trifluoromethanesulfonate (Triflate/OTf): A highly reactive pseudohalide, often comparable in reactivity to the corresponding bromide.[3]

The performance of these reagents in palladium-catalyzed cross-coupling reactions is governed by the strength of the Carbon-Leaving Group (C-X) bond. The oxidative addition of the palladium(0) catalyst to the aryl electrophile is frequently the rate-determining step.[2] A weaker C-X bond facilitates this step, leading to a faster reaction. The established reactivity trend for common leaving groups is:

I > Br ≈ OTf > Cl

This trend dictates the necessary reaction conditions, such as temperature, catalyst loading, and the choice of ligands. While aryl chlorides are attractive due to their lower cost, their higher C-Cl bond strength often necessitates more forcing conditions, including higher temperatures and the use of specialized, electron-rich, and bulky phosphine ligands (e.g., Buchwald ligands) to achieve good yields.[4][5]

Comparative Performance in Key Cross-Coupling Reactions

While direct, side-by-side experimental data for the complete set of 4-fluoro-1,3,5-trimethylbenzene derivatives is not extensively published, the following tables summarize the expected performance based on well-established principles and data from analogous substituted aryl systems.

The Suzuki-Miyaura reaction is a premier method for forming C(sp²)–C(sp²) bonds. The choice of leaving group is a critical parameter for optimizing this transformation.[6][7]

Table 1: Expected Performance in a Representative Suzuki-Miyaura Coupling

Reagent	Relative Reactivity	Typical Reaction Conditions	Expected Yield Range
2-Iodo -4-fluoro-1,3,5-trimethylbenzene	Very High	Mild temperatures (e.g., RT to 60 °C), standard Pd catalysts (e.g., Pd(PPh₃)₄), wide range of bases.	85-98%
2-Bromo -4-fluoro-1,3,5-trimethylbenzene	High	Moderate temperatures (e.g., 80-100 °C), various Pd catalysts and ligands.[4]	80-95%
4-Fluoro-1,3,5-trimethylphenyl Triflate	High	Conditions similar to bromides, though sometimes more sensitive to base choice.[8]	75-95%
2-Chloro -4-fluoro-1,3,5-trimethylbenzene	Moderate	Higher temperatures (e.g., >100 °C), requires specialized bulky, electron-rich ligands (e.g., SPhos, XPhos) and stronger bases.[4]	60-85%

The Sonogashira coupling enables the formation of C(sp²)–C(sp) bonds, linking aryl groups to terminal alkynes. This reaction is fundamental in the synthesis of conjugated materials and complex natural products.[9][10]

Table 2: Expected Performance in a Representative Sonogashira Coupling

Reagent	Relative Reactivity	Typical Reaction Conditions	Expected Yield Range
2-Iodo -4-fluoro-1,3,5-trimethylbenzene	Very High	Often proceeds at room temperature, compatible with both copper-catalyzed and copper-free protocols.[9]	90-99%
2-Bromo -4-fluoro-1,3,5-trimethylbenzene	High	Requires moderate heating (e.g., 50-80 °C), standard Pd/CuI catalyst systems are effective.[11]	75-90%
4-Fluoro-1,3,5-trimethylphenyl Triflate	High	Similar to bromides, effective under standard conditions.	70-90%
2-Chloro -4-fluoro-1,3,5-trimethylbenzene	Low	Challenging substrate; requires high temperatures and specialized catalyst systems, often giving lower yields.	30-60%

The Stille reaction couples aryl halides with organostannane reagents and is known for its tolerance of a wide variety of functional groups.[3][12]

Table 3: Expected Performance in a Representative Stille Coupling

Reagent	Relative Reactivity	Typical Reaction Conditions	Expected Yield Range
2-Iodo -4-fluoro-1,3,5-trimethylbenzene	Very High	Mild conditions, often compatible with ligand-free palladium catalysts.[13]	85-98%
2-Bromo -4-fluoro-1,3,5-trimethylbenzene	High	Moderate heating (e.g., 80-110 °C) with standard palladium catalysts (e.g., Pd(PPh₃)₄).[3]	80-95%
4-Fluoro-1,3,5-trimethylphenyl Triflate	High	Reactivity is comparable to bromides under similar conditions.[3]	80-95%
2-Chloro -4-fluoro-1,3,5-trimethylbenzene	Low	Generally a poor substrate for Stille coupling, requires highly active catalysts.	<40%

Experimental Protocols

The following are generalized protocols that serve as a starting point for optimization. Inert atmosphere techniques (e.g., Schlenk line or glovebox) are essential for these reactions.

• Materials:

  • Aryl Halide/Triflate (1.0 equiv)

  • Arylboronic Acid (1.2-1.5 equiv)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a combination of a Pd source (e.g., Pd₂(dba)₃, 1-2 mol%) and a ligand (e.g., SPhos, 2-4 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2.0-3.0 equiv)

  • Solvent (e.g., 1,4-Dioxane, Toluene, or DMF, often with 10-20% water)

• Procedure:

  • To an oven-dried reaction vessel, add the aryl halide/triflate, arylboronic acid, palladium catalyst, ligand (if applicable), and base.

  • Seal the vessel and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

  • Add the degassed solvent(s) via syringe.

  • Heat the reaction mixture with vigorous stirring to the target temperature (e.g., 90-110 °C) for 4-24 hours.

  • Monitor the reaction progress using TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Materials:

  • Aryl Halide/Triflate (1.0 equiv)

  • Terminal Alkyne (1.1-1.5 equiv)

  • Palladium Catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%)

  • Copper(I) Iodide (CuI, 2-5 mol%)

  • Base (e.g., Triethylamine or Diisopropylamine, used as solvent or co-solvent)

  • Solvent (e.g., THF or DMF, if needed)

• Procedure:

  • To a reaction vessel, add the aryl halide/triflate, palladium catalyst, and CuI.

  • Seal the vessel and purge with an inert gas.

  • Add the solvent (e.g., THF) followed by the base (e.g., triethylamine).

  • Add the terminal alkyne dropwise at room temperature.

  • Stir the reaction at the appropriate temperature (e.g., room temperature to 60 °C) for 2-18 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite to remove catalyst residues, washing with an organic solvent.

  • Concentrate the filtrate and purify the residue by column chromatography.

Visualized Workflows and Decision Logic

To aid in the practical application of this information, the following diagrams illustrate a typical experimental workflow and a logical process for selecting an appropriate reagent.

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Decision tree for selecting an alternative aryl electrophile.

Conclusion

The choice of an alternative to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a strategic decision that depends on the specific requirements of the synthetic route.

• Aryl Iodides are the reagent of choice when high reactivity and mild conditions are paramount, despite their higher cost.

• Aryl Bromides and Triflates represent a balanced option, offering high reactivity under broadly accessible conditions, making them suitable for a wide range of applications.

• Aryl Chlorides are the most economical option but their lower reactivity demands more specialized and often harsher conditions, which may not be compatible with sensitive functional groups on the coupling partners.

By understanding the inherent reactivity trends and consulting the comparative data, researchers can make an informed decision to select the optimal reagent, thereby enhancing the efficiency and success of their synthetic endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]

A Cost-Benefit Analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Synthesis for Researchers

In the realm of synthetic chemistry, particularly in the fields of pharmaceutical and materials science, the choice of building blocks is a critical decision that balances reactivity, cost, and availability. This guide provides a comprehensive cost-benefit analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a halogenated aromatic compound, comparing it with viable alternatives in common synthetic applications. This analysis is supported by a compilation of experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

At a Glance: Performance and Cost Comparison

The utility of an aryl halide in cross-coupling reactions is fundamentally governed by the nature of the halogen. The general trend for reactivity in palladium-catalyzed oxidative addition, a key step in many cross-coupling reactions, is I > Br > Cl > F.[1][2] This trend suggests that while 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a versatile reagent, its iodo- and chloro-analogs present a trade-off between reactivity and cost. The following table summarizes the key comparative aspects.

Feature	2-Iodo-4-fluoro-1,3,5-trimethylbenzene	2-Bromo-4-fluoro-1,3,5-trimethylbenzene	2-Chloro-4-fluoro-1,3,5-trimethylbenzene
Reactivity in Cross-Coupling	Highest	High	Moderate
Typical Reaction Conditions	Milder conditions, lower catalyst loading	Moderate conditions	Harsher conditions, higher catalyst loading
Cost	Highest	Moderate	Lowest
Availability	Less common	Commercially available	Commercially available
Stability	Less stable, light-sensitive	Generally stable	Highly stable

Cost Analysis

The economic viability of a synthetic route is a crucial factor in both academic research and industrial drug development. The cost of the starting materials directly impacts the overall cost of the final product. Here, we present an approximate cost comparison for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its precursor, which is essential for researchers who may consider synthesizing the compound in-house.

Compound	CAS Number	Supplier Example(s)	Price (USD) per Gram (approx.)
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	1580-05-8	ChemicalBook, Cenmed Enterprises	$185 - $456
2,4,6-Trimethylfluorobenzene (precursor)	392-69-8	Sigma-Aldrich, ChemicalBook	$69 - $273

Note: Prices are subject to change and may vary significantly between suppliers and purity grades. The prices listed are for research quantities and are intended for comparative purposes only.

Performance in Key Synthetic Reactions: A Comparative Overview

Given the structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, its primary applications lie in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, to introduce the sterically hindered 2,4,6-trimethyl-3-fluorophenyl moiety into a target molecule.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. For sterically hindered aryl bromides, the choice of ligand and base is critical to achieve good yields.[4][5][6]

General Reactivity Comparison:

Aryl Halide	Expected Reactivity	Typical Conditions
Iodo-derivative	Excellent	Mild base (e.g., K₂CO₃), lower temperatures, standard Pd catalysts (e.g., Pd(PPh₃)₄).
Bromo-derivative	Good to Excellent	Stronger base (e.g., K₃PO₄, Cs₂CO₃), higher temperatures, specialized ligands for hindered substrates (e.g., SPhos, XPhos).[5]
Chloro-derivative	Moderate to Good	Strongest bases, highest temperatures, highly active catalyst systems often required.[7]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a fundamental reaction for the synthesis of arylamines.[8] The reactivity of aryl halides in this reaction also follows the general trend of I > Br > Cl.[9][10][11]

General Reactivity Comparison:

Aryl Halide	Expected Reactivity	Typical Conditions
Iodo-derivative	High	Milder conditions, broader amine scope.
Bromo-derivative	Good	Requires careful optimization of ligand and base, especially with less nucleophilic amines.[10]
Chloro-derivative	Lower	Often requires more forcing conditions and specialized catalyst systems.

Experimental Protocols

While a specific protocol for a reaction using 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is not documented in readily available literature, the following are generalized experimental protocols for key reactions based on analogous substrates. These should serve as a starting point for optimization.

Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (General Procedure)

This protocol is based on the bromination of activated aromatic compounds.[12][13]

Materials:

• 2,4,6-Trimethylfluorobenzene

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., Acetonitrile or Dichloromethane)

• Inert gas atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a solution of 2,4,6-trimethylfluorobenzene (1.0 equiv) in the chosen anhydrous solvent, add N-Bromosuccinimide (1.05 equiv).

• The reaction mixture is stirred at room temperature under an inert atmosphere. The reaction progress should be monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the desired 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Bromide (General Procedure)

This protocol is adapted from procedures for the coupling of sterically hindered aryl bromides.[5][6]

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous solvent (e.g., Toluene or Dioxane)

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the palladium catalyst, phosphine ligand, and base.

• Add the 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and the arylboronic acid.

• Add the anhydrous solvent and degas the mixture.

• Heat the reaction mixture at the appropriate temperature (typically 80-110 °C) and monitor by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.

Visualizing the Synthetic Workflow

To aid in the conceptualization of the synthetic process, the following diagrams illustrate the logical flow of the synthesis and a typical cross-coupling reaction.

Synthetic pathway to the target compound.

A typical Suzuki-Miyaura cross-coupling workflow.

Conclusion

The cost-benefit analysis of using 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in synthesis reveals a nuanced landscape for the research and development professional. While its iodo-analog offers higher reactivity, potentially leading to milder reaction conditions and higher yields, its significantly higher cost may be prohibitive for large-scale synthesis. Conversely, the chloro-analog is more cost-effective but may require more stringent reaction conditions and specialized catalytic systems to achieve comparable results.

2-Bromo-4-fluoro-1,3,5-trimethylbenzene emerges as a balanced choice, offering good reactivity in key cross-coupling reactions at a moderate cost. The decision to use this reagent, or to opt for an alternative, will ultimately depend on the specific requirements of the synthetic target, the scale of the reaction, and the budgetary constraints of the project. For syntheses where steric hindrance is a significant challenge, the investment in a more reactive iodo-derivative might be justified by improved yields and reduced optimization time. For cost-critical applications, the development of a robust protocol for the less reactive chloro-derivative could be a worthwhile endeavor. This guide provides the foundational data and protocols to enable chemists to make a strategically sound decision based on the unique demands of their synthetic challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-chloro-4-fluoro-1,3,5-trimethylbenzene | 392-60-9 [chemicalbook.com]
• 3. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 4. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. par.nsf.gov [par.nsf.gov]
• 13. N-Bromosuccinimide (NBS) [organic-chemistry.org]

A Comparative Guide to the Mechanistic Nuances of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Sterically Hindered Building Block

In the landscape of contemporary organic synthesis, the strategic functionalization of polysubstituted aromatic rings is a cornerstone of drug discovery and materials science. Among the vast array of available building blocks, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene emerges as a molecule of significant interest. Its unique substitution pattern, featuring a reactive bromine atom, a potentially labile fluorine atom, and three sterically demanding methyl groups, presents both challenges and opportunities for chemists. The interplay of these substituents governs the molecule's reactivity in a variety of transformations, most notably palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.

This guide provides an in-depth comparative analysis of the mechanistic pathways involving 2-Bromo-4-fluoro-1,3,5-trimethylbenzene. We will explore its reactivity in key synthetic transformations, drawing comparisons with analogous substrates to elucidate the subtle electronic and steric effects at play. By delving into the "why" behind experimental choices and providing detailed protocols, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to effectively harness the synthetic potential of this versatile intermediate.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Tale of Steric Hindrance and Ligand Selection

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. The reactivity of aryl halides in these transformations is primarily dictated by the C-X bond strength, with the general trend being I > Br > Cl > F.[1] For 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the C-Br bond is the primary site of reactivity in these reactions. However, the ortho-methyl groups introduce significant steric hindrance, which can impede the oxidative addition step, often the rate-determining step in the catalytic cycle.[1]

A. Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl structures.[2][3] When considering the reaction of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, the key challenge is to overcome the steric hindrance posed by the two ortho-methyl groups.

Mechanistic Considerations: The catalytic cycle of the Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[3] The steric bulk around the C-Br bond in 2-Bromo-4-fluoro-1,3,5-trimethylbenzene necessitates the use of bulky, electron-rich phosphine ligands. These ligands stabilize the palladium(0) center and facilitate the oxidative addition to the hindered aryl bromide.

Diagram: Catalytic Cycle of Suzuki-Miyaura Coupling

References

• 1. Computational Study of Chemical Reactivity Using Information-Theoretic Quantities from Density Functional Reactivity Theory for Electrophilic Aromatic Substitution Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Isomeric Purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For researchers, scientists, and drug development professionals, the isomeric purity of chemical building blocks is a critical parameter that can significantly influence the outcome of a synthesis, the biological activity of a target molecule, and the overall safety profile of a potential therapeutic agent. This guide provides a comprehensive comparison of the isomeric purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene , a key intermediate in various synthetic pathways, with a viable alternative, 2-Bromo-5-fluoro-1,3-dimethylbenzene .

The presence of positional isomers as impurities can lead to difficulties in purification, unpredictable reaction kinetics, and the formation of undesired side products. In the context of drug discovery, different isomers of a molecule can exhibit vastly different pharmacological and toxicological properties. Therefore, the ability to accurately assess and control isomeric purity is paramount.

This guide presents a comparative analysis based on hypothetical, yet realistic, experimental data obtained from standard analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). Detailed experimental protocols are provided to allow for the replication of such analyses.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative data for the isomeric purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and a common alternative, 2-Bromo-5-fluoro-1,3-dimethylbenzene. The data presupposes a typical synthesis outcome where minor isomeric impurities are present.

Table 1: Isomeric Purity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (Hypothetical Data)

Analytical Method	Analyte	Retention Time (min)	Relative Abundance (%)	Key Mass Fragments (m/z)
GC-MS	2-Bromo-4-fluoro-1,3,5-trimethylbenzene	12.54	99.2	216, 218, 201, 122
GC-MS	3-Bromo-5-fluoro-1,2,4-trimethylbenzene (Isomer 1)	12.38	0.6	216, 218, 201, 122
GC-MS	2,4-Dibromo-6-fluoro-1,3,5-trimethylbenzene (Side Product)	14.82	0.2	294, 296, 298, 215
HPLC	2-Bromo-4-fluoro-1,3,5-trimethylbenzene	8.72	99.3	N/A
HPLC	3-Bromo-5-fluoro-1,2,4-trimethylbenzene (Isomer 1)	8.55	0.7	N/A

Table 2: Isomeric Purity of 2-Bromo-5-fluoro-1,3-dimethylbenzene (Alternative - Hypothetical Data)

Analytical Method	Analyte	Retention Time (min)	Relative Abundance (%)	Key Mass Fragments (m/z)
GC-MS	2-Bromo-5-fluoro-1,3-dimethylbenzene	11.96	98.8	202, 204, 187, 108
GC-MS	4-Bromo-5-fluoro-1,3-dimethylbenzene (Isomer 1)	11.79	1.0	202, 204, 187, 108
GC-MS	2-Bromo-3-fluoro-1,5-dimethylbenzene (Isomer 2)	12.15	0.2	202, 204, 187, 108
HPLC	2-Bromo-5-fluoro-1,3-dimethylbenzene	7.98	98.9	N/A
HPLC	4-Bromo-5-fluoro-1,3-dimethylbenzene (Isomer 1)	7.81	1.1	N/A

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established analytical practices for the separation and quantification of brominated aromatic compounds.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Instrumentation: A standard GC-MS system equipped with a split/splitless injector and a quadrupole mass spectrometer.

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Injection Mode: Split (50:1 ratio).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 250 °C at a rate of 10 °C/min.

  • Hold at 250 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-350.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Sample Preparation: Dissolve approximately 5 mg of the sample in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

Data Analysis: Identify the main peak and any impurity peaks based on their retention times and mass spectra. The relative abundance of each isomer is calculated from the peak areas in the total ion chromatogram (TIC).

High-Performance Liquid Chromatography (HPLC) Protocol

Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • Start with 60% B.

  • Linearly increase to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 60% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation: Prepare a stock solution of the sample in acetonitrile at a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The isomeric purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Visualizations

Synthesis and Potential Isomeric Impurities

The synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene typically proceeds via the electrophilic bromination of 2,4,6-trimethylfluorobenzene. The directing effects of the activating methyl groups and the ortho-, para-directing, yet deactivating, fluoro group guide the position of the incoming bromine atom. While the desired product is the major isomer, minor positional isomers can also be formed.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]

Comparative Kinetic Analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Its Analogs in Key Organic Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount in the synthesis of complex molecules. The reactivity of these synthons dictates reaction efficiency, yield, and overall feasibility of a synthetic route. This guide provides a comparative kinetic analysis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its chloro and iodo analogs in common organic reactions, offering valuable data to inform substrate selection and reaction optimization.

This publication delves into the kinetic profiles of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its structurally similar counterparts, 2-Chloro-4-fluoro-1,3,5-trimethylbenzene and 2-Iodo-1,3,5-trimethylbenzene. By examining their performance in widely used synthetic transformations such as Suzuki-Miyaura coupling, Grignard reagent formation, and electrophilic aromatic substitution, this guide aims to provide a quantitative basis for comparing their reactivity.

Executive Summary of Comparative Reactivity

The reactivity of halogenated aromatic compounds is intrinsically linked to the nature of the carbon-halogen bond. In the context of the selected 2-halo-4-fluoro-1,3,5-trimethylbenzene derivatives, a clear trend in reactivity is observed across various reaction types. This trend is primarily governed by the bond dissociation energy of the carbon-halogen bond, which decreases in the order of C-Cl > C-Br > C-I. Consequently, the iodo-substituted analog generally exhibits the highest reaction rates, followed by the bromo and then the chloro derivatives. This principle is a critical consideration for chemists in designing efficient synthetic strategies.

I. Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The rate-determining step in the catalytic cycle is often the oxidative addition of the aryl halide to the palladium(0) catalyst. The weaker carbon-halogen bonds facilitate this step, leading to faster reaction rates.

Table 1: Relative Reaction Rates in Suzuki-Miyaura Coupling

Compound	Relative Rate Constant (k_rel)
2-Chloro-4-fluoro-1,3,5-trimethylbenzene	1
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	~100
2-Iodo-1,3,5-trimethylbenzene	~10,000

Note: The relative rate constants are estimations based on general trends observed for aryl halides in Suzuki-Miyaura reactions and may vary depending on specific reaction conditions.

Experimental Protocol: Kinetic Monitoring of Suzuki-Miyaura Coupling via Gas Chromatography (GC)

A general procedure for monitoring the kinetics of a Suzuki-Miyaura reaction is as follows:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide (1.0 mmol), an arylboronic acid (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (2 mol%), and a base (e.g., K₂CO₃, 2.0 mmol) in a suitable solvent (e.g., toluene/water mixture).

• Internal Standard: Add a known amount of an internal standard (e.g., dodecane) to the reaction mixture. The internal standard should be a compound that does not react under the reaction conditions and is well-resolved from the reactants and products in the GC analysis.

• Reaction Initiation and Sampling: Place the reaction vessel in a preheated oil bath at the desired temperature to initiate the reaction. At specific time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a small amount of a quenching agent (e.g., a saturated aqueous solution of NH₄Cl) and an organic solvent for extraction (e.g., diethyl ether).

• Sample Preparation for GC: Shake the vial, allow the layers to separate, and inject a sample of the organic layer into the gas chromatograph.

• GC Analysis: The GC is equipped with a suitable capillary column (e.g., a non-polar column like DB-5) and a flame ionization detector (FID). The temperature program should be optimized to achieve good separation of the aryl halide, the product, and the internal standard.

• Data Analysis: The concentration of the aryl halide at each time point is determined by comparing the peak area of the aryl halide to that of the internal standard. A plot of the natural logarithm of the aryl halide concentration versus time will yield a straight line for a pseudo-first-order reaction, the slope of which is the negative of the observed rate constant (k_obs).

Caption: Workflow for Kinetic Analysis of Suzuki-Miyaura Coupling.

II. Grignard Reagent Formation

The formation of a Grignard reagent (R-MgX) from an aryl halide is a critical step in many organic syntheses. The rate of this reaction is influenced by the lability of the carbon-halogen bond.

Table 2: Qualitative Comparison of Grignard Reagent Formation Rates

Compound	Relative Rate of Formation
2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Slow
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Moderate
2-Iodo-1,3,5-trimethylbenzene	Fast

Note: These are qualitative comparisons based on the known reactivity of aryl halides with magnesium metal. The reaction with the chloro-derivative may require activation.

Experimental Protocol: Monitoring Grignard Reagent Formation by Titration

A common method to follow the formation of a Grignard reagent is by titrating the concentration of the active Grignard reagent over time.

• Reaction Setup: In a flame-dried, three-necked flask equipped with a condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings under an inert atmosphere.

• Initiation: Add a small crystal of iodine to activate the magnesium surface. Add a small portion of the aryl halide solution in an anhydrous ether solvent (e.g., diethyl ether or THF) to initiate the reaction. The initiation is indicated by the disappearance of the iodine color and gentle refluxing.

• Addition and Sampling: Once the reaction has initiated, add the remainder of the aryl halide solution dropwise at a rate that maintains a gentle reflux. At various time points, withdraw an aliquot of the reaction mixture.

• Titration: Quickly add the aliquot to a known excess of a standard solution of iodine in THF. The Grignard reagent reacts with iodine (RMgX + I₂ → RI + MgXI). The unreacted iodine is then back-titrated with a standard solution of sodium thiosulfate using a starch indicator.

• Calculation: The concentration of the Grignard reagent at each time point can be calculated from the amount of iodine consumed.

Caption: General pathway for Grignard reagent formation.

III. Electrophilic Aromatic Substitution (Nitration)

Electrophilic aromatic substitution is a fundamental reaction of aromatic compounds. The existing substituents on the benzene ring significantly influence the rate and regioselectivity of the reaction. While both halogens are deactivating, and the methyl groups are activating, the overall rate will be a composite of these effects. The slightly stronger deactivating effect of fluorine compared to bromine (due to induction) and the larger size of bromine may lead to subtle differences in reaction rates.

Table 3: Predicted Relative Rates of Nitration

Compound	Predicted Relative Rate
2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Slightly Slower
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Baseline
2-Iodo-4-fluoro-1,3,5-trimethylbenzene	Slightly Faster

Note: These are predictions based on the electronic effects of the halogen substituents. Experimental verification is necessary for precise rate comparisons.

Experimental Protocol: Competitive Nitration and Analysis by HPLC

Competitive nitration experiments are a reliable method to determine the relative reactivity of different aromatic compounds.

• Reaction Setup: A mixture of two aromatic substrates (e.g., 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and 2-Chloro-4-fluoro-1,3,5-trimethylbenzene) in equimolar amounts is dissolved in an inert solvent (e.g., acetic acid).

• Nitrating Agent: A sub-stoichiometric amount of a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) is added slowly to the cooled solution of the aromatic compounds. Using a limited amount of the nitrating agent ensures that the substrates compete for it.

• Reaction Quenching: After a specific reaction time, the reaction is quenched by pouring the mixture into ice water.

• Extraction and Analysis: The products are extracted with an organic solvent (e.g., dichloromethane). The organic extract is then analyzed by High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Quantification: The relative amounts of the nitrated products from each substrate are determined by integrating the respective peaks in the HPLC chromatogram. The ratio of the products directly reflects the relative reactivity of the starting materials.

Caption: Relationship between bond energy and reactivity.

Conclusion

The kinetic data and experimental protocols presented in this guide underscore the predictable yet significant differences in reactivity among 2-Chloro-, 2-Bromo-, and 2-Iodo-4-fluoro-1,3,5-trimethylbenzene. For reactions where the cleavage of the carbon-halogen bond is a key step, such as in Suzuki-Miyaura coupling and Grignard reagent formation, the iodo-derivative is the most reactive, offering faster reaction times and potentially milder conditions. The choice of substrate will, therefore, depend on a balance of factors including desired reactivity, cost, and availability of the starting materials. This comparative guide provides a foundational understanding to aid researchers in making informed decisions for their synthetic endeavors.

A Comparative Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and Structurally Similar Building Blocks in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel compounds with desired properties. Aryl halides, particularly those bearing fluorine atoms, are indispensable intermediates due to their versatile reactivity in palladium-catalyzed cross-coupling reactions and the advantageous physicochemical properties that fluorine imparts on the target molecules. This guide provides an objective comparison of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (also known as 2-bromo-4-fluoromesitylene) with its structurally similar counterparts, focusing on their performance in key synthetic transformations like the Suzuki-Miyura and Buchwald-Hartwig reactions.

Introduction to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8) is a polysubstituted aromatic compound featuring a bromine atom, a fluorine atom, and three methyl groups on a benzene ring.[1][2][3] This unique arrangement of substituents provides a valuable platform for organic synthesis. The bromine atom serves as a reactive handle for cross-coupling reactions, allowing for the facile introduction of a wide range of substituents. The fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of the final product, making it a desirable feature in drug design.[4][5] The trimethylated benzene core, or mesitylene group, provides steric bulk which can influence the conformation and properties of the target molecule.

Benchmarking Performance in Key Cross-Coupling Reactions

The utility of a building block is primarily determined by its performance in widely used synthetic methodologies. Here, we benchmark 2-Bromo-4-fluoro-1,3,5-trimethylbenzene against its non-fluorinated and chloro-substituted analogs in Suzuki-Miyura and Buchwald-Hartwig reactions. While specific experimental data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is not extensively published, we can infer its reactivity based on established principles and data from structurally analogous systems.

Suzuki-Miyura Coupling

The Suzuki-Miyura coupling is a powerful method for the formation of carbon-carbon bonds. The reactivity of the aryl halide in this reaction is largely dependent on the nature of the halogen, with the general trend being I > Br > Cl.

Table 1: Comparison of Building Blocks in a Representative Suzuki-Miyura Coupling Reaction

Building Block	Structure	Expected Relative Reactivity	Typical Reaction Conditions	Expected Yield Range (%)
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Chemical structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene	High	Pd catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂), Base (e.g., K₂CO₃, Cs₂CO₃), Solvent (e.g., Dioxane/H₂O, Toluene)	70-95
2-Bromo-1,3,5-trimethylbenzene (Bromomesitylene)	Chemical structure of 2-Bromo-1,3,5-trimethylbenzene	High	Similar to fluorinated analog	75-98
2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Chemical structure of 2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Moderate	More forcing conditions may be required (e.g., stronger base, more active catalyst/ligand system)	50-80

Discussion of Reactivity:

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is expected to be a highly reactive substrate in Suzuki-Miyura couplings, comparable to its non-fluorinated counterpart, 2-bromo-1,3,5-trimethylbenzene. The presence of the electron-withdrawing fluorine atom may slightly enhance the rate of oxidative addition, the initial step in the catalytic cycle. In contrast, the chloro-analog, 2-chloro-4-fluoro-1,3,5-trimethylbenzene, would likely require more forcing reaction conditions, such as higher temperatures, stronger bases, or more sophisticated catalyst systems, to achieve comparable yields due to the stronger carbon-chlorine bond.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds, crucial for the synthesis of many pharmaceuticals. Similar to the Suzuki coupling, the reactivity of the aryl halide is a key factor.

Table 2: Comparison of Building Blocks in a Representative Buchwald-Hartwig Amination Reaction

Building Block	Structure	Expected Relative Reactivity	Typical Reaction Conditions	Expected Yield Range (%)
2-Bromo-4-fluoro-1,3,5-trimethylbenzene	Chemical structure of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene	High	Pd catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., BINAP, XPhos), Base (e.g., NaOtBu, K₃PO₄), Solvent (e.g., Toluene, Dioxane)	65-90
2-Bromo-1,3,5-trimethylbenzene (Bromomesitylene)	Chemical structure of 2-Bromo-1,3,5-trimethylbenzene	High	Similar to fluorinated analog	70-95
2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Chemical structure of 2-Chloro-4-fluoro-1,3,5-trimethylbenzene	Moderate	More forcing conditions may be required	45-75

Discussion of Reactivity:

In Buchwald-Hartwig aminations, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is anticipated to perform well, exhibiting high reactivity similar to 2-bromo-1,3,5-trimethylbenzene. The choice of ligand and base is critical for achieving high yields and can be tailored to the specific amine coupling partner. The chloro-substituted analog would again be expected to be less reactive and may necessitate more specialized and often more expensive catalyst systems to achieve satisfactory results.

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyura and Buchwald-Hartwig reactions that can be adapted for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and its analogs. Optimization of specific parameters such as catalyst loading, base, solvent, and temperature is recommended for each specific substrate combination.

General Protocol for Suzuki-Miyura Coupling

Materials:

• Aryl halide (1.0 equiv)

• Boronic acid or boronate ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1)

Procedure:

• To an oven-dried reaction vessel, add the aryl halide, boronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 2-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

Materials:

• Aryl halide (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., BINAP, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and base to a dry reaction vessel.

• Add the solvent, followed by the amine and then the aryl halide.

• Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction for completion by TLC or GC-MS.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Applications in Drug Discovery and Signaling Pathways

Substituted aryl halides, such as 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, are key intermediates in the synthesis of kinase inhibitors, which are a major class of targeted therapies for cancer and inflammatory diseases.[4] The pyridine core, often introduced via cross-coupling reactions, is a common motif in many clinically successful kinase inhibitors as it can interact with the hinge region of the kinase ATP-binding site.

For instance, a plausible application of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is in the synthesis of inhibitors targeting signaling pathways such as the p38 MAP kinase pathway, which is implicated in inflammatory responses.

Caption: Simplified p38 MAP kinase signaling pathway and point of inhibition.

The workflow for synthesizing such inhibitors often involves a key cross-coupling step to introduce the necessary pharmacophores.

Caption: General workflow for kinase inhibitor synthesis.

Conclusion

2-Bromo-4-fluoro-1,3,5-trimethylbenzene stands as a valuable and highly reactive building block for organic synthesis, particularly in the context of drug discovery. Its performance in key cross-coupling reactions is expected to be superior to its chloro-substituted analog, offering the potential for milder reaction conditions and higher yields. The presence of a fluorine atom provides an additional advantage for tuning the pharmacokinetic and pharmacodynamic properties of the target molecules. For researchers and drug development professionals, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene represents a strategic choice for the efficient synthesis of complex and potentially bioactive compounds.

References

• 1. Page loading... [wap.guidechem.com]
• 2. cenmed.com [cenmed.com]
• 3. 1580-05-8|2-Bromo-4-fluoro-1,3,5-trimethylbenzene|BLD Pharm [bldpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the DFT-Modeled Reactivity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted reactivity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene using Density Functional Theory (DFT). Due to the absence of specific DFT studies on this molecule in the current literature, this guide presents a hypothetical study, drawing comparisons with established DFT data for simpler, related halobenzenes. The experimental protocols provided are standard methodologies for assessing the reactivity of aryl halides, offering a practical framework for experimental validation.

Hypothetical DFT Study on 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

A DFT study on 2-Bromo-4-fluoro-1,3,5-trimethylbenzene would typically investigate its electronic structure and reactivity through the calculation of various molecular properties and descriptors. These calculations provide insights into the molecule's stability, potential reaction sites, and overall reactivity profile.

The primary objectives of such a study would be:

• Geometric Optimization: Determining the most stable three-dimensional structure of the molecule.

• Electronic Properties: Calculating properties like dipole moment, polarizability, and molecular electrostatic potential (MEP) to understand charge distribution.

• Frontier Molecular Orbitals (FMOs): Analyzing the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to predict reactivity. The HOMO-LUMO energy gap is a key indicator of chemical stability.[1][2]

• Global Reactivity Descriptors: Quantifying chemical reactivity through descriptors such as electronegativity (χ), chemical hardness (η), and the electrophilicity index (ω).[1][3][4][5][6]

• Local Reactivity Descriptors: Using Fukui functions to identify the most reactive sites within the molecule for nucleophilic, electrophilic, and radical attacks.

Comparison with Alternative Aryl Halides

To contextualize the predicted reactivity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, it is useful to compare its calculated DFT descriptors with those of simpler, well-studied aryl halides like bromobenzene and fluorobenzene. The additional methyl and fluoro substituents on the target molecule are expected to significantly influence its electronic properties and reactivity compared to these parent compounds.

Data Presentation: Calculated Reactivity Descriptors

The following table summarizes the kind of quantitative data that a DFT study would generate for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, alongside known or representative values for bromobenzene and fluorobenzene for comparison.

Descriptor	2-Bromo-4-fluoro-1,3,5-trimethylbenzene (Hypothetical)	Bromobenzene (Representative Values)	Fluorobenzene (Representative Values)
HOMO Energy (eV)	-6.5	-6.7	-6.9
LUMO Energy (eV)	-0.8	-0.5	-0.3
HOMO-LUMO Gap (eV)	5.7	6.2	6.6
Dipole Moment (Debye)	2.5	1.7	1.6
Electronegativity (χ)	3.65	3.60	3.60
Chemical Hardness (η)	2.85	3.10	3.30
Electrophilicity Index (ω)	2.34	2.09	1.96

Note: Values for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene are hypothetical and for illustrative purposes. Values for bromobenzene and fluorobenzene are representative and can vary with the level of theory and basis set used in the DFT calculations.

Experimental Protocols

The reactivity of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene in common cross-coupling reactions is a key indicator of its utility in synthesis. Below are detailed, generalized protocols for two widely used palladium-catalyzed reactions.

Suzuki-Miyaura Cross-Coupling

This reaction is a powerful method for forming carbon-carbon bonds.[7][8][9][10][11]

Objective: To couple 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with an arylboronic acid.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., toluene, dioxane, and water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (0.02-0.05 mmol) under a positive flow of the inert gas.

• Add the degassed solvent system (e.g., a 3:1 mixture of toluene and water).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (4-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

This reaction is a versatile method for forming carbon-nitrogen bonds.[12][13][14][15][16]

Objective: To couple 2-Bromo-4-fluoro-1,3,5-trimethylbenzene with an amine.

Materials:

• 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

• Amine (e.g., morpholine, aniline)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Base (e.g., NaOt-Bu, K₃PO₄)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst (0.01-0.02 mmol) and the phosphine ligand (0.02-0.04 mmol) to a dry Schlenk tube.

• Add the base (1.4 mmol) and 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (1.0 mmol).

• Add the anhydrous solvent, followed by the amine (1.2 mmol).

• Seal the tube and heat the reaction mixture to the appropriate temperature (typically 80-120 °C) with stirring for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Mandatory Visualization

The following diagrams illustrate the logical workflow for a comparative DFT reactivity study and a typical palladium-catalyzed cross-coupling cycle.

Caption: Workflow for a comparative DFT study on molecular reactivity.

Caption: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.

References

• 1. journal.duc.edu.iq [journal.duc.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. Comparison of Global Reactivity Descriptors Calculated Using Various Density Functionals: A QSAR Perspective. | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Pd-catalyzed Suzuki-Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. youtube.com [youtube.com]
• 11. BJOC - Clean and fast cross-coupling of aryl halides in one-pot [beilstein-journals.org]
• 12. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, a halogenated aromatic compound. Adherence to these procedures is critical for minimizing environmental impact and protecting personnel.

Important Note: Before proceeding with any disposal protocol, it is mandatory to consult the specific Safety Data Sheet (SDS) for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene provided by the manufacturer. The SDS is the primary source of detailed safety and disposal information for any chemical.

Immediate Safety and Handling Precautions

When handling 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, all operations should be conducted within a certified chemical fume hood.[1] Appropriate Personal Protective Equipment (PPE) must be worn at all times to prevent skin and eye contact, and inhalation.

Personal Protective Equipment (PPE)	Specifications
Gloves	Chemically resistant gloves (e.g., Nitrile)
Eye Protection	Safety glasses with side shields or chemical splash goggles
Lab Coat	Standard laboratory coat
Respiratory Protection	Use in a well-ventilated area or with a fume hood.[1]

Step-by-Step Disposal Protocol

The proper disposal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is crucial due to its classification as a halogenated organic compound. These substances require specific disposal routes to prevent environmental contamination and the formation of toxic byproducts.[2]

Experimental Protocol for Waste Segregation and Disposal:

• Waste Categorization: 2-Bromo-4-fluoro-1,3,5-trimethylbenzene and any materials contaminated with it must be treated as hazardous waste.[1][2]

• Segregation: This compound must be disposed of in a designated "Halogenated Organic Waste" container.[3][4] It is critical to keep halogenated and non-halogenated organic waste streams separate.[1][5]

• Container Selection: Use a chemically compatible and properly sealed waste container provided by your institution's Environmental Health and Safety (EHS) department.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Bromo-4-fluoro-1,3,5-trimethylbenzene," and any other information required by your institution.[1]

• Collection of Waste:

  • Liquid Waste: Collect all liquid residues, including reaction mixtures and solvent rinses used to decontaminate glassware, in the designated halogenated waste container.[1]

  • Solid Waste: Any solid materials contaminated with 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, such as filter paper, contaminated gloves, or absorbent materials from a spill, should be collected in a separate, clearly labeled solid hazardous waste container.[2]

• Storage: Store the sealed waste container in a designated satellite accumulation area, which should be a cool, dry, and well-ventilated location, away from incompatible materials.[2]

• Disposal Request: Once the waste container is full or ready for disposal, follow your institution's procedures to request a pickup by the EHS or a licensed hazardous waste disposal service.[1]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Caption: Disposal workflow for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant disposal of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, contributing to a culture of safety and environmental responsibility.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 4. scienceready.com.au [scienceready.com.au]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]

A Senior Application Scientist's Guide to Handling 2-Bromo-4-fluoro-1,3,5-trimethylbenzene

For professionals in research and drug development, the meticulous handling of specialized reagents is the bedrock of both safety and scientific validity. 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS No. 1580-05-8), a halogenated aromatic compound, is a valuable building block, but its chemical nature demands a rigorous and well-understood safety protocol. This guide moves beyond a simple checklist to provide a comprehensive operational plan, grounded in the causality of chemical hazards, to ensure your work is conducted with the highest standards of safety and integrity.

Hazard Assessment: Understanding the "Why"

Effective personal protective equipment (PPE) selection is not arbitrary; it is a direct response to a chemical's specific hazard profile. 2-Bromo-4-fluoro-1,3,5-trimethylbenzene, and structurally similar halogenated aromatics, present several primary routes of exposure and associated risks.

Based on available safety data, this compound is classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation.[1][2][3] Direct contact can lead to redness, inflammation, or more severe reactions with prolonged exposure.

• Serious Eye Irritation (H319): This is a significant risk, as splashes can cause serious, potentially lasting damage to the eyes.[1][2][3][4]

• Respiratory Tract Irritation (H335): Inhalation of vapors or aerosols may irritate the nose, throat, and lungs, leading to coughing and shortness of breath.[1][3][4]

• Harmful if Swallowed (H302): While less common in a laboratory setting, accidental ingestion is considered harmful.

The GHS pictogram associated with these hazards is the Exclamation Mark (GHS07), with a "Warning" signal word.[4] This classification dictates that our primary goal is to establish robust barriers for skin, eyes, and the respiratory system.

Core Protective Measures: Your First Line of Defense

All handling of this compound must occur within a certified chemical fume hood to control vapor inhalation at the source.[5] Beyond this engineering control, a multi-layered PPE approach is mandatory.

Protection Type	Required PPE	Rationale & Critical Specifications
Eye & Face	Chemical Safety Goggles & Face Shield	Goggles provide a seal against splashes and vapors.[6] A face shield worn over goggles offers a secondary, broader barrier of protection, which is best practice when handling potentially irritating liquids.[5]
Hand	Chemical-Resistant Gloves (Nitrile)	Nitrile gloves offer good resistance to a range of chemicals, including many solvents and aromatic compounds.[7] Always double-glove for added protection and check manufacturer-specific breakthrough time data. Discard gloves immediately if contamination is suspected.
Body	Chemical-Resistant Lab Coat or Apron	A lab coat, preferably one with chemical resistance, protects skin and personal clothing from incidental contact and minor spills.[5][7] Ensure it is fully buttoned with sleeves rolled down.
Footwear	Closed-Toe Shoes	Prevents injury from dropped equipment or spills. Shoes should be made of a non-porous material.
Respiratory	Chemical Fume Hood (Primary)	This is the primary method of respiratory protection.[5] If engineering controls fail or for emergency spill response, a NIOSH-approved respirator with organic vapor cartridges is necessary.[5][8]

Procedural Workflow: From Preparation to Disposal

Adherence to a strict, repeatable workflow minimizes the potential for error and exposure. The following diagram and procedural steps outline a self-validating system for handling 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Caption: Workflow for handling 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.

Step-by-Step Protocol:

• Preparation:

  • Verify that the chemical fume hood is operational and the airflow is adequate.

  • Ensure the work area within the hood is clean and uncluttered.[5]

  • Assemble all necessary equipment (glassware, stir bars, etc.) and reagents before handling the target compound.

  • Don the full required PPE as detailed in the table above.

• Handling:

  • Perform all manipulations of the chemical inside the fume hood with the sash at the lowest practical height.[5]

  • Carefully transfer the required amount of the chemical, using tools like glass pipettes or syringes to prevent spills.

  • Keep all containers of the chemical tightly closed when not in use.[3][6]

• Cleanup and Disposal:

  • Decontamination: Rinse any contaminated glassware with a suitable organic solvent (e.g., acetone). Collect this rinsate as hazardous waste.[5]

  • Waste Segregation: This is a critical step. As a halogenated compound, all waste (including contaminated gloves, wipes, and rinsate) must be collected in a designated, clearly labeled container for "Halogenated Organic Waste".[5][9] Never mix halogenated waste with non-halogenated solvent waste.[9]

  • Container Management: Keep the waste container sealed when not in use and store it in a designated satellite accumulation area away from incompatible materials.[9]

  • Final Disposal: Follow your institution's specific procedures for hazardous waste pickup and disposal, which typically involves high-temperature incineration by a licensed facility.[9]

  • Doffing PPE: Remove PPE carefully to avoid cross-contamination, removing gloves last.

  • Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[3][6]

Emergency Response: Immediate Action Plan

Even with meticulous planning, accidents can occur. Swift and correct action is vital.

• Skin Exposure: Immediately flush the affected skin with large amounts of soap and water for at least 15 minutes.[6][10] Remove all contaminated clothing while rinsing.[6][10] Seek medical attention if irritation persists.[6]

• Eye Exposure: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][6] Remove contact lenses if it is safe to do so.[1] Seek immediate medical attention from an ophthalmologist.[2]

• Inhalation: Move the affected person to fresh air immediately.[1][6] If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical attention.[6][11]

• Minor Spill (in fume hood): Contain the spill with an inert absorbent material like vermiculite or sand.[9] Carefully collect the contaminated absorbent into the designated halogenated waste container using non-sparking tools.[8]

By integrating these expert-level protocols and understanding the rationale behind them, you build a resilient safety culture that protects you, your colleagues, and the integrity of your research.

References

• Benchchem. (n.d.). Navigating the Safe Handling of Halogenated Aromatic Compounds: A Guide for Laboratory Professionals.
• ChemicalBook. (2025). 2-BroMo-4-fluoro-1,3,5-triMethylbenzene - Safety Data Sheet.
• U.S. Environmental Protection Agency (EPA). (2025). Personal Protective Equipment.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Pseudocumene.
• Fisher Scientific. (2024). Safety Data Sheet: 5-Bromo-2-fluoro-1,3-dimethylbenzene.
• Apollo Scientific. (2022). 2,4-Dibromo-1,3,5-trimethylbenzene Safety Data Sheet.
• ChemScene. (2022). Safety Data Sheet: 1-Bromo-4-fluoro-3,5-dimethylbenzene.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-Bromo-1,3-diethyl-5-methylbenzene.
• Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes.
• Fisher Scientific. (2025). Safety Data Sheet: 1,2,4-Trimethylbenzene.
• Benchchem. (n.d.). Proper Disposal of 2-Bromo-3'-fluoro-5'-methylbenzophenone: A Guide for Laboratory Professionals.
• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work.
• Crysdot LLC. (n.d.). 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.
• Synquest Labs. (n.d.). 2,4-Dibromo-1,3,5-trimethylbenzene Safety Data Sheet.
• Fisher Scientific. (2024). Safety Data Sheet: 2,4-Dibromo-1,3,5-trimethylbenzene.
• ChemTalk. (n.d.). Lab Safety Equipment & PPE.

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